Zinc orotate dihydrate

• CAS: 270083-97-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Zinc Orotate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of zinc orotate (B1227488) dihydrate, a compound of interest in pharmaceutical and nutraceutical research. This document details the methodologies for its preparation and the analytical techniques for its characterization, supported by quantitative data and visual representations of experimental workflows and biological context.

Introduction

Zinc orotate dihydrate is a salt consisting of a central zinc ion coordinated to two orotate anions, with two water molecules of hydration. Orotic acid, a heterocyclic compound, is an intermediate in the biosynthesis of pyrimidines, essential components of DNA and RNA.[1][2] Zinc is an essential trace element crucial for numerous physiological processes, including immune function and cellular metabolism. The combination of zinc with orotic acid in the form of zinc orotate is suggested to enhance the bioavailability of zinc.[3] This guide will focus on the synthesis of zinc orotate dihydrate via a precipitation method and its characterization using various analytical techniques.

Synthesis of Zinc Orotate Dihydrate

A common and effective method for the synthesis of zinc orotate dihydrate is through a precipitation reaction involving orotic acid and a soluble zinc salt, such as zinc acetate (B1210297).

Experimental Protocol: Precipitation Method

Materials:

• Orotic Acid (C₅H₄N₂O₄)

• Zinc Acetate Dihydrate (Zn(CH₃COO)₂·2H₂O)

• Distilled Water

Procedure:

• Dissolve orotic acid in distilled water.

• In a separate vessel, dissolve zinc acetate dihydrate in distilled water.

• Slowly add the zinc acetate solution to the orotic acid solution while stirring continuously.

• A white precipitate of zinc orotate dihydrate will form.

• Continue stirring the mixture for a specified period to ensure complete reaction.

• Isolate the precipitate by filtration.

• Wash the precipitate with distilled water to remove any unreacted starting materials and byproducts.

• Dry the purified zinc orotate dihydrate product in an oven at a controlled temperature.

Characterization of Zinc Orotate Dihydrate

Comprehensive characterization is essential to confirm the identity, purity, and properties of the synthesized zinc orotate dihydrate. The following are key analytical techniques employed for this purpose.

Physical and Chemical Properties

A summary of the key physical and chemical properties of zinc orotate dihydrate is presented in Table 1.

Property	Value
Chemical Formula	Zn(C₅H₃N₂O₄)₂·2H₂O
Molecular Weight	411.6 g/mol [4]
Appearance	White to off-white crystalline powder
Solubility	Sparingly soluble in water
IUPAC Name	zinc;bis(2,4-dioxo-1,2,3,4-tetrahydropyrimidine-6-carboxylate);dihydrate[4]

Table 1: Physical and Chemical Properties of Zinc Orotate Dihydrate

Elemental Analysis

Elemental analysis is performed to determine the elemental composition of the synthesized compound and to verify its empirical formula.

Experimental Protocol: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

• Accurately weigh a sample of the synthesized zinc orotate dihydrate.

• Digest the sample in a suitable acid mixture (e.g., nitric acid and hydrochloric acid).

• Dilute the digested sample to a known volume with deionized water.

• Analyze the sample using an ICP-MS instrument to determine the concentration of zinc and other elements.

• Compare the experimental elemental composition with the theoretical values.

Element	Theoretical (%)	Experimental (%)
Zinc (Zn)	15.88	15.68

Table 2: Elemental Analysis Data for Zinc Orotate Dihydrate

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present in the molecule and to confirm the coordination of the orotate ligand to the zinc ion.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Ensure the ATR crystal is clean.

• Place a small amount of the dried zinc orotate dihydrate sample onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the FTIR spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

• Analyze the resulting spectrum for characteristic absorption bands.

The FTIR spectrum of zinc orotate dihydrate is expected to show characteristic peaks corresponding to the functional groups of the orotate ligand. Comparison with the spectrum of free orotic acid can confirm the coordination to the zinc ion, often indicated by shifts in the carboxylate and other relevant vibrational bands.

Thermogravimetric Analysis (TGA)

TGA is employed to study the thermal stability of the compound and to determine the content of water of hydration.

Experimental Protocol: Thermogravimetric Analysis

• Calibrate the TGA instrument for temperature and mass.

• Accurately weigh a small sample (5-10 mg) of zinc orotate dihydrate into a tared TGA crucible.

• Place the crucible in the TGA furnace.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Record the mass loss as a function of temperature.

Temperature Range (°C)	Mass Loss (%)	Assignment
25 - 150	~9%	Loss of two water molecules of hydration
> 300	-	Decomposition of the anhydrous zinc orotate

Table 3: Thermogravimetric Analysis Data for Zinc Orotate Dihydrate

X-ray Diffraction (XRD)

Experimental Protocol: Powder X-ray Diffraction (PXRD)

• Grind the crystalline sample of zinc orotate dihydrate to a fine powder.

• Mount the powder on a sample holder.

• Place the sample holder in the X-ray diffractometer.

• Record the diffraction pattern over a specific 2θ range.

• Analyze the positions and intensities of the diffraction peaks to determine the crystal structure and phase purity.

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
Zinc bis[orotate(1–)] octahydrate	Monoclinic	P2₁/c	10.884	12.896	6.954	98.27

Table 4: Crystallographic Data for Zinc bis[orotate(1–)] octahydrate

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and characterization of zinc orotate dihydrate.

Caption: Experimental workflow for the synthesis and characterization of zinc orotate dihydrate.

Biological Context

While direct signaling pathways for zinc orotate dihydrate are not extensively documented, its biological effects can be inferred from the roles of its constituent components: zinc and orotic acid.

Caption: Potential biological roles of zinc orotate dihydrate based on its components.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. nustras.com [nustras.com]
• 4. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Crystal Structure of Zinc Orotate Complexes

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc orotate (B1227488), a salt of zinc and orotic acid (vitamin B13), is a compound of interest in pharmaceutical and nutritional sciences. Orotic acid is believed to act as a carrier for zinc, potentially enhancing its bioavailability. The precise solid-state structure of such compounds is critical for understanding their stability, solubility, and interaction with biological systems. This technical guide provides a detailed overview of the crystallographic analysis of zinc orotate, with a focus on the available structural data.

Core Data Presentation: Zinc Bis[orotate(1-)] Octahydrate

The following tables summarize the key crystallographic data for zinc bis[orotate(1-)] octahydrate, providing a quantitative foundation for understanding its solid-state architecture.

Table 1: Crystal Data and Structure Refinement

Parameter	Value
Empirical Formula	C₁₀H₂₂N₄O₁₄Zn
Formula Weight	511.78 g/mol
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	10.884(2) Å
b	12.896(1) Å
c	6.954(1) Å
α	90°
β	98.27(1)°
γ	90°
Volume	965.7(2) ų
Z (Formula units per cell)	2
Density (calculated)	1.760 Mg/m³
Absorption Coefficient	1.455 mm⁻¹
F(000)	528

Table 2: Selected Bond Lengths and Angles

Bond	Length (Å)	Angle	Degrees (°)
Zn-O(1W)	2.083(2)	O(1W)-Zn-O(2W)	90.4(1)
Zn-O(2W)	2.091(2)	O(1W)-Zn-O(3W)	89.6(1)
Zn-O(3W)	2.102(2)	O(2W)-Zn-O(3W)	178.8(1)
O(1)-C(5)	1.253(3)	N(1)-C(2)-N(3)	115.8(2)
O(2)-C(5)	1.251(3)	C(2)-N(3)-C(4)	121.5(2)
N(1)-C(2)	1.378(3)	N(3)-C(4)-C(5)	117.2(2)
N(1)-C(6)	1.361(3)	C(4)-C(5)-C(6)	118.4(2)
N(3)-C(2)	1.374(3)	C(5)-C(6)-N(1)	121.3(2)
N(3)-C(4)	1.385(3)	C(6)-N(1)-C(2)	125.8(2)

Experimental Protocols

The methodologies employed in the synthesis and structural determination of zinc bis[orotate(1-)] octahydrate are detailed below, providing a reproducible framework for researchers.

Synthesis of Zinc Bis[orotate(1-)] Octahydrate Crystals

• Reactant Preparation: A solution of orotic acid is prepared in deionized water.

• pH Adjustment: The pH of the orotic acid solution is adjusted to approximately 7.0 by the addition of a stoichiometric amount of zinc carbonate or zinc hydroxide. This neutralization reaction facilitates the formation of the zinc orotate salt.

• Crystallization: The resulting solution is filtered to remove any undissolved solids. The clear filtrate is then allowed to stand undisturbed at room temperature. Slow evaporation of the solvent over a period of several days to weeks yields single crystals suitable for X-ray diffraction analysis.

X-ray Crystallography

• Crystal Mounting: A suitable single crystal of zinc bis[orotate(1-)] octahydrate is selected and mounted on a goniometer head.

• Data Collection: X-ray intensity data is collected at a controlled temperature (typically 293 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å). A series of diffraction images are recorded as the crystal is rotated through a range of angles.

• Structure Solution and Refinement: The collected diffraction data is processed to yield a set of structure factors. The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically located in a difference Fourier map and refined isotropically.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and crystal structure analysis of a metal-organic compound like zinc orotate.

Spectroscopic Analysis of Zinc Orotate Dihydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Zinc orotate (B1227488) dihydrate, with the chemical formula Zn(C₅H₃N₂O₄)₂·2H₂O, is a salt of zinc and orotic acid.[1][2][3][4][5] Orotic acid, a heterocyclic compound, serves as a biocompatible ligand, and its zinc salt is utilized in various dietary supplements and therapeutic formulations. A thorough understanding of its molecular structure and properties is paramount for quality control, formulation development, and regulatory compliance. Spectroscopic analysis provides a powerful suite of tools for elucidating the structural features and chemical behavior of this compound.

This guide will delve into the core spectroscopic techniques used to characterize zinc orotate dihydrate, providing both the "how" and the "what" of the analysis.

Molecular Structure and Properties

• Chemical Name: Zinc bis(2,4-dioxo-1H-pyrimidine-6-carboxylate) dihydrate[1][2][4]

• Molecular Formula: C₁₀H₁₀N₄O₁₀Zn[2][4]

• Molecular Weight: 411.6 g/mol [2][4]

Spectroscopic Techniques and Data

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a vital technique for identifying the functional groups present in a molecule. The absorption of infrared radiation excites molecular vibrations, and the resulting spectrum provides a unique "fingerprint" of the compound. In the case of zinc orotate dihydrate, FTIR is particularly useful for confirming the coordination of the orotate ligand to the zinc ion through the carboxylate group and for identifying the presence of water of hydration.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly clean and dry an agate mortar and pestle.[6][7][8][9][10]

  • Weigh approximately 1-2 mg of zinc orotate dihydrate and 200-300 mg of dry, spectroscopy-grade potassium bromide (KBr).[6][10]

  • Grind the zinc orotate dihydrate sample to a fine powder in the agate mortar.[6][10]

  • Add the KBr to the mortar and gently triturate the mixture to ensure a homogeneous dispersion of the sample within the KBr matrix.[6][10]

• Pellet Formation:

  • Transfer the finely ground mixture into a pellet die.

  • Place the die in a hydraulic press and apply a pressure of approximately 8-10 tons for 1-2 minutes to form a thin, transparent pellet.[6][7][9]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of a blank KBr pellet to subtract from the sample spectrum.

Quantitative Data: FTIR Peak Assignments

The coordination of orotic acid to the zinc ion results in characteristic shifts in the vibrational frequencies of the carboxylate group.

Wavenumber (cm⁻¹) - Orotic Acid	Wavenumber (cm⁻¹) - Zinc Orotate Dihydrate	Assignment	Reference(s)
3515.4	3415.8	O-H stretching (of COOH and H₂O)	[7]
~1700	Lower frequency	C=O stretching (asymmetric) of the carboxylate group	[7]
1271.6	1373.9	C-O stretching (symmetric) of the carboxylate group	[7]
-	~400-500	Zn-O stretching	[11]

Note: Specific peak positions can vary slightly depending on the instrument and sample preparation.

Raman Spectroscopy

Raman spectroscopy is a complementary technique to FTIR that provides information about molecular vibrations. It is particularly sensitive to non-polar bonds and symmetric vibrations. For zinc orotate dihydrate, Raman spectroscopy can provide further insights into the structure of the orotate ligand and the coordination to the zinc ion.

Experimental Protocol: Raman Spectroscopy

• Sample Preparation:

  • Place a small amount of the zinc orotate dihydrate powder onto a clean microscope slide or into a sample holder.[12][13] For solid samples, pressing them into a small cup may be necessary.[12]

• Data Acquisition:

  • Place the sample under the microscope objective of the Raman spectrometer.

  • Focus the laser onto the sample.[12]

  • Select the appropriate laser wavelength (e.g., 532 nm or 785 nm) and power to avoid sample degradation.

  • Acquire the Raman spectrum over the desired spectral range.

Quantitative Data: Raman Spectroscopy

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~1210-1222	Uracilate ring stretching (marker band)
~390	ν₁(a₁g) ZnO₆ mode (indicative of hydrated zinc ion)	[4][14]

Further experimental work is required to definitively assign the Raman peaks for zinc orotate dihydrate.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. For zinc orotate dihydrate, the UV-Vis spectrum is expected to be dominated by the absorption of the orotate ligand, as the zinc ion (d¹⁰ configuration) does not exhibit d-d electronic transitions.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation (for solution):

  • Prepare a dilute solution of zinc orotate dihydrate in a suitable solvent (e.g., deionized water).[3][15] The concentration should be adjusted to yield an absorbance in the optimal range of the spectrophotometer (typically 0.1 - 1.0 AU).[15]

  • Prepare a blank solution containing only the solvent.[3]

• Sample Preparation (for solid):

  • For solid-state measurements, a diffuse reflectance accessory is required.[16][17]

  • The powdered sample is placed in a sample holder, and a reference material with high reflectance (e.g., BaSO₄) is used for the baseline.[16][17]

• Data Acquisition:

  • Record the spectrum of the blank to establish a baseline.

  • Record the spectrum of the sample over the desired wavelength range (typically 200-800 nm).[3]

Quantitative Data: UV-Vis Spectroscopy

The UV-Vis spectrum of zinc orotate dihydrate is expected to show absorption bands characteristic of the orotic acid moiety.

Wavelength (λmax)	Electronic Transition	Reference(s)
~280-290 nm	π → π* transitions of the pyrimidine (B1678525) ring

The exact λmax may be influenced by the solvent and the coordination to the zinc ion.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound. Through fragmentation analysis, it can also provide structural information.

Experimental Protocol: Mass Spectrometry

A detailed experimental protocol is highly dependent on the type of mass spectrometer and ionization technique used (e.g., Electrospray Ionization - ESI, Matrix-Assisted Laser Desorption/Ionization - MALDI). A general workflow is outlined below.

• Sample Preparation:

  • Dissolve a small amount of zinc orotate dihydrate in a suitable solvent compatible with the chosen ionization method.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer.

  • Acquire the mass spectrum in full scan mode to determine the molecular ion peak.

  • Perform fragmentation analysis (MS/MS) on the molecular ion to obtain information about the structure.[18][19]

Expected Fragmentation Patterns

While specific experimental data for zinc orotate dihydrate is not available, fragmentation would likely involve:

• Loss of water molecules.

• Decarboxylation of the orotate ligand.

• Fragmentation of the pyrimidine ring.[20][21]

Thermal Analysis (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature. It is an excellent technique for studying the thermal stability of a compound and for quantifying the water of hydration.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation:

  • Accurately weigh a small amount of zinc orotate dihydrate (typically 5-10 mg) into a TGA pan.[11][22][23]

• Data Acquisition:

  • Place the pan in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[6]

  • Record the mass loss as a function of temperature.

Quantitative Data: Thermal Decomposition

The thermal decomposition of zinc orotate dihydrate occurs in distinct stages.

Temperature Range (°C)	Mass Loss (%)	Description	Reference(s)
25 - 300	~8.9	Loss of two water molecules of hydration	[7]
300 - 420	~64.9	Decomposition of the orotate ligand (release of CO molecules)	[6]
490 - 800	~8.42	Decomposition of remnant cyanurate anions	[6]

The final residue is zinc oxide (ZnO).

Workflow and Data Integration

The spectroscopic analysis of zinc orotate dihydrate should follow a logical workflow to ensure comprehensive characterization.

Caption: Workflow for the Spectroscopic Analysis of Zinc Orotate Dihydrate.

This workflow illustrates the progression from sample preparation to a suite of spectroscopic analyses, culminating in a comprehensive understanding of the compound's structure, purity, and thermal properties.

Conclusion

The spectroscopic techniques detailed in this guide provide a robust framework for the comprehensive analysis of zinc orotate dihydrate. FTIR and TGA offer definitive information on the coordination environment and hydration state of the molecule. While specific experimental data for Raman, UV-Vis, and mass spectrometry of this particular compound are not extensively reported, the provided protocols and expected outcomes serve as a valuable starting point for researchers. A multi-technique approach, as outlined in the workflow, is essential for a complete and accurate characterization, which is critical for its application in the pharmaceutical and nutraceutical industries.

References

• 1. pure.tue.nl [pure.tue.nl]
• 2. nanocenter.umd.edu [nanocenter.umd.edu]
• 3. youtube.com [youtube.com]
• 4. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. How Do You Prepare Kbr Pellets For Ir? Master The Technique For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]
• 7. pelletpressdiesets.com [pelletpressdiesets.com]
• 8. eng.uc.edu [eng.uc.edu]
• 9. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 10. shimadzu.com [shimadzu.com]
• 11. Experimental Study of Hydration/Dehydration Behaviors of Metal Sulfates M2(SO4)3 (M = Sc, Yb, Y, Dy, Al, Ga, Fe, In) in Search of New Low-Temperature Thermochemical Heat Storage Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. plus.ac.at [plus.ac.at]
• 13. youtube.com [youtube.com]
• 14. Zinc(II) hydration in aqueous solution. A Raman spectroscopic investigation and an ab- initio molecular orbital study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ossila.com [ossila.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. scribd.com [scribd.com]
• 19. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 20. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to Zinc Orotate Dihydrate for Researchers and Drug Development Professionals

An In-depth Exploration of the Physicochemical Properties and Biological Significance of Zinc Orotate (B1227488) Dihydrate

This technical guide provides a detailed overview of the physical and chemical properties of zinc orotate dihydrate, a chelated form of zinc with enhanced bioavailability. The content herein is curated for researchers, scientists, and professionals in the field of drug development, offering a foundational understanding of this compound's characteristics, synthesis, and potential biological activities.

Core Physical and Chemical Properties

Zinc orotate dihydrate is a white to off-white crystalline powder. A comprehensive summary of its key physical and chemical properties is presented in Table 1.

Property	Value	References
Molecular Formula	C₁₀H₆N₄O₈Zn·2H₂O	[1][2]
Molecular Weight	411.6 g/mol	[1][2]
Appearance	White to almost white crystalline powder	[3]
Solubility	Practically insoluble in water, 96% ethanol, and ether.	[3]
Melting Point	>300 °C
pH (in aqueous suspension)	3.0 - 5.0

Synthesis and Structural Elucidation

The primary method for the synthesis of zinc orotate dihydrate is through a precipitation reaction.[4] A detailed experimental protocol for this synthesis is outlined below, along with methodologies for its structural and thermal characterization.

Experimental Protocol: Synthesis of Zinc Orotate Dihydrate

This protocol describes a laboratory-scale synthesis of zinc orotate dihydrate via a precipitation method.

Materials:

• Orotic Acid

• Zinc Acetate (B1210297) Dihydrate

• Distilled Water

• Beakers

• Magnetic Stirrer with Hotplate

• Filtration apparatus (e.g., Buchner funnel)

• Drying Oven

Procedure:

• Preparation of Orotic Acid Solution: Dissolve a specific molar equivalent of orotic acid in distilled water with continuous stirring. Gentle heating may be applied to aid dissolution.

• Preparation of Zinc Acetate Solution: In a separate beaker, dissolve a corresponding molar equivalent of zinc acetate dihydrate in distilled water.

• Precipitation: Slowly add the zinc acetate solution to the orotic acid solution while maintaining constant stirring. A white precipitate of zinc orotate will form.

• Digestion: Continue stirring the mixture at an elevated temperature (e.g., 60-80 °C) for a specified period to allow for the precipitate to fully form and mature.

• Filtration and Washing: Cool the mixture to room temperature and collect the precipitate by filtration. Wash the precipitate several times with distilled water to remove any unreacted starting materials and byproducts.

• Drying: Dry the collected solid in an oven at a controlled temperature (e.g., 80-100 °C) until a constant weight is achieved. The final product is zinc orotate dihydrate.

Below is a workflow diagram illustrating the synthesis process.

Synthesis Workflow for Zinc Orotate Dihydrate

Crystal Structure and Spectroscopic Analysis

2.2.1. X-ray Crystallography

Experimental Protocol for Single-Crystal X-ray Diffraction (General):

• Crystal Growth: Single crystals of zinc orotate dihydrate suitable for X-ray diffraction can be grown by slow evaporation of a dilute aqueous solution of the compound, or by slow cooling of a saturated solution.

• Data Collection: A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-ray diffraction data are collected using a monochromatic X-ray source (e.g., Mo Kα radiation).

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares techniques.

2.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a valuable tool for confirming the coordination of the orotate ligand to the zinc ion. The spectrum of zinc orotate dihydrate shows characteristic shifts in the vibrational frequencies of the carboxylate and amide groups of the orotic acid moiety upon complexation with zinc.

Experimental Protocol for FT-IR Spectroscopy:

• Sample Preparation: The solid zinc orotate dihydrate sample is typically prepared as a KBr (potassium bromide) pellet. A small amount of the sample is intimately mixed with dry KBr powder and pressed into a thin, transparent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer. The infrared spectrum is recorded over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Analysis: The obtained spectrum is analyzed to identify the characteristic absorption bands. Key bands to observe include the stretching vibrations of the C=O (carboxylate and amide), C-N, and N-H groups, as well as the Zn-O and Zn-N bonds.

Thermal Analysis

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information on the thermal stability and decomposition profile of zinc orotate dihydrate.

Experimental Protocol for Thermal Analysis (TGA/DSC):

• Sample Preparation: A small, accurately weighed amount of the zinc orotate dihydrate sample is placed in a suitable crucible (e.g., alumina (B75360) or platinum).

• Data Acquisition: The crucible is placed in the furnace of a simultaneous TGA/DSC instrument. The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air). The weight loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

• Data Analysis: The TGA curve reveals the temperature ranges at which dehydration and decomposition occur, along with the corresponding mass losses. The DSC curve indicates whether these processes are endothermic or exothermic.

Summary of Thermal Decomposition:

• Dehydration: The two water molecules are typically lost in a single or two-step process at temperatures below 200 °C.

• Decomposition: The anhydrous zinc orotate then undergoes decomposition at higher temperatures, ultimately yielding zinc oxide as the final residue.[4]

Biological Significance and Signaling Pathways

Zinc is an essential trace element involved in numerous physiological processes, and its chelation with orotic acid in the form of zinc orotate is believed to enhance its bioavailability. While research specifically on zinc orotate dihydrate's direct interaction with signaling pathways is emerging, the well-established roles of zinc provide a strong basis for its biological effects. Zinc has been shown to modulate several key signaling pathways, including PI3K/Akt, MAPK, and NF-κB.[5][6][7]

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is crucial for cell growth, proliferation, survival, and metabolism. Zinc has been shown to activate this pathway in various cell types.[8][9]

Zinc-Mediated Activation of the PI3K/Akt Pathway

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is involved in regulating a wide range of cellular processes, including proliferation, differentiation, inflammation, and apoptosis. Zinc can differentially regulate MAPK pathways, including ERK, JNK, and p38, depending on the cell type and context.[10][11][12]

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ulprospector.com [ulprospector.com]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanism underlying Akt activation in zinc-induced cardioprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Zn2+ influx activates ERK and Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zinc enhances intestinal epithelial barrier function through the PI3K/AKT/mTOR signaling pathway in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Zinc promotes proliferation and activation of myogenic cells via the PI3K/Akt and ERK signaling cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective Inhibition of MAPK Phosphatases by Zinc Accounts for ERK1/2-dependent Oxidative Neuronal Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Zinc supplement reduces allergic responses through modulating the p38 MAPK pathway activation in an allergic rhinitis mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Zinc Orotate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of zinc orotate (B1227488) dihydrate in various solvents. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development and formulation. This document synthesizes available data, presents detailed experimental protocols for solubility determination, and offers visualizations of key processes.

Introduction to Zinc Orotate Dihydrate

Zinc orotate dihydrate is a salt of zinc and orotic acid (formerly known as vitamin B13). It is utilized in nutritional supplements and pharmaceuticals as a source of zinc. The bioavailability of zinc from this salt is a subject of interest in nutritional science and medicine. A critical physicochemical property influencing its absorption and formulation is its solubility.

Solubility Profile of Zinc Orotate Dihydrate

The solubility of a substance is a fundamental parameter that dictates its dissolution rate and, consequently, its bioavailability. Based on available literature, zinc orotate dihydrate is generally characterized as having low solubility in aqueous and common organic solvents.

Qualitative Solubility

Multiple sources consistently describe zinc orotate dihydrate as "practically insoluble" or "hardly soluble" in water and 96% ethanol.[1][2][3] It is also reported to be practically insoluble in ether.[1][2] One study referred to zinc orotate as an "insoluble organic salt".[4]

Quantitative Solubility Data

Quantitative solubility data for zinc orotate dihydrate is sparse and presents some contradictions in the existing literature. The available data, along with that of structurally similar metal orotates for comparative purposes, is summarized in the table below.

Compound	Solvent	Temperature	Solubility	Reference
Zinc Orotate Dihydrate	Water	25 °C	~211.4 g/L (estimated)	[5]
Magnesium Orotate	Water	Not Specified	~12 mg/L	[1]
Lithium Orotate	Cold Water	Not Specified	Insoluble	[6][7]
Lithium Orotate	Hot Water	Not Specified	Slightly Soluble	[6][7]
Lithium Orotate	Water	17 °C	12.8 g/L (1.28%)	[7]
Lithium Orotate	Water	100 °C	23.4 g/L (2.34%)	[7]
Calcium Orotate	Water	Not Specified	Very easily soluble / Hardly soluble	[3][8]

Note: The estimated high solubility of zinc orotate dihydrate in water from a single source appears to be an outlier when compared to the repeated qualitative descriptions of its poor solubility and the quantitative data for other divalent metal orotates like magnesium orotate.[1][5] Researchers should approach this value with caution and prioritize experimental determination. The conflicting reports for calcium orotate highlight the importance of rigorous, independent verification of solubility data.[3][8]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the equilibrium solubility of zinc orotate dihydrate, based on the widely accepted shake-flask method.[9][10][11] This method is considered the gold standard for poorly soluble compounds.

Materials and Equipment

• Zinc Orotate Dihydrate (pure, crystalline powder)

• Solvents of interest (e.g., deionized water, ethanol, methanol, dimethyl sulfoxide (B87167) (DMSO), phosphate (B84403) buffer solutions at various pH levels)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm pore size)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC system)

Procedure

• Preparation: Add an excess amount of zinc orotate dihydrate to a series of vials, each containing a known volume of the desired solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium has been reached.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 150 rpm). Allow the samples to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure that the solution is saturated.

• Phase Separation: After equilibration, remove the vials from the shaker and allow the undissolved solid to settle. To separate the solid from the liquid phase, either centrifuge the samples at a high speed or filter the suspension using a syringe filter. This step must be performed carefully to avoid any solid particles in the liquid sample.

• Sample Preparation for Analysis: Immediately after separation, pipette a known volume of the clear supernatant or filtrate and dilute it with the appropriate solvent to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the concentration of zinc orotate dihydrate in the diluted samples using a validated analytical method.

Analytical Method for Quantification

Given that orotic acid, the anionic part of zinc orotate dihydrate, contains a chromophore, UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC) with UV detection can be employed for quantification.

• UV-Vis Spectrophotometry: The concentration of zinc orotate can be determined by measuring the absorbance of the saturated solution at the wavelength of maximum absorbance (λmax) of the orotate moiety, which is approximately 280 nm.[12][13] A calibration curve should be prepared using standard solutions of known zinc orotate dihydrate concentrations.

• HPLC Method: A reverse-phase HPLC method with UV detection at around 280 nm can also be used for accurate quantification.[4][14][15] The mobile phase would typically consist of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

Visualizations

The following diagrams, generated using Graphviz, illustrate the experimental workflow for determining the solubility of zinc orotate dihydrate.

References

• 1. Buy Magnesium orotate | 34717-03-8 [smolecule.com]
• 2. Magnesium Orotate | 34717-03-8 [chemicalbook.com]
• 3. wbcil.com [wbcil.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Magnesium Orotate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. chembk.com [chembk.com]
• 7. Lithium orotate | 5266-20-6 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. quora.com [quora.com]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. ijpsr.com [ijpsr.com]
• 13. Spectrophotometric simultaneous determination of orotic acid, creatinine and uric acid by orthogonal signal correction-partial least squares in spiked real samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Separation of Orotic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. flore.unifi.it [flore.unifi.it]

molecular formula and weight of zinc orotate dihydrate

This technical guide provides a comprehensive overview of zinc orotate (B1227488) dihydrate, focusing on its chemical properties, synthesis, and analysis. It is intended for researchers, scientists, and professionals in drug development who require detailed information on this compound.

Chemical Properties and Composition

Zinc orotate dihydrate is a salt that consists of a central zinc cation (Zn²⁺) coordinated to two orotate anions, along with two molecules of water of hydration. Orotic acid, a heterocyclic compound, acts as a carrier for the zinc ion, potentially enhancing its bioavailability.[1][2][3]

The key quantitative data for zinc orotate dihydrate and its anhydrous form are summarized below for easy comparison.

Property	Zinc Orotate Dihydrate	Zinc Orotate (Anhydrous)	Reference
Molecular Formula	C₁₀H₁₀N₄O₁₀Zn or C₁₀H₆N₄O₈Zn·2H₂O	C₁₀H₆N₄O₈Zn	[4][5][6][7]
Molecular Weight	411.6 g/mol	375.6 g/mol	[4][5][6][8]
IUPAC Name	zinc;bis(2,4-dioxo-1H-pyrimidine-6-carboxylate);dihydrate	zinc bis(2,4-dioxo-1H-pyrimidine-6-carboxylate)	[4][9]
CAS Registry Number	68399-76-8	60388-02-5	[8][9]
Appearance	White to almost white crystalline powder.[8][10]	Not specified
Solubility	Practically insoluble in water, 96% ethanol, and ether.[8][10]	Not specified

The structure of zinc orotate dihydrate involves the zinc ion coordinated with two orotate molecules. The exact coordination can vary, but it forms a stable complex.

Fig 1. Simplified 2D representation of Zinc Orotate Dihydrate.

Experimental Protocols

This section details the methodologies for the synthesis and analysis of zinc orotate.

A common method for synthesizing zinc orotate is through a precipitation reaction.[11][12] This protocol is adapted from published literature.

Materials:

• Orotic Acid

• Zinc Oxide (highly active recommended)[12]

• Distilled Water

• Small-sized circulating reaction kettle[12]

• Electric constant-speed stirrer[12]

• Blast drying box[12]

Procedure:

• Preparation of Suspensions: Prepare a suspension of orotic acid in distilled water and a separate suspension of zinc oxide in distilled water.[12]

• Reaction: Heat the orotic acid suspension to 95°C. Add the zinc oxide suspension dropwise into the heated orotic acid suspension.[12]

• Circulation and Heating: Transfer the mixed reaction solution to a circulating reaction kettle and maintain the temperature at 95°C for 2 hours to ensure the reaction goes to completion.[12]

• Crystallization: After the reaction period, filter the solution. Stir the filtrate at a constant speed (e.g., 400 r/s) for 12 hours to allow for complete cooling and crystallization.[12]

• Drying: Perform a secondary filtration to collect the crystals. Dry the wet material in a blast drying box at 90°C for 16 hours to obtain the final white crystal powder of zinc orotate.[12]

The use of highly active zinc oxide has been shown to increase the reaction rate and yield a product with higher purity and content compared to common zinc oxide.[12]

Fig 2. Workflow for the synthesis of Zinc Orotate.

TGA is a crucial analytical technique to confirm the hydration state of the synthesized compound.

Protocol:

• Sample Preparation: Place a small, accurately weighed sample of the synthesized zinc orotate into a TGA crucible.

• Instrumentation: Perform the analysis using a thermogravimetric analyzer.

• Heating Program: Heat the sample from room temperature to approximately 300°C at a controlled rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen) or air.

• Analysis: The TGA curve for zinc orotate dihydrate is expected to show a mass loss corresponding to two water molecules. A study observed a mass loss of 8.9% between 25°C and 300°C, which aligns with the theoretical water content of the dihydrate form.[11] Further decomposition of the anhydrous zinc orotate occurs at temperatures above 300°C.[11]

Biological Significance and Signaling

Zinc is an essential trace mineral vital for numerous biological processes, including immune function, wound healing, and DNA synthesis.[1][2] Orotic acid is believed to act as a transporter, facilitating the passage of zinc across cell membranes, thereby increasing its bioavailability.[2] Once inside the cell, the zinc ion dissociates from the orotate and participates in its normal physiological roles.[1]

One key mechanism of zinc's action, relevant to its use in conditions like Wilson's disease, involves the induction of metallothionein (B12644479) in enterocytes.[13] Metallothionein is a protein that binds heavy metals; it has a higher affinity for copper than for zinc.[13] By inducing this protein, zinc can interfere with the gastrointestinal uptake of copper, helping to create a negative copper balance in the body.[13]

Fig 3. Zinc's role in blocking intestinal copper absorption.

References

• 1. Zinc Supplements: Everything You Need to Know about Zinc orotate - Aogubio [m.aogubio.com]
• 2. globalhealing.co.uk [globalhealing.co.uk]
• 3. priorityonevitamins.com [priorityonevitamins.com]
• 4. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Zinc orotate | 68399-76-8 | FZ33877 | Biosynth [biosynth.com]
• 7. Zinc orotate dihydrate - Analytica Chemie [analyticachemie.in]
• 8. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 9. Zinc Orotate | C10H6N4O8Zn | CID 108934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ulprospector.com [ulprospector.com]
• 11. researchgate.net [researchgate.net]
• 12. CN119859125A - Preparation method of zinc orotate - Google Patents [patents.google.com]
• 13. droracle.ai [droracle.ai]

An In-depth Technical Guide to the Stability and Reactivity of Zinc Orotate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and reactivity of zinc orotate (B1227488) dihydrate, a chelated mineral compound with applications in nutritional supplementation and pharmaceuticals. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals by consolidating available data on its physicochemical properties, degradation pathways, and potential interactions. The guide includes a summary of quantitative stability data, detailed experimental protocols for stability assessment, and visual representations of experimental workflows to facilitate a deeper understanding of the compound's characteristics. While extensive data on thermal stability exists, this guide also highlights areas where further research, particularly regarding hydrolytic and photolytic degradation, is warranted to establish a complete stability profile in accordance with international guidelines.

Physicochemical Properties

Zinc orotate dihydrate is a white to almost white crystalline powder. It is characterized by its poor solubility in water and practical insolubility in ethanol (B145695) and ether[1][2]. The compound's structure involves a zinc ion chelated to two orotic acid molecules, with two water molecules completing the coordination sphere.

Table 1: Physicochemical Properties of Zinc Orotate Dihydrate

Property	Value	References
Appearance	White to almost white crystalline powder	[1][2]
Solubility	Practically insoluble in water, 96% ethanol, and ether	[1][2]
pH (5% solution/water)	3 to 5	[2]
Assay (by complexometric titration)	98% to 101%	[1]

Stability Profile

Zinc orotate dihydrate is generally considered stable under normal storage conditions[2]. However, its stability is influenced by several factors, including temperature, light, and the presence of reactive chemical species.

Thermal Stability

Thermogravimetric analysis (TGA) has been employed to evaluate the thermal stability of zinc orotate dihydrate. The compound is stable up to approximately 300°C. The thermal decomposition occurs in distinct stages, beginning with the loss of water molecules, followed by the degradation of the organic orotate moiety.

Table 2: Thermal Decomposition Data for Zinc Orotate Dihydrate from TGA

Temperature Range (°C)	Mass Loss (%)	Attributed Decomposition Step	References
25 - 300	~8.9	Loss of two water molecules	[3]
300 - 420	~64.9	Release of carbon monoxide molecules	[3]
490 - 800	~8.42	Decomposition of remnant cyanurate anions	[3]

Photostability

While safety data sheets indicate that zinc orotate dihydrate is incompatible with light, specific quantitative data on its photostability is not extensively available in the public domain. Photostability testing is a critical component of a comprehensive stability program, as mandated by ICH guideline Q1B[4][5]. Such studies are essential to determine if the substance is prone to degradation upon exposure to light and to identify the resulting degradation products.

Hydrolytic Stability

The susceptibility of zinc orotate dihydrate to hydrolysis under acidic and basic conditions has not been extensively reported. As the orotate moiety is a pyrimidine (B1678525) derivative, it may be susceptible to hydrolytic degradation, which could involve the opening of the pyrimidine ring[6][7][8][9][10]. Forced degradation studies are necessary to investigate this potential degradation pathway.

Reactivity and Incompatibility

Zinc orotate dihydrate is incompatible with strong oxidizing agents, heat, and light[2]. Upon decomposition, it is expected to produce hazardous products, including carbon oxides, nitrogen oxides, and zinc oxides[2].

Compatibility with Pharmaceutical Excipients

A critical aspect of formulation development is ensuring the compatibility of the active pharmaceutical ingredient (API) with various excipients. While no specific studies on the compatibility of zinc orotate dihydrate with a wide range of pharmaceutical excipients were found, a study on magnesium orotate provides a relevant framework for such investigations[5][11]. It is crucial to conduct compatibility studies to identify any potential physical or chemical interactions that could impact the stability, bioavailability, or safety of the final drug product[12][13].

Experimental Protocols for Stability and Reactivity Assessment

To establish a comprehensive stability profile for zinc orotate dihydrate, a series of experiments following international guidelines (e.g., ICH Q1A(R2)) are required[3][14][15][16].

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and pathways, and for developing and validating stability-indicating analytical methods[14][15][16][17].

4.1.1. Protocol for Forced Degradation Studies

• Acid Hydrolysis: Expose a solution/suspension of zinc orotate dihydrate to acidic conditions (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60-80°C) for a defined period.

• Base Hydrolysis: Expose a solution/suspension of zinc orotate dihydrate to basic conditions (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60-80°C) for a defined period.

• Oxidative Degradation: Treat a solution/suspension of zinc orotate dihydrate with an oxidizing agent (e.g., 3% H₂O₂) at room temperature or elevated temperature.

• Thermal Degradation: Expose the solid drug substance to dry heat at a temperature significantly higher than that used for accelerated stability testing (e.g., 80°C or higher).

• Photodegradation: Expose the solid drug substance and its solution/suspension to a light source according to ICH Q1B guidelines, with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter[4][5][18].

Forced Degradation Experimental Workflow

Stability-Indicating Analytical Method Development

4.2.1. Proposed HPLC Method Parameters (to be optimized and validated)

Parameter	Proposed Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of a suitable buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol)
Flow Rate	1.0 mL/min
Detection	UV at an appropriate wavelength (e.g., ~280 nm for orotic acid)
Temperature	Ambient or controlled (e.g., 25-30°C)

Validation of the analytical method should be performed according to ICH Q2(R1) guidelines and include specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness.

Method Development and Validation Pathway

Excipient Compatibility Studies

To assess the compatibility of zinc orotate dihydrate with pharmaceutical excipients, binary mixtures of the API and each excipient (typically in a 1:1 ratio) should be prepared. These mixtures, along with the pure API and excipients as controls, should be stored under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks). Samples should be analyzed at predetermined time points for any physical changes (e.g., color, appearance) and chemical degradation using a validated stability-indicating method.

Conclusion and Recommendations

Zinc orotate dihydrate is a thermally stable compound under normal conditions. However, a comprehensive understanding of its stability profile is incomplete due to the limited availability of public data on its photolytic and hydrolytic degradation. To ensure the quality, safety, and efficacy of pharmaceutical products containing zinc orotate dihydrate, it is imperative to:

• Conduct comprehensive forced degradation studies following ICH guidelines to identify potential degradation pathways and products.

• Develop and validate a robust stability-indicating analytical method , such as an HPLC method, capable of separating and quantifying zinc orotate and its degradation products.

• Perform thorough excipient compatibility studies to ensure the stability of the final formulation.

The experimental protocols and workflows outlined in this guide provide a framework for researchers and drug development professionals to systematically evaluate the stability and reactivity of zinc orotate dihydrate, thereby supporting the development of safe and effective pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Orotic Acid in Yogurt : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. The Rut pathway for pyrimidine degradation: novel chemistry and toxicity problems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. resolvemass.ca [resolvemass.ca]
• 15. scispace.com [scispace.com]
• 16. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 17. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 18. youtube.com [youtube.com]
• 19. ijpsr.com [ijpsr.com]
• 20. The Improved Method for Determination of Orotic Acid in Milk by Ultra-Fast Liquid Chromatography with Optimized Photodiode Array Detection - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Zinc Orotate Dihydrate for Researchers and Drug Development Professionals

Introduction

Zinc orotate (B1227488) dihydrate is a salt of zinc and orotic acid, a compound historically considered a B-vitamin (B13) and an intermediate in pyrimidine (B1678525) nucleotide biosynthesis. This chelated form of zinc is purported to have enhanced bioavailability, allowing for more efficient cellular uptake. Zinc itself is an essential trace element crucial for a vast array of physiological processes, including immune function, enzymatic activity, and cellular signaling. This technical guide provides a comprehensive overview of zinc orotate dihydrate, focusing on its chemical properties, synthesis, analytical methods, and its role in cellular processes, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Zinc orotate dihydrate is a white to almost white crystalline powder. It is practically insoluble in water, 96% ethanol, and ether.[1][2]

Table 1: Physicochemical Properties of Zinc Orotate Dihydrate

Property	Value	Reference(s)
CAS Number	60388-02-5 (dihydrate), 68399-76-8 (anhydrous)	[2]
Molecular Formula	C10H6N4O8Zn·2H2O	[2]
Molecular Weight	411.6 g/mol	[2]
Appearance	White to almost white crystalline powder	[1][2]
Solubility	Practically insoluble in water, 96% ethanol, and ether	[1][2]
pH (5% solution/water)	3 to 5	[2]
Stability	Stable under normal conditions. Incompatible with heat, light, and strong oxidizing agents.	[2]
Decomposition Products	Carbon oxides, Nitrogen oxides, Zinc oxides	[2]

Synthesis and Quality Control

A common method for the synthesis of zinc orotate is through a precipitation reaction. One described method involves the reaction of orotic acid with zinc oxide in water at an elevated temperature.[3]

Experimental Protocol: Synthesis of Zinc Orotate

A patented method describes the synthesis of zinc orotate with high yield and purity. The process involves the reaction of orotate and nano zinc oxide in water under high-temperature cyclic conditions (above 90°C) for 2-3 hours. The molar ratio of orotate to zinc oxide is 1:1.2-1.4. Following the reaction, the liquid phase is separated and continuously stirred for 12-16 hours at 350-550 r/s to facilitate cooling and crystallization. A final solid-liquid separation and drying of the solid phase yields the zinc orotate product.[3]

Quality Control

A Certificate of Analysis (CoA) for zinc orotate should comply with specifications and serves as a tool for batch-level quality control.[4] An example of a quality control method is the determination of elemental impurities using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). This method has been validated for the quantification of 17 elemental impurities in zinc orotate dihydrate.[5]

Experimental Protocol: Determination of Elemental Impurities by ICP-MS

This protocol is adapted from a validated method for determining elemental impurities in zinc orotate dihydrate drug substance.[5]

• Sample Preparation: Accurately weigh approximately 0.2 g of the zinc orotate dihydrate sample and transfer it to a microwave digestion vessel. Add 2.0 mL of concentrated nitric acid and 1.0 mL of concentrated hydrochloric acid. Allow for pre-digestion for 30 minutes before proceeding with microwave digestion.

• ICP-MS Analysis: The digested sample is analyzed using an ICP-MS instrument. Tuning solutions containing elements like Li, Y, Tl, Co, and Ce can be used to correct for baseline drift and matrix interference.

• Instrumental Parameters (Example):

  • RF power: 1550 W

  • Nebulizer gas flow: 1.01 L/min

  • Nebulizer pump flow: 0.10 rps

  • Spray chamber temperature: 2°C

  • Helium flow rate: 4.3 mL/min

Pharmacokinetics and Bioavailability

Zinc orotate is considered to have good bioavailability compared to inorganic zinc salts.[6] A pharmacokinetic study in rabbits compared zinc orotate with zinc sulfate (B86663) and zinc pantothenate. After oral administration, zinc orotate showed a slower absorption phase compared to the other two salts. Following parenteral administration, it exhibited a faster distribution and elimination phase.[7]

Table 2: Comparative Pharmacokinetic Parameters of Zinc Salts in Rabbits (Oral Administration)

Parameter	Zinc Orotate	Zinc Sulfate	Zinc Pantothenate	Reference(s)
Absorption Phase (Ka)	Slower	Faster	Faster	[7]

Note: This table provides a qualitative comparison based on the cited study. For detailed quantitative data, refer to the original publication.

Cellular and Molecular Mechanisms of Action

The biological effects of zinc orotate are primarily attributed to the zinc ion. Zinc is a critical cofactor for over 300 enzymes and is involved in numerous cellular signaling pathways.

Role in Cellular Signaling

Zinc has been shown to modulate key signaling pathways involved in cell proliferation, survival, and inflammation, including the PI3K/AKT/mTOR and MAPK pathways.

• PI3K/AKT/mTOR Pathway: Zinc can activate the PI3K/AKT/mTOR signaling pathway. For instance, in Caco-2 intestinal cells, zinc was shown to enhance intestinal barrier function by stimulating the phosphorylation of AKT and mTOR.[8] This activation is linked to increased cell differentiation and the expression of tight junction proteins. In some cellular contexts, zinc deficiency can lead to hyperphosphorylation of Akt.[9]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is another target of zinc. Zinc can differentially regulate MAPK signaling. For example, in human T-cells, intracellular zinc was found to activate p38 MAPK, while suppressing ERK1/2 phosphorylation after T-cell receptor stimulation.[10] In other cell types, zinc influx has been shown to activate both ERK and JNK MAPKs.[11]

Diagram 1: Proposed General Mechanism of Zinc-Mediated Activation of PI3K/AKT/mTOR Pathway

Caption: Zinc-mediated activation of the PI3K/AKT/mTOR signaling pathway.

Diagram 2: Differential Regulation of MAPK Pathways by Zinc

Caption: Differential effects of zinc on various MAPK signaling pathways.

Modulation of Inflammatory Responses

Zinc plays a crucial role in regulating inflammation, primarily by modulating the production of cytokines. Zinc supplementation has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6.[12] The mechanism is thought to involve the inhibition of NF-κB, a key transcription factor in the inflammatory response. Zinc may also upregulate A20, a zinc-finger protein that inhibits NF-κB signaling.

Experimental Protocol: In Vitro Assessment of Zinc Orotate's Effect on Cytokine Production

This protocol provides a general framework for assessing the impact of zinc orotate on cytokine production in a cell culture model.

• Cell Culture: Culture a relevant cell line (e.g., macrophages like RAW 264.7 or human peripheral blood mononuclear cells - PBMCs) in appropriate media.

• Treatment: Treat the cells with varying concentrations of zinc orotate for a predetermined duration. Include a positive control (e.g., lipopolysaccharide - LPS) to induce an inflammatory response and a vehicle control.

• Cytokine Measurement: After the treatment period, collect the cell culture supernatant. Measure the concentrations of TNF-α and IL-6 using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels in the zinc orotate-treated groups to the control groups to determine the effect of zinc orotate on cytokine production.

Preclinical and Clinical Evidence

While much of the research focuses on zinc in general, some studies have specifically investigated zinc orotate. For general supplementation in adults, a dosage of 0.5-1 mg/kg per day of elemental zinc for 3-4 months is often recommended.[13] The tolerable upper intake level for zinc is generally considered to be 25-40 mg per day for adults.[14]

Table 3: Summary of Selected In Vivo Studies on Zinc Supplementation

Study Type	Model	Dosage	Key Findings	Reference(s)
Preclinical	Rats	38.89 mg/kg (adequate) vs. 3.30 mg/kg (deficient) zinc in diet	Zinc deficiency led to reduced food intake and lower zinc concentrations in serum, femur, and skeletal muscle.	[15]
Preclinical	Rats	50, 100, or 200 mg/kg zinc in diet with aluminum chloride co-administration	100 mg/kg zinc supplementation showed a significant increase in the number of rearings in an open-field test, suggesting a neuroprotective effect.	[16]
Clinical Trial	Children with acute diarrhea	10 mg (infants <6 months) or 20 mg (children 6-59 months) elemental zinc daily	Zinc supplementation is recommended by WHO/UNICEF for the management of childhood diarrhea.	[17]
Clinical Trial	Adults with pre-diabetes	20 mg elemental zinc (as zinc sulfate) daily for 12 months	Study protocol to evaluate the effects of zinc supplementation on glycemic control.	[18]

Conclusion

Zinc orotate dihydrate is a bioavailable form of zinc with potential applications in nutritional supplementation and drug development. Its role in fundamental cellular processes, including signaling pathways and inflammatory responses, makes it a compound of interest for further research. This technical guide provides a foundational understanding of its properties, synthesis, and biological activities, offering a starting point for scientists and researchers to explore its therapeutic potential. Further studies specifically investigating the effects of zinc orotate dihydrate in various in vitro and in vivo models are warranted to fully elucidate its mechanisms of action and clinical utility.

References

• 1. ulprospector.com [ulprospector.com]
• 2. Zinc Orotate Dihydrate Manufacturers, with SDS [mubychem.com]
• 3. Zinc orotate | 68399-76-8 | FZ33877 | Biosynth [biosynth.com]
• 4. Zinc Orotate - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Zinc enhances intestinal epithelial barrier function through the PI3K/AKT/mTOR signaling pathway in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influence of zinc deficiency on Akt-Mdm2-p53 and Akt-p21 signaling axes in normal and malignant human prostate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Zinc differentially regulates mitogen-activated protein kinases in human T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid Disruption of Cellular Integrity of Zinc-treated Astroglia Is Regulated by p38 MAPK and Ca2+-dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of zinc supplementation on pro-inflammatory cytokines (TNF-α, IL-1 AND IL-6) in mice with Escherichia coli LPS-induced diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 13. droracle.ai [droracle.ai]
• 14. droracle.ai [droracle.ai]
• 15. The effect of peripheral administration of zinc on food intake in rats fed Zn-adequate or Zn-deficient diets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Optimal dose of zinc supplementation for preventing aluminum-induced neurotoxicity in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. extranet.who.int [extranet.who.int]
• 18. Zinc supplementation in pre-diabetes: study protocol for a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Role of Orotic Acid in Zinc Transport: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Zinc is an essential trace element vital for a myriad of physiological processes. Its absorption and cellular transport are tightly regulated by a sophisticated network of proteins. Orotic acid, an intermediate in pyrimidine (B1678525) biosynthesis, has been utilized to form zinc orotate (B1227488), a compound purported to have enhanced bioavailability. This technical guide provides an in-depth exploration of the current understanding of the biological role of orotic acid in zinc transport. While direct evidence for a specific molecular mechanism remains elusive in the scientific literature, this document synthesizes the available data, proposes a hypothetical model of action, and outlines detailed experimental protocols to guide future research in this area. The information presented is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working to understand and leverage the therapeutic potential of zinc compounds.

Introduction to Orotic Acid and Zinc Homeostasis

Orotic acid (2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid) is a naturally occurring compound that serves as a key intermediate in the de novo synthesis of pyrimidine nucleotides, which are essential for the formation of DNA and RNA[1]. Beyond its role in nucleotide metabolism, orotic acid has been investigated for its potential therapeutic effects, including cardioprotective properties[2].

Zinc homeostasis is maintained through a delicate balance of intestinal absorption, cellular uptake, efflux, and storage. Two primary families of zinc transporters are responsible for moving zinc across cellular membranes: the SLC39A family (ZIP transporters), which primarily mediate zinc influx into the cytoplasm, and the SLC30 family (ZnT transporters), which are involved in zinc efflux from the cytoplasm[3][4]. The purported benefit of using orotic acid as a ligand for zinc supplementation lies in the hypothesis that the resulting zinc orotate complex possesses physicochemical properties that facilitate its transport across biological membranes, thereby increasing the bioavailability of zinc.

The Role of Orotic Acid in Zinc Transport: Current Evidence and a Hypothetical Model

The prevailing hypothesis for the role of orotic acid in zinc transport is that it acts as a zinc ionophore . An ionophore is a lipid-soluble molecule that can bind to an ion, shielding its charge and facilitating its transport across the hydrophobic lipid bilayer of the cell membrane[5][6].

Proposed Ionophoretic Mechanism

The neutral charge of the zinc orotate complex is thought to allow it to passively diffuse across the cell membrane, bypassing the need for specific transporter proteins. Once inside the cell, the complex would dissociate, releasing zinc ions into the cytoplasm. This proposed mechanism is illustrated in the diagram below.

Figure 1: Hypothetical ionophoretic mechanism of zinc orotate transport.

Interaction with Zinc Transporters

Currently, there is a lack of direct evidence in the scientific literature to suggest that orotic acid or the zinc orotate complex directly interacts with or is transported by members of the SLC39A (ZIP) or SLC30 (ZnT) families of zinc transporters. It is plausible that once zinc is released from the orotate complex within the cell, its subsequent intracellular trafficking and efflux are handled by the conventional zinc transport machinery.

Influence of Pyrimidine Metabolism

Given that orotic acid is a key intermediate in pyrimidine synthesis, its supplementation could potentially impact cellular signaling pathways linked to this metabolic process. For instance, orotic acid administration has been shown to affect p53 activation and the PI3K/Akt signaling pathway[7][8]. While a direct link to zinc transport has not been established, these pathways are known to be modulated by cellular zinc status, suggesting a potential area for future investigation into the interplay between pyrimidine metabolism, zinc homeostasis, and cellular signaling.

Quantitative Data on Zinc Bioavailability

Quantitative data directly comparing the transport kinetics of zinc orotate with other zinc salts at the cellular level are scarce. The most cited study is a pharmacokinetic investigation in rabbits by Andermann and Dietz (1982). While the full details of this study are not widely available, the abstract provides some key comparative data.

Zinc Salt	Animal Model	Administration	Key Pharmacokinetic Findings	Reference
Zinc Orotate	Rabbit	Oral	Slower absorption phase (Ka) compared to zinc sulfate (B86663) and zinc pantothenate.	[9]
Zinc Sulfate	Rabbit	Oral	Bioequivalent to zinc pantothenate.	[9]
Zinc Pantothenate	Rabbit	Oral	Bioequivalent to zinc sulfate.	[9]

More recent reviews comparing various zinc salts in human studies often highlight zinc glycinate (B8599266) and zinc gluconate as having superior absorption, though these studies do not typically include zinc orotate[10].

Experimental Protocols

The following are detailed methodologies for key experiments that can be adapted to investigate the biological role of orotic acid in zinc transport.

Caco-2 Cell Permeability Assay

This in vitro model is widely used to predict intestinal drug absorption.

Objective: To determine the apparent permeability coefficient (Papp) of zinc from zinc orotate across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells (passages 25-40)

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose, supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin

• Transwell® inserts with a 0.4 µm pore size polycarbonate membrane

• Hanks' Balanced Salt Solution (HBSS) buffered with 25 mM HEPES, pH 7.4

• Zinc orotate, zinc sulfate (as a control), and a non-transported marker (e.g., Lucifer yellow)

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for zinc quantification

Procedure:

• Cell Culture and Differentiation:

  • Seed Caco-2 cells onto Transwell® inserts at a density of 6 x 10⁴ cells/cm².

  • Culture for 21-25 days to allow for differentiation into a polarized monolayer. Change the medium every 2-3 days.

  • Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER). Only use monolayers with TEER values > 250 Ω·cm².

• Transport Experiment:

  • Wash the Caco-2 monolayers twice with pre-warmed (37°C) HBSS.

  • Pre-incubate the monolayers with HBSS for 30 minutes at 37°C.

  • Apical to Basolateral (A→B) Transport: Add the test compound (e.g., 100 µM zinc orotate or zinc sulfate in HBSS) to the apical (donor) chamber. Add fresh HBSS to the basolateral (receiver) chamber.

  • Basolateral to Apical (B→A) Transport: Add the test compound to the basolateral (donor) chamber and fresh HBSS to the apical (receiver) chamber.

  • Incubate the plates at 37°C with gentle shaking for 2 hours.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh HBSS.

  • At the end of the experiment, collect samples from both the donor and receiver chambers.

• Quantification and Data Analysis:

  • Determine the zinc concentration in the collected samples using AAS or ICP-MS.

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of zinc transport (µmol/s)

    • A is the surface area of the membrane (cm²)

    • C₀ is the initial concentration of zinc in the donor chamber (µmol/cm³)

  • Calculate the efflux ratio (ER) = Papp (B→A) / Papp (A→B) to assess the involvement of active efflux transporters.

Figure 2: Experimental workflow for the Caco-2 cell permeability assay.

In Vitro Zinc Ionophore Activity Assay

This assay can be used to determine if orotic acid can transport zinc across a simple lipid membrane, independent of cellular transporters.

Objective: To assess the zinc ionophore activity of orotic acid using a liposome-based model.

Materials:

• Dipalmitoylphosphatidylcholine (DPPC) and cholesterol

• FluoZin-3, acetoxymethyl (AM) ester (a zinc-sensitive fluorescent dye)

• HEPES buffer

• Orotic acid, zinc sulfate, and a known zinc ionophore (e.g., pyrithione) as a positive control

• Size-exclusion chromatography column (e.g., Sephadex G-50)

• Fluorometer

Procedure:

• Liposome (B1194612) Preparation:

  • Prepare unilamellar liposomes composed of DPPC and cholesterol (e.g., 7:3 molar ratio) by the extrusion method.

  • During hydration of the lipid film, include the membrane-impermeant form of FluoZin-3 in the buffer to encapsulate it within the liposomes.

  • Remove unencapsulated dye by passing the liposome suspension through a size-exclusion chromatography column.

• Ionophore Activity Assay:

  • Place the liposome suspension in a cuvette in a fluorometer.

  • Add zinc sulfate to the external buffer to create a zinc gradient.

  • Add orotic acid to the external buffer and monitor the fluorescence of FluoZin-3 over time. An increase in fluorescence indicates the transport of zinc into the liposomes.

  • Perform control experiments with zinc sulfate alone, orotic acid alone, and a known zinc ionophore with zinc sulfate.

• Data Analysis:

  • Plot the change in fluorescence intensity over time for each condition.

  • Compare the rate of fluorescence increase in the presence of orotic acid to the control conditions to determine its ionophore activity.

Signaling Pathways and Future Directions

While direct evidence is lacking, the role of orotic acid in pyrimidine metabolism suggests potential interactions with signaling pathways that are also influenced by zinc status.

Figure 3: Potential signaling pathways influenced by zinc orotate components.

Future research should focus on:

• Directly measuring the transport of intact zinc orotate across cell membranes.

• Investigating the interaction of orotic acid and zinc orotate with known zinc transporters (e.g., ZIP4) using techniques such as surface plasmon resonance or co-immunoprecipitation.

• Elucidating the downstream signaling effects of zinc orotate supplementation, particularly in relation to the interplay between zinc-sensitive and pyrimidine-sensitive pathways.

• Conducting well-controlled human clinical trials to definitively compare the bioavailability of zinc orotate with other zinc salts.

Conclusion

Orotic acid, in the form of zinc orotate, is utilized as a means to supplement dietary zinc. The prevailing hypothesis is that it enhances zinc bioavailability through an ionophoretic mechanism, facilitating the passive diffusion of zinc across cell membranes. However, there is a notable lack of direct experimental evidence to fully substantiate this mechanism and to rule out the involvement of specific transporter proteins. The quantitative data comparing its efficacy to other zinc salts are limited and dated. This technical guide has summarized the current state of knowledge, provided a hypothetical framework for the action of orotic acid in zinc transport, and detailed experimental protocols to address the existing gaps in our understanding. Further rigorous investigation is required to elucidate the precise biological role of orotic acid in zinc transport and to validate its therapeutic potential.

References

• 1. Creating Graphs With DOT Language | Programster's Blog [blog.programster.org]
• 2. Zinc ionophores: chemistry and biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The SLC39 family of zinc transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Role of SLC39A/ZIP Zinc Transporters In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Multiple Bactericidal Mechanisms of the Zinc Ionophore PBT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Orotic acid protects pancreatic β cell by p53 inactivation in diabetic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The influence of orotic acid on cellular response to stress [cds-bsx.com]

Protocols & Analytical Methods

Application Notes and Protocols for Zinc Orotate Dihydrate in In Vitro Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of zinc orotate (B1227488) dihydrate in in vitro cell culture experiments. This document includes detailed protocols for preparation, cell treatment, and subsequent analysis of cellular effects, alongside quantitative data summaries and visual representations of relevant signaling pathways.

Introduction to Zinc Orotate Dihydrate

Zinc orotate dihydrate is a salt of zinc and orotic acid. Orotic acid, a precursor in the biosynthesis of pyrimidines, is thought to act as a transporter molecule for zinc, potentially enhancing its bioavailability and cellular uptake compared to inorganic zinc salts.[1][2][3] This characteristic makes zinc orotate dihydrate an interesting compound for studying the in vitro effects of zinc on various cellular processes, including cell proliferation, apoptosis, and signaling pathways.

Chemical Structure:

• Molecular Formula: C₁₀H₆N₄O₈Zn·2H₂O

• Molecular Weight: 411.6 g/mol

Applications in Cell Culture

Zinc orotate dihydrate can be employed in a variety of in vitro studies to investigate the multifaceted roles of zinc in cellular physiology and pathology. Potential applications include:

• Cancer Research: Investigating the anti-proliferative and pro-apoptotic effects of zinc in various cancer cell lines.[4][5]

• Neuroscience: Studying the effects of zinc on neuronal cells, including its potential neurotoxicity at high concentrations.[6][7]

• Immunology: Examining the role of zinc in modulating immune cell function and inflammatory responses.

• Signal Transduction: Elucidating the impact of zinc on key signaling pathways such as PI3K/Akt/mTOR and NF-κB.[3][8][9]

Experimental Protocols

Preparation of Zinc Orotate Dihydrate Stock Solution

Critical Consideration: Zinc orotate dihydrate is characterized as being "hardly soluble in water" and "practically insoluble in 96% ethanol (B145695) and ether".[2][6] Furthermore, sterile filtration of aqueous solutions can lead to a significant loss of the compound.[10] Therefore, careful preparation is crucial for accurate and reproducible results.

Materials:

• Zinc Orotate Dihydrate powder

• Sterile, deionized water or cell culture grade DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Protocol 1: Aqueous Suspension (for immediate use)

• Weigh out the desired amount of zinc orotate dihydrate powder in a sterile microcentrifuge tube.

• Add a small volume of sterile, deionized water to create a concentrated suspension (e.g., 10 mM).

• Vortex the suspension vigorously for 2-3 minutes.

• For enhanced dissolution, sonicate the suspension for 5-10 minutes.

• Immediately before use, dilute this suspension to the final desired concentration in pre-warmed cell culture medium. Ensure thorough mixing to maintain a homogenous suspension.

• Note: Due to low solubility, it is recommended to prepare this fresh for each experiment and add it directly to the cell culture medium. It is also advisable to determine the actual zinc concentration in the final medium using techniques like atomic absorption spectrometry.

Protocol 2: DMSO Stock Solution

While insolubility in ethanol is noted, DMSO can be an alternative for creating a stock solution.

• Weigh out zinc orotate dihydrate powder and add it to a sterile microcentrifuge tube.

• Add cell culture grade DMSO to achieve a desired stock concentration (e.g., 10 mM).

• Vortex thoroughly for 5 minutes. If dissolution is incomplete, gentle warming (to 37°C) and sonication may be applied.

• Visually inspect for complete dissolution. If a precipitate remains, centrifuge the solution and use the supernatant, acknowledging that the actual concentration may be lower than calculated.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• When preparing working solutions, ensure the final concentration of DMSO in the cell culture medium does not exceed a level that is toxic to the cells (typically <0.5%). A vehicle control (medium with the same concentration of DMSO) must be included in all experiments.

Cell Culture and Treatment

Materials:

• Selected cell line (e.g., PC-3 for prostate cancer, Caco-2 for intestinal epithelium, PC12 for neuronal studies)

• Complete cell culture medium (e.g., RPMI-1640, DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well, 24-well, or 6-well plates

• Incubator (37°C, 5% CO₂)

Protocol:

• Seed the cells in the appropriate culture plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Allow the cells to adhere and grow for 24 hours in a humidified incubator.

• Prepare the desired concentrations of zinc orotate dihydrate by diluting the stock solution in fresh, pre-warmed complete cell culture medium.

• Remove the existing medium from the cells and replace it with the medium containing the different concentrations of zinc orotate dihydrate. Include a vehicle control (if using DMSO) and an untreated control.

• Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

Cell Viability and Cytotoxicity Assays

3.3.1. MTT Assay (Cell Viability)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

• Microplate reader

Protocol:

• After the treatment period with zinc orotate dihydrate, add 10 µL of MTT solution to each well of a 96-well plate.

• Incubate the plate for 2-4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

3.3.2. LDH Assay (Cytotoxicity)

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium, an indicator of cytotoxicity.

Materials:

• Commercially available LDH cytotoxicity assay kit

Protocol:

• Follow the manufacturer's instructions for the specific LDH assay kit.

• Typically, this involves transferring a small aliquot of the cell culture supernatant to a new plate.

• A reaction mixture is then added, and the plate is incubated.

• The absorbance is measured at the recommended wavelength.

• Cytotoxicity is calculated as a percentage of the maximum LDH release control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer

Protocol:

• After treatment, harvest the cells (including floating cells in the supernatant) and wash them with cold PBS.

• Resuspend the cells in the binding buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect and quantify specific proteins involved in signaling pathways (e.g., phosphorylated forms of Akt and NF-κB).

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-NF-κB p65)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples and separate them by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and then incubate with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Data Presentation

The following tables summarize hypothetical quantitative data based on published studies on various zinc compounds, providing a reference for expected outcomes with zinc orotate dihydrate.

Table 1: Cytotoxicity of Different Zinc Salts in PC12 Neuronal Cells

Zinc Salt	Concentration Range (mM)	Cytotoxicity Classification
Zinc Citrate	0.05 - 0.3	High
Zinc Sulfate	0.05 - 0.3	High
Zinc Orotate	0.05 - 0.3	Moderate
Zinc Acetate	0.05 - 0.3	Moderate
Zinc Chloride	0.05 - 0.3	Moderate
Zinc Gluconate	0.05 - 0.3	Moderate
Zinc Histidinate	0.05 - 0.3	Low

Source: Adapted from comparative in vitro toxicity studies of zinc salts.[6][7]

Table 2: Effect of Zinc on Cell Viability and Apoptosis in Cancer Cell Lines

Cell Line	Zinc Compound	Concentration	Incubation Time	Effect on Viability (% of Control)	Apoptosis Induction
PC-3 (Prostate)	Zinc Chloride	700 ng/mL (~10.7 µM)	72 h	~50%	Increased
LNCaP (Prostate)	Zinc Chloride	100 ng/mL (~1.5 µM)	72 h	~50%	Increased
A549 (Lung, p53-wt)	Zinc Sulfate	50 µM	48 h	Reduced	Increased
H1299 (Lung, p53-null)	Zinc Sulfate	50 µM	48 h	No significant change	Increased

Source: Compiled from studies on the effects of zinc on cancer cell growth.[4][5]

Visualization of Signaling Pathways

The following diagrams, generated using the DOT language, illustrate key signaling pathways that can be modulated by zinc.

Caption: PI3K/Akt/mTOR signaling pathway activated by zinc.

Caption: Inhibition of the NF-κB signaling pathway by zinc.

Caption: General experimental workflow for in vitro studies.

References

• 1. Molecular mechanism underlying Akt activation in zinc-induced cardioprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ulprospector.com [ulprospector.com]
• 3. Zinc enhances intestinal epithelial barrier function through the PI3K/AKT/mTOR signaling pathway in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory Effect of Zinc on Human Prostatic Carcinoma Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zinc supplementation induces apoptosis and enhances antitumor efficacy of docetaxel in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zinc Orotate Dihydrate Manufacturers, with SDS [mubychem.com]
• 7. Comparative in vitro toxicity of seven zinc-salts towards neuronal PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Zinc Orotate Dihydrate Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc orotate (B1227488) dihydrate is a salt of zinc and orotic acid that is utilized in nutritional supplements and various research applications. Its delivery in a biologically available form is crucial for in vitro and in vivo studies. However, the compound's low solubility in aqueous and common organic solvents presents a significant challenge in the preparation of stock solutions for experimental use. These application notes provide detailed protocols for the preparation of both a solubilized stock solution in an acidified organic solvent and a homogenous aqueous suspension, enabling researchers to select the most appropriate method for their specific experimental needs.

Physicochemical Properties

Zinc orotate dihydrate is a white to nearly white crystalline powder. A summary of its relevant properties is provided in the table below.

Property	Value
Molecular Formula	C₁₀H₆N₄O₈Zn·2H₂O
Molecular Weight	411.6 g/mol [1]
Appearance	White to almost white crystalline powder[1][2]
Solubility in Water	Practically insoluble[1][2]. One source indicated low recovery from a 100 mM aqueous solution after sterile filtration, confirming its poor solubility[3]. Another source provided a high estimated solubility, which is likely an outlier[4].
Solubility in Ethanol	Practically insoluble in 96% ethanol[1][2].
Solubility in DMSO	Soluble at 20 mg/mL with ultrasonication and pH adjustment to 2 with 1 M HCl[5].
Stability	Stable under normal conditions. Should be protected from heat, light, and strong oxidizing agents[1].

Experimental Protocols

Protocol 1: Preparation of a Solubilized Stock Solution in Acidified DMSO

This protocol is suitable for experiments where a true solution is required and the final concentration of acidified DMSO in the working solution can be tolerated by the experimental system.

Materials:

• Zinc Orotate Dihydrate

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Ultrasonic bath

• Vortex mixer

• Calibrated analytical balance

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Weighing: In a fume hood, accurately weigh the desired amount of zinc orotate dihydrate powder and transfer it to a sterile conical-bottom tube.

• Solvent Addition: Add the required volume of DMSO to achieve a concentration of 20 mg/mL.

• Acidification: Carefully add 1 M HCl dropwise while vortexing until the pH of the solution reaches approximately 2. This step is critical for solubilization[5].

• Sonication: Place the tube in an ultrasonic bath and sonicate until the powder is completely dissolved. Intermittent vortexing may aid dissolution[5].

• Sterilization (Optional): If required for the application, filter the solution through a 0.22 µm PTFE syringe filter. Note that this may lead to a loss of compound if not fully dissolved[3].

• Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles. Store at -20°C for up to one month or at -80°C for up to six months[5]. Protect from light.

Caution: The low pH of this stock solution may be detrimental to cellular health. It is imperative to ensure the final concentration of the acidified DMSO in the experimental medium does not adversely affect the results. A vehicle control with the acidified DMSO is essential.

Protocol 2: Preparation of an Aqueous Stock Suspension

This protocol is recommended for most cell culture and other biological experiments where the insolubility of the compound in its native state is a factor and a homogenous suspension is acceptable.

Materials:

• Zinc Orotate Dihydrate

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile, conical-bottom polypropylene tubes

• Vortex mixer

• Ultrasonic bath (optional)

• Calibrated analytical balance

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Weighing: In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of zinc orotate dihydrate powder and transfer it to a sterile conical-bottom tube.

• Solvent Addition: Add a small volume of sterile water or PBS to the powder to create a paste. This helps in the subsequent dispersion.

• Suspension: Gradually add the remaining volume of the aqueous solvent while continuously vortexing to ensure a uniform suspension. A patent for preparing a zinc orotate suspension suggests heating the orotic acid in water, though this protocol uses the dihydrate salt directly for simplicity in a research setting[6].

• Homogenization: For a more uniform particle size distribution, sonicate the suspension in an ice bath to prevent overheating.

• Storage: Store the suspension at 4°C for short-term use (up to one week). For longer-term storage, aliquoting and freezing at -20°C is possible, but the homogeneity of the suspension must be re-established upon thawing by vigorous vortexing and sonication.

Note: Before each use, the aqueous suspension must be thoroughly vortexed to ensure a homogenous distribution of the zinc orotate dihydrate particles.

Safety and Handling Precautions

Zinc orotate dihydrate is considered non-hazardous[2]. However, standard laboratory safety practices should be followed:

• Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab coat.

• Handle the powder in a well-ventilated area or a fume hood to avoid inhalation of dust.

• In case of contact with eyes or skin, rinse thoroughly with water.

• Consult the Safety Data Sheet (SDS) for complete safety information.

Visualizations

Caption: Workflow for preparing zinc orotate dihydrate stock.

References

• 1. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 2. ulprospector.com [ulprospector.com]
• 3. Parameters Influencing Zinc in Experimental Systems in Vivo and in Vitro [mdpi.com]
• 4. zinc orotate, 68399-76-8 [thegoodscentscompany.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CN119859125A - Preparation method of zinc orotate - Google Patents [patents.google.com]

Application Notes and Protocols: Zinc Orotate Dihydrate as a Thermal Stabilizer for PVC

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zinc orotate (B1227488) dihydrate as a thermal stabilizer for polyvinyl chloride (PVC). Included are detailed experimental protocols for evaluating its performance and a summary of relevant quantitative data.

Introduction

Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. However, it is susceptible to thermal degradation at processing temperatures (typically 170-180°C), leading to the release of hydrochloric acid (HCl), discoloration, and a reduction in its mechanical properties.[1] To counteract this, thermal stabilizers are incorporated into PVC formulations.[1]

Zinc orotate dihydrate has emerged as a promising, non-toxic alternative to traditional heavy metal-based stabilizers.[2][3] It functions by absorbing the HCl released during PVC degradation and by replacing unstable chlorine atoms within the polymer chain, thereby inhibiting the "zipper" degradation process.[4][5] A notable advantage of zinc orotate is its ability to postpone the "zinc burning" phenomenon, a rapid degradation that can occur with other zinc-based stabilizers.[4][6]

Mechanism of Action

The stabilizing effect of zinc orotate dihydrate in PVC is attributed to the following mechanisms:

• HCl Absorption: The orotate anion has a strong affinity for and absorbs the hydrogen chloride gas released during the thermal degradation of PVC.[4][7]

• Substitution of Labile Chlorine Atoms: The pyrimidinedione structure within the orotate molecule can replace labile chlorine atoms on the PVC chain through an N-alkylation reaction, which halts the propagation of polyene sequences that cause discoloration.[4]

• Synergistic Effects: Zinc orotate dihydrate exhibits a significant synergistic effect when combined with other stabilizers, such as calcium stearate (B1226849) (CaSt₂) and co-stabilizers like pentaerythritol (B129877) (PER) and dibenzoylmethane (B1670423) (DBM).[4][7] This combination enhances both the initial color and long-term thermal stability of the PVC.[4][7]

Quantitative Data Summary

The following tables summarize the performance of zinc orotate dihydrate as a thermal stabilizer for PVC based on various studies.

Table 1: Thermal Stability Time by Congo Red Test at 180°C

Sample	Thermal Stability Time (seconds)
Pure PVC	~390[6][8]
PVC + Zinc Orotate (ZnOr₂)	500[6]
PVC + Commercial Ca/Zn Stabilizer	490[6]

Table 2: Synergistic Effects on Thermal Stability Time by Congo Red Test at 180°C

Stabilizer System (in PVC)	Thermal Stability Time (seconds)
CaSt₂:ZnOr₂ (1.8:1.2 ratio)	Significantly accelerated thermal stability[4][7]
CaSt₂/ZnOr₂ + Pentaerythritol (PER)	Significant increase in initial color and long-term stability[4][7]
CaSt₂/ZnOr₂ + Dibenzoylmethane (DBM)	Improved long-term thermal stability[4][7]

Experimental Protocols

Synthesis of Zinc Orotate Dihydrate

This protocol is based on the precipitation method described in the literature.[9]

Materials:

• Orotic acid

• Sodium hydroxide (B78521) (NaOH)

• Zinc acetate (B1210297)

• Distilled water

Procedure:

• Dissolve orotic acid (10 mmol) and sodium hydroxide (10 mmol) in 20 mL of distilled water with stirring at room temperature until the solution is clear.

• In a separate beaker, dissolve zinc acetate (10 mmol) in 15 mL of distilled water.

• Slowly add the zinc acetate solution dropwise to the orotic acid solution.

• Heat the mixed solution to 85°C and react for 1 hour.

• Collect the resulting white solid precipitate by vacuum filtration.

• Wash the precipitate three times with distilled water.

• Dry the final product, zinc orotate dihydrate, in an oven at 180°C.

Preparation of PVC Samples

Materials:

• PVC resin

• Zinc orotate dihydrate

• Other co-stabilizers (e.g., calcium stearate) as required

• Two-roll mill

Procedure:

• Thoroughly mix the PVC resin with the desired concentration of zinc orotate dihydrate and any other additives in a high-speed mixer.

• Process the mixture on a two-roll mill at a specified temperature (e.g., 180°C) for a set time (e.g., 5 minutes) to form a homogenous sheet.

• Cut the PVC sheet into appropriate sizes for subsequent thermal stability testing.

Thermal Stability Testing

This method determines the time until the evolution of HCl gas from the heated PVC sample.[10][11]

Apparatus:

• Heating bath (oil or aluminum block) maintained at a constant temperature (e.g., 180°C or 200°C).[10]

• Glass test tubes.[12]

• Congo Red indicator paper.[10][11]

Procedure:

• Place a small, weighed sample of the PVC material (e.g., small pellets) into a glass test tube.[10]

• Position a strip of Congo Red test paper at the mouth of the test tube.[10]

• Insert the test tube into the heating bath preheated to the test temperature (e.g., 200°C).[10]

• Record the time it takes for the Congo Red paper to turn from red to blue.[10] This time is the thermal stability time. A longer time indicates greater thermal stability.[10]

This test evaluates the resistance of the PVC sample to discoloration when exposed to heat over time.[10]

Apparatus:

• Forced-air oven with precise temperature control.

Procedure:

• Place the prepared PVC sheet samples in an oven set to a predetermined temperature (e.g., 180°C).[10]

• Periodically remove the samples at set time intervals (e.g., every 10 minutes).

• Record the time at which a noticeable darkening or change in color occurs.[10] A longer time to discoloration indicates better initial color stability.[10]

TGA measures the weight loss of a sample as a function of temperature, indicating its thermal decomposition profile.[13]

Apparatus:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Place a small, accurately weighed PVC sample into the TGA crucible.

• Heat the sample from room temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min) in a controlled atmosphere (e.g., air or nitrogen).[6]

• Record the weight loss as a function of temperature. The onset temperature of decomposition is a key indicator of thermal stability.

Visualizations

Experimental Workflow for PVC Thermal Stability Evaluation

Caption: Workflow for evaluating PVC thermal stability.

Proposed Stabilization Mechanism of Zinc Orotate in PVC

Caption: Stabilization mechanism of Zinc Orotate in PVC.

References

• 1. Stabilisers - PVC [seepvcforum.com]
• 2. researchgate.net [researchgate.net]
• 3. pishrochem.com [pishrochem.com]
• 4. Synthesis and Study of Zinc Orotate and Its Synergistic Effect with Commercial Stabilizers for Stabilizing Poly(Vinyl Chloride) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Study of Zinc Orotate and Its Synergistic Effect with Commercial Stabilizers for Stabilizing Poly(Vinyl Chloride) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. rallychem.com [rallychem.com]
• 11. SATRA TM324: Thermal stability of PVC - Congo red test [satra.com]
• 12. Thermal Stability Test - Tech Trivial [techtrivial.com]
• 13. orbimind.com [orbimind.com]

Application Notes and Protocols: Zinc Orotate in Dermatological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc is an essential trace element crucial for numerous physiological processes within the skin, including DNA synthesis, protein metabolism, immune function, and wound healing. Its salts have been utilized for centuries in dermatology for their anti-inflammatory, antioxidant, and antimicrobial properties. Zinc orotate (B1227488), a salt of zinc and orotic acid, is of particular interest due to the potential for enhanced bioavailability, as orotic acid may facilitate the transport of zinc through cell membranes. While extensive research exists for zinc salts like zinc sulfate (B86663) and zinc oxide in dermatology, specific data on zinc orotate is less abundant. These application notes provide a framework for investigating the dermatological applications of zinc orotate, based on established methodologies for other zinc compounds and the known functions of zinc in skin biology.

Potential Applications in Dermatology

Based on the well-documented roles of zinc in skin physiology, zinc orotate is a promising compound for research in the following areas:

• Wound Healing: Zinc is

Application Notes and Protocols for the Study of Zinc Metalloenzymes: Featuring Zinc Orotate Dihydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zinc is an essential trace element crucial for the function of over 300 enzymes, representing all six major enzyme classes.[1][2] These zinc metalloenzymes play vital roles in a myriad of physiological processes, including catalysis, protein structure stabilization, and regulation of gene expression.[3][4] The study of these enzymes is fundamental to understanding cellular metabolism, signal transduction, and disease pathogenesis. A key aspect of investigating zinc metalloenzymes involves the removal and reintroduction of the zinc ion to understand its role in enzyme structure and function. This process requires the preparation of a zinc-free apoenzyme and its subsequent reconstitution with a suitable zinc salt.

While various zinc salts are utilized for these studies, zinc orotate (B1227488) dihydrate presents unique characteristics due to the biological role of its orotate counter-ion. Orotic acid is an intermediate in the pyrimidine (B1678525) biosynthesis pathway.[5][6] This document provides detailed application notes and protocols for the study of zinc metalloenzymes, with a special focus on the properties and potential applications of zinc orotate dihydrate.

Data Presentation: Comparison of Zinc Salts

The choice of a zinc salt for in vitro studies can be critical, as the counter-ion may influence cellular uptake, cytotoxicity, and the overall stability of the reconstituted enzyme. Below is a summary of comparative data for various zinc salts.

In Vitro Cytotoxicity of Zinc Salts

A study on differentiated PC12 neuronal cells compared the toxicity of seven different zinc salts. The results indicated that zinc orotate exhibited moderate cytotoxicity.[7]

Zinc Salt	Cytotoxicity Classification	Concentration Range for Significant Toxicity
Zinc Citrate	High	0.05 - 0.3 mM
Zinc Sulfate (B86663)	High	0.1 - 0.3 mM
Zinc Orotate	Moderate	0.1 - 0.3 mM
Zinc Acetate	Moderate	0.1 - 0.3 mM
Zinc Chloride	Moderate	0.1 - 0.3 mM
Zinc Gluconate	Moderate	0.1 - 0.3 mM
Zinc Histidinate	Low	> 0.3 mM
Data adapted from a study on PC12 neuronal cells.[7]

Pharmacokinetic Properties of Zinc Salts in Rabbits

A comparative study on the bioavailability and pharmacokinetics of three zinc salts was conducted in rabbits. The results showed differences in the absorption and elimination phases for zinc orotate compared to more soluble salts.[8][9]

Zinc Salt	Solubility	Distribution Phase (α)	Elimination Phase (β)	Absorption Phase (Ka)
Zinc Sulfate	Soluble mineral salt	Not significantly different from Zinc Pantothenate	Not significantly different from Zinc Pantothenate	Not significantly different from Zinc Pantothenate
Zinc Pantothenate	Soluble organic salt	Not significantly different from Zinc Sulfate	Not significantly different from Zinc Sulfate	Not significantly different from Zinc Sulfate
Zinc Orotate	Insoluble organic salt	Faster	Faster	Slower
Data from a pharmacokinetic study in rabbits.[8][9]

Signaling and Metabolic Pathways

Orotic Acid Metabolic Pathway

Orotic acid, the counter-ion in zinc orotate, is a key intermediate in the de novo biosynthesis of pyrimidine nucleotides.[5][6] Understanding its metabolic fate is important when considering the use of zinc orotate in cellular studies.

Orotic Acid Metabolic Pathway.

Experimental Protocols

Protocol 1: Preparation of Zinc-Free Apoenzyme

The removal of the native zinc ion is the first step in studying the role of the metal in enzyme function. This is typically achieved by dialysis against a buffer containing a strong chelating agent.[10]

Materials:

• Purified zinc metalloenzyme

• Dialysis tubing (appropriate molecular weight cut-off)

• Chelating agent (e.g., EDTA, 1,10-phenanthroline)[10][11][12]

• Buffer solution appropriate for the enzyme's stability (e.g., Tris-HCl, HEPES)

• Magnetic stirrer and stir bar

• Cold room or refrigerated space

Procedure:

• Prepare a solution of the purified zinc metalloenzyme in the appropriate buffer.

• Place the enzyme solution in dialysis tubing.

• Prepare a large volume of dialysis buffer (e.g., 100-fold the volume of the enzyme solution) containing the chelating agent (e.g., 1-10 mM EDTA or 1,10-phenanthroline). The choice of chelator can depend on the desire to also remove other divalent cations; for instance, 1,10-phenanthroline (B135089) is preferred when aiming to remove zinc but not calcium.[10]

• Place the dialysis bag in the buffer and stir gently at 4°C.

• Change the dialysis buffer 3-4 times over a period of 24-48 hours to ensure complete removal of the zinc ion.

• To remove the chelating agent, dialyze the apoenzyme solution against several changes of metal-free buffer (the same buffer without the chelating agent).

• Confirm the removal of zinc by atomic absorption spectroscopy or a colorimetric zinc quantification assay (see Protocol 3).

Workflow for Apoenzyme Preparation.

Protocol 2: Reconstitution of Apoenzyme with Zinc Orotate Dihydrate

Once the apoenzyme is prepared, it can be reconstituted with a zinc salt to study the restoration of its activity.

Materials:

• Zinc-free apoenzyme

• Zinc orotate dihydrate solution (prepare fresh)

• Buffer solution appropriate for the enzyme's stability

• Incubator or water bath

Procedure:

• Prepare a stock solution of zinc orotate dihydrate in a suitable solvent. Note that zinc orotate is poorly soluble in water, so a small amount of a solubilizing agent compatible with the enzyme may be necessary, or the solution may need to be prepared in a buffer at a specific pH.

• Determine the concentration of the apoenzyme solution.

• Add a stoichiometric amount (or a slight excess) of the zinc orotate dihydrate solution to the apoenzyme solution.

• Incubate the mixture at a suitable temperature (e.g., room temperature or 37°C) for a period of time (e.g., 30 minutes to several hours) to allow for the reconstitution of the holoenzyme.

• Proceed with an enzyme activity assay to measure the restoration of function.

Protocol 3: Quantification of Zinc in Protein Samples

It is essential to quantify the zinc content of the native enzyme, the apoenzyme, and the reconstituted enzyme to ensure the experimental procedures were successful.

Materials:

• Protein samples (native, apo-, and reconstituted enzyme)

• Zinc quantification kit (colorimetric or fluorometric)[13][14] or access to an atomic absorption spectrometer.[15][16]

• Microplate reader (for kit-based assays)

Procedure (using a commercial colorimetric kit as an example): [13]

• Sample Preparation: If samples contain high protein concentrations, deproteinization may be necessary. This can be done by adding an equal volume of a trichloroacetic acid (TCA) solution (e.g., 7%), centrifuging, and using the supernatant.[13]

• Standard Curve: Prepare a series of zinc standards according to the kit manufacturer's instructions.

• Assay: a. Add samples and standards to a 96-well plate. b. Add the zinc reagent mixture provided in the kit to each well. c. Incubate for the recommended time at room temperature. d. Measure the absorbance at the specified wavelength (e.g., 560 nm) using a microplate reader.

• Calculation: Determine the zinc concentration in the samples by comparing their absorbance to the standard curve.

Discussion on the Use of Zinc Orotate Dihydrate in Metalloenzyme Studies

While zinc sulfate and zinc chloride are commonly used in in vitro studies of zinc metalloenzymes due to their high solubility, zinc orotate dihydrate offers a unique profile that may be advantageous in specific contexts, particularly in cell-based assays.

The orotate moiety is a biological molecule that can be metabolized by cells, potentially influencing cellular pathways.[5][6] The slower absorption phase observed in pharmacokinetic studies suggests a more sustained release of zinc, which could be relevant for long-term cell culture experiments.[8][9]

However, the low solubility of zinc orotate in aqueous solutions at neutral pH can be a limitation for in vitro reconstitution experiments that require precise and rapid changes in zinc concentration. Researchers should carefully consider the buffer composition and pH to ensure adequate zinc availability.

The moderate cytotoxicity of zinc orotate suggests that for cell-based assays, a careful dose-response study is necessary to determine the optimal concentration that provides sufficient zinc without causing significant cell death.[7]

Conclusion

The study of zinc metalloenzymes is a dynamic field that continues to yield critical insights into biological processes and disease mechanisms. The protocols outlined in this document provide a foundation for researchers to prepare and analyze these important enzymes. While zinc orotate dihydrate is not a conventional choice for in vitro reconstitution studies due to its solubility, its unique properties as an organic zinc salt with a metabolizable counter-ion warrant consideration for specific applications, especially in cellular contexts. As with any experimental system, careful optimization and validation are paramount to obtaining reliable and meaningful results.

References

• 1. Importance of Biometals as Targets in Medicinal Chemistry: An Overview about the Role of Zinc (II) Chelating Agents | MDPI [mdpi.com]
• 2. Coordination and thermodynamics of stable Zn(II) complexes in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chelators for Investigating Zinc Metalloneurochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aberrance of Zinc Metalloenzymes-Induced Human Diseases and Its Potential Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Orotic acid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Control of zinc transfer between thionein, metallothionein, and zinc proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US3755084A - Process for the preparation of apoenzyme - Google Patents [patents.google.com]
• 11. Coordination chemical studies on metalloenzymes. II. Kinetic behavior of various types of chelating agents towards bovine carbonic anhydrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Coordination chemical studies on metalloenzymes. Kinetics and mechanism of the Zn(II) exchange reaction between chelating agent and apo-bovine carbonic anhydrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. content.abcam.com [content.abcam.com]
• 14. abcam.co.jp [abcam.co.jp]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Analytical Methods for Quantifying Zinc Orotate Dihydrate in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction Zinc orotate (B1227488) dihydrate is a salt combining the essential mineral zinc with orotic acid, an intermediate in pyrimidine (B1678525) nucleotide synthesis.[1] When administered, it is understood to dissociate into zinc cations and orotate anions, which are then independently absorbed and metabolized. Therefore, quantifying the exposure to "zinc orotate dihydrate" in biological samples requires two distinct analytical approaches: one for total zinc and another for orotic acid. This application note provides detailed protocols for the quantification of both moieties in common biological matrices such as plasma, serum, and urine, primarily utilizing Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for total zinc and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for orotic acid.

Overall Analytical Workflow

The comprehensive analysis of zinc orotate dihydrate in a biological sample is a bifurcated process. After collection, the sample is aliquoted for two separate analytical workflows to quantify total zinc and orotic acid, respectively.

Caption: High-level workflow for quantifying zinc orotate dihydrate.

Part 1: Quantification of Total Zinc by ICP-MS

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the preferred method for total zinc quantification due to its high sensitivity, specificity, and wide linear range, allowing for the measurement of trace amounts in complex biological matrices.[2][3]

Experimental Protocol: ICP-MS

This protocol outlines the determination of total zinc in human serum.

1. Sample Preparation (Acid Digestion)

• Caution: Work in a trace metal-free environment using appropriate personal protective equipment (PPE). All labware must be acid-washed.

• Pipette 0.5 mL of serum into a clean microwave digestion vessel.[4]

• Add 2.0 mL of concentrated nitric acid (HNO₃) and 1.0 mL of concentrated hydrochloric acid (HCl).[4]

• Allow the samples to pre-digest for 30 minutes on the benchtop.[4]

• Place the vessels in a microwave digester and apply a suitable heating program to ensure complete digestion.

• After cooling, quantitatively transfer the digestate to a 10 mL volumetric flask and dilute to volume with ultrapure water. The sample is now ready for analysis.

2. Instrumentation and Analysis

• Instrument: An ICP-MS system (e.g., Agilent, PerkinElmer, Thermo Fisher).

• Tuning: Tune the instrument using a multi-element tuning solution to ensure optimal sensitivity and resolution, and to minimize interferences.

• Instrument Parameters (Typical):

  • RF Power: 1550 W[5]

  • Nebulizer Gas Flow: ~1.0 L/min[5]

  • Spray Chamber Temperature: 2°C[5]

  • Collision/Reaction Cell Gas (e.g., He, H₂): To remove polyatomic interferences on zinc isotopes.

• Calibration: Prepare a series of calibration standards (e.g., 0, 5, 25, 100, 250 µg/L) from a certified zinc standard stock solution, matrix-matched with the acid concentration of the digested samples.

• Analysis: Aspirate the blank, standards, and prepared samples into the ICP-MS. Monitor the primary isotope for zinc (e.g., ⁶⁶Zn or ⁶⁴Zn).

3. Quality Control

• Include Certified Reference Materials (CRMs) with known zinc concentrations (e.g., Seronorm™) in each analytical run to assess accuracy.[6]

• Analyze procedural blanks to monitor for contamination.

• Run spiked samples to evaluate matrix effects and recovery.

Caption: Workflow for total zinc analysis by ICP-MS.

Data Presentation: Method Performance for Zinc Quantification

Parameter	ICP-MS	Flame AAS
Sample Types	Blood, Plasma, Urine, Tissues, Milk[2][7][8]	Blood, Serum, Tissues[9][10]
Limit of Detection (LOD)	0.06 µ g/sample (milk) to 10.7 ng/g (tissue)[2]	~2.6 µg/dL (serum)[6]
Limit of Quantitation (LOQ)	~8.7 µg/dL (serum)[6]	Not always reported, higher than LOD
Accuracy (% Recovery)	96-104%[2]	97.75% (using CRMs)[6]
Precision (%RSD)	<10%[10]	<10%[10]
Typical Reference Range (Serum)	60-120 mcg/dL[11]	60-120 mcg/dL[11]

Part 2: Quantification of Orotic Acid by LC-MS/MS

Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) is a highly effective method for quantifying orotic acid in biological fluids.[12][13] This technique offers excellent retention for polar compounds like orotic acid and high specificity from MS/MS detection.

Experimental Protocol: LC-MS/MS

This protocol is adapted for the analysis of orotic acid in human plasma.[12]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of an internal standard solution (e.g., ¹⁵N₂-labeled orotic acid).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for injection.

2. Instrumentation and Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: HILIC column (e.g., Atlantis HILIC Silica, 3 µm, 2.1 x 150 mm).

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate, pH 3).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode.

• Ionization Source: Electrospray Ionization (ESI).

• MRM Transitions:

  • Orotic Acid: Monitor the transition of the deprotonated molecule [M-H]⁻.

  • Internal Standard: Monitor the corresponding transition for the stable isotope-labeled standard.

• Calibration: Prepare calibration standards in a surrogate matrix (e.g., stripped serum) over the desired concentration range. Process these standards alongside the unknown samples.

Caption: Workflow for orotic acid analysis by LC-MS/MS.

Data Presentation: Method Performance for Orotic Acid Quantification

Parameter	HILIC-LC-MS/MS[12]
Sample Types	Plasma, Dried Blood Spots (DBS), Urine
Linearity Range	Method dependent, typically covers physiological and pathological ranges
Accuracy (% Inaccuracy)	-13.5% to +9.4%
Precision (CV%)	0.8% to 14.1%
Reference Range (Healthy Children)
Plasma	< 0.69 µM
Dried Blood Spots (DBS)	< 0.82 µM
Urine	0.2 to 1.4 mmol/mol of creatinine

Part 3: Metabolic Fate and Interpretation

The data obtained from the two separate analyses provide a comprehensive picture of the absorption and distribution of the components of zinc orotate dihydrate. Orotic acid is an intermediate in the de novo pyrimidine synthesis pathway. Zinc is an essential trace element that acts as a cofactor for hundreds of enzymes and is crucial for immune function and cell growth.[14][15]

Caption: Post-administration fate of zinc orotate dihydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ijpsdronline.com [ijpsdronline.com]
• 5. A Quantitative Approach for the Determination of Elemental Impurities in Zinc Orotate Dihydrate Drug Substance by ICP-MS Method | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 6. fnri.dost.gov.ph [fnri.dost.gov.ph]
• 7. Total zinc quantification by inductively coupled plasma-mass spectrometry and its speciation by size exclusion chromatography-inductively coupled plasma-mass spectrometry in human milk and commercial formulas: Importance in infant nutrition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Table 7-1, Analytical Methods for Determining Zinc in Biological Materials - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Analysis of zinc in biological samples by flame atomic absorption spectrometry: use of addition calibration technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. testcatalog.org [testcatalog.org]
• 12. Orotic acid quantification in dried blood spots and biological fluids by hydrophilic interaction liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Orotic acid quantification in dried blood spots and biological fluids by hydrophilic interaction liquid chromatography tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 14. extranet.who.int [extranet.who.int]
• 15. medcraveonline.com [medcraveonline.com]

Application Notes and Protocols: Investigating the In Vivo Bioavailability of Zinc Orotate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc is a crucial trace element, integral to a vast array of enzymatic, structural, and regulatory functions within the body. Its supplementation is common for addressing deficiencies and supporting various aspects of health, most notably immune function. The efficacy of zinc supplementation is, however, critically dependent on the bioavailability of the specific zinc compound administered. Zinc orotate (B1227488), an organic salt formed from zinc and orotic acid, has been a subject of interest due to its purported high bioavailability.[1] The theory posits that orotic acid, a substance naturally produced in the body, acts as an efficient mineral transporter, capable of readily penetrating cell membranes and thereby enhancing the uptake of zinc into tissues.[2]

These application notes provide a comprehensive guide for researchers aiming to design and execute in vivo studies to quantify the bioavailability and pharmacokinetic profile of zinc orotate. The protocols outlined herein are based on established methodologies for assessing zinc bioavailability in animal models.

Comparative Bioavailability of Zinc Salts

While specific quantitative pharmacokinetic data for zinc orotate is not abundant in recent literature, a foundational study in rabbits provides a comparative context. Zinc orotate, an insoluble organic salt, was compared with soluble organic (zinc pantothenate) and inorganic (zinc sulfate) salts.[3] The study highlighted that the dissolution behavior of these salts in water did not correlate with their in vivo pharmacokinetic parameters.[3]

Table 1: Summary of a Comparative Pharmacokinetic Study of Zinc Salts in Rabbits

Zinc Salt	Chemical Nature	Key In Vivo Pharmacokinetic Findings (Oral Administration)
Zinc Orotate	Insoluble Organic Salt	Characterized by a slower absorption phase (Ka) compared to the other salts.[3]
Zinc Sulfate (B86663)	Soluble Mineral Salt	Demonstrated a faster absorption phase; considered bioequivalent to zinc pantothenate.[3]

| Zinc Pantothenate | Soluble Organic Salt | Showed results not significantly different from zinc sulfate, suggesting bioequivalence.[3] |

Source: Andermann, G., & Dietz, M. (1982). Eur J Drug Metab Pharmacokinet.[3]

Generally, organic zinc compounds are considered to have better bioavailability than inorganic forms.[4][5] Studies in rats have shown that zinc gluconate and zinc citrate (B86180) resulted in significantly elevated zinc concentrations in the prostate, whereas zinc sulfate did not produce a significant increase.[6]

Experimental Protocols

The following protocols provide detailed methodologies for conducting in vivo bioavailability and tissue distribution studies of zinc orotate in a rodent model.

Protocol 1: Pharmacokinetic Analysis of Zinc Orotate in a Rodent Model

Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC) of zinc orotate against a standard inorganic zinc salt (zinc sulfate) following a single oral dose.

Materials:

• Test Animals: Male Wistar or Sprague-Dawley rats (8-10 weeks old).

• Zinc Compounds: Zinc Orotate (high purity), Zinc Sulfate (reagent grade).

• Vehicle: Deionized water or 0.5% methylcellulose (B11928114) suspension.

• Equipment: Oral gavage needles, heparinized capillary tubes or syringes for blood collection, microcentrifuge tubes, centrifuge, analytical balance, ICP-MS (Inductively Coupled Plasma Mass Spectrometry) or AAS (Atomic Absorption Spectrometry).

Methodology:

• Animal Acclimatization: House animals in a controlled environment (12-h light/dark cycle, 22±2°C) for at least one week prior to the experiment, with free access to a standard, zinc-adequate diet and purified water.

• Fasting: Fast animals overnight (12-16 hours) before dosing but allow free access to water to ensure gastric emptying.

• Grouping: Randomly assign animals to three groups (n=6-8 per group):

  • Group A: Vehicle Control (e.g., deionized water).

  • Group B: Zinc Sulfate (e.g., 5 mg/kg elemental zinc).

  • Group C: Zinc Orotate (e.g., 5 mg/kg elemental zinc).

• Dosing: Administer the assigned compound or vehicle accurately via oral gavage. Record the exact time of administration for each animal.

• Blood Sampling: Collect serial blood samples (approx. 200 µL) from the tail vein or saphenous vein at pre-dose (0 h) and at 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

• Plasma Preparation: Immediately transfer blood samples into heparinized microcentrifuge tubes. Centrifuge at 3000 x g for 15 minutes at 4°C to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

• Zinc Analysis: Digest plasma samples with ultrapure nitric acid.[7] Analyze the total zinc concentration using ICP-MS or AAS.

• Data Analysis: Plot the mean plasma zinc concentration versus time for each group. Calculate the pharmacokinetic parameters: Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (Area Under the concentration-time Curve) using appropriate software. Use statistical tests (e.g., ANOVA) to compare the parameters between groups.

Protocol 2: Tissue Distribution of Zinc Following Oral Administration

Objective: To assess the accumulation and distribution of zinc in key tissues following oral administration of zinc orotate compared to zinc sulfate.

Materials:

• Same as in Protocol 3.1.

Methodology:

• Study Design: Follow steps 1-4 from Protocol 3.1. Use separate sets of animals for each time point to avoid complications from repeated anesthesia.

• Tissue Collection: At designated time points (e.g., 6h, 24h, and 72h) post-dosing, euthanize the animals (n=5 per group per time point) via an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).[8][9]

• Organ Harvesting: Promptly dissect and collect key organs. Suitable tissues for assessing zinc status include the liver, kidneys, pancreas, spleen, and bone (femur).[8][9][10]

• Sample Preparation:

  • Rinse tissues with ice-old saline to remove excess blood.

  • Blot dry, weigh, and immediately freeze in liquid nitrogen.

  • Store samples at -80°C until analysis.

• Zinc Analysis: Homogenize the tissue samples and perform acid digestion.[7] Analyze the total zinc concentration per gram of wet tissue using ICP-MS or AAS.

• Data Analysis: Calculate the mean zinc concentration (e.g., in µg/g tissue) for each organ at each time point. Use statistical methods to compare zinc accumulation between the zinc orotate and zinc sulfate groups.

Visualizations: Workflows and Pathways

Experimental Workflow for In Vivo Pharmacokinetic Study

Caption: Workflow for assessing the in vivo pharmacokinetics of zinc orotate.

General Pathway of Intestinal Zinc Absorption

Intestinal zinc absorption is a complex, carrier-mediated process primarily occurring in the small intestine.[11] It involves zinc transporters on both the apical (lumen-facing) and basolateral (blood-facing) membranes of enterocytes.

Caption: Simplified diagram of the transcellular pathway for zinc absorption.

References

• 1. bio-design.com [bio-design.com]
• 2. swansonvitamins.com [swansonvitamins.com]
• 3. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review [ouci.dntb.gov.ua]
• 6. The bioavailability of different zinc compounds used as human dietary supplements in rat prostate: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Pharmacokinetics, tissue distribution, and excretion of zinc oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics, tissue distribution, and excretion of zinc oxide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Relative Bioavailability of Trace Minerals in Production Animal Nutrition: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Zinc Orotate Dihydrate in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zinc orotate (B1227488) dihydrate in pharmaceutical formulations. This document includes detailed experimental protocols for formulation development, quality control, and analysis, along with relevant data and visualizations to guide researchers and professionals in the field.

Introduction to Zinc Orotate Dihydrate

Zinc orotate dihydrate is a salt of zinc and orotic acid. Orotic acid, once thought to be a vitamin (B13), is an intermediate in the biosynthesis of pyrimidines in the body.[1] This organic nature of the salt is suggested to enhance the bioavailability of zinc by facilitating its passage through cell membranes.[2] Zinc itself is an essential trace element crucial for numerous physiological processes, including immune function, wound healing, and cell division.[3]

Zinc orotate dihydrate is characterized as a white to almost white crystalline powder. It is sparingly soluble in water and practically insoluble in ethanol (B145695) and ether.[1][4] This poor solubility presents challenges in formulation development that require specific strategies to ensure adequate dissolution and bioavailability.[5]

Physicochemical and Pharmacokinetic Data

A clear understanding of the physicochemical and pharmacokinetic properties of zinc orotate dihydrate is essential for effective formulation design.

Table 1: Physicochemical Properties of Zinc Orotate Dihydrate

Property	Value	Reference
Molecular Formula	C₁₀H₆N₄O₈Zn·2H₂O	[6]
Molecular Weight	411.6 g/mol	[6]
Appearance	White to off-white crystalline powder	[1][4]
Solubility	Hardly soluble in water; Practically insoluble in 96% ethanol and ether	[1][4]
logP (o/w)	-0.928 (estimated)	[7]

Table 2: Comparative Pharmacokinetic Parameters of Zinc Salts in Rabbits (Oral Administration)

Parameter	Zinc Orotate	Zinc Sulfate (B86663)	Zinc Pantothenate
Absorption Rate Constant (Ka)	Slower	Faster	Faster
Distribution Phase (α)	Faster	Slower	Slower
Elimination Phase (β)	Faster	Slower	Slower
[Source: Adapted from a study on the bioavailability and pharmacokinetics of three zinc salts.[5]]

Signaling Pathways

The therapeutic effects of zinc orotate dihydrate are attributable to the distinct roles of both zinc and orotic acid in cellular metabolism.

Zinc Signaling Pathway

Zinc ions (Zn²⁺) act as intracellular second messengers, modulating various signaling cascades. Extracellular signals can trigger the release of Zn²⁺ from intracellular stores or its influx from the extracellular space, leading to the activation or inhibition of downstream signaling pathways that regulate cell growth, differentiation, and survival.

Caption: Intracellular Zinc Signaling Pathway.

Orotic Acid and Pyrimidine (B1678525) Biosynthesis Pathway

Orotic acid is a key intermediate in the de novo synthesis of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. This pathway is crucial for cell proliferation and growth.

Caption: De Novo Pyrimidine Biosynthesis Pathway.

Experimental Protocols

The following section details protocols for the formulation and quality control of zinc orotate dihydrate tablets.

Experimental Workflow for Tablet Formulation and Quality Control

The development of a solid oral dosage form of zinc orotate dihydrate involves a systematic workflow from pre-formulation to final product testing.

Caption: Tablet Formulation & QC Workflow.

Protocol for Direct Compression Tablet Formulation

This protocol outlines the direct compression method for formulating 200 mg tablets of zinc orotate dihydrate.

Materials:

• Zinc Orotate Dihydrate

• Microcrystalline Cellulose (MCC) PH 102 (Filler/Binder)

• Croscarmellose Sodium (Superdisintegrant)

• Colloidal Silicon Dioxide (Glidant)

• Magnesium Stearate (B1226849) (Lubricant)

Equipment:

• Sieves (e.g., #40, #60 mesh)

• V-blender or equivalent

• Tablet compression machine

• Analytical balance

Procedure:

• Sieving: Pass zinc orotate dihydrate, microcrystalline cellulose, and croscarmellose sodium through a #40 mesh sieve. Pass colloidal silicon dioxide and magnesium stearate through a #60 mesh sieve.

• Pre-lubrication Blending: Accurately weigh and transfer the sieved zinc orotate dihydrate, microcrystalline cellulose, and croscarmellose sodium into a V-blender. Blend for 15 minutes.

• Lubrication: Add the sieved colloidal silicon dioxide and magnesium stearate to the blender and blend for an additional 3-5 minutes.

• Compression: Compress the final blend into tablets using a rotary tablet press with appropriate tooling to achieve the target tablet weight and hardness.

Table 3: Example Formulation for a 200 mg Zinc Orotate Dihydrate Tablet

Ingredient	Function	Amount per Tablet (mg)
Zinc Orotate Dihydrate	Active Pharmaceutical Ingredient	100
Microcrystalline Cellulose PH 102	Filler/Binder	85
Croscarmellose Sodium	Superdisintegrant	10
Colloidal Silicon Dioxide	Glidant	2
Magnesium Stearate	Lubricant	3
Total Weight	200

Quality Control Protocols

Standard physical tests should be performed to ensure the quality and consistency of the compressed tablets.

Table 4: Physical Quality Control Tests for Tablets

Test	Method	Acceptance Criteria
Hardness	Tablet hardness tester	4-6 kg/cm ²
Friability	Roche friabilator	Less than 1% weight loss
Weight Variation	Weigh 20 tablets individually	Complies with USP/BP standards
Thickness	Vernier caliper	± 5% of the average thickness

Apparatus: USP Disintegration Apparatus Medium: Purified water Temperature: 37 ± 2 °C Procedure: Place one tablet in each of the six tubes of the basket. Operate the apparatus and observe the time required for complete disintegration. Acceptance Criteria: The tablets should disintegrate within 15 minutes.

Due to the poor solubility of zinc orotate dihydrate, the dissolution method may require a surfactant.

Apparatus: USP Apparatus 2 (Paddle) Medium: 900 mL of 0.1 N HCl with 0.5% w/v Sodium Lauryl Sulfate (SLS) Paddle Speed: 75 RPM Temperature: 37 ± 0.5 °C Sampling Times: 10, 20, 30, 45, and 60 minutes Procedure: Place one tablet in each dissolution vessel. Withdraw samples at the specified time points and analyze for zinc content using a suitable analytical method (e.g., HPLC or Atomic Absorption Spectroscopy). Acceptance Criteria: Not less than 75% (Q) of the labeled amount of zinc orotate dihydrate is dissolved in 45 minutes.

This method is designed to quantify zinc orotate and separate it from potential degradation products.

Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of Buffer (0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with phosphoric acid) and Acetonitrile.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm (for orotic acid moiety)

• Injection Volume: 20 µL

• Column Temperature: 30 °C

Procedure:

• Standard Preparation: Prepare a standard solution of zinc orotate dihydrate of known concentration in a suitable diluent (e.g., mobile phase).

• Sample Preparation: Accurately weigh and powder not fewer than 20 tablets. Transfer a portion of the powder equivalent to one tablet's worth of zinc orotate dihydrate into a volumetric flask. Add diluent, sonicate to dissolve, and dilute to volume. Filter the solution before injection.

• Forced Degradation Studies: To validate the stability-indicating nature of the method, subject the drug substance to stress conditions (acid, base, oxidation, heat, and light) and analyze the stressed samples to ensure that the degradation products are well-resolved from the main peak.

Conclusion

The successful formulation of zinc orotate dihydrate requires careful consideration of its physicochemical properties, particularly its poor solubility. The protocols and data presented in these application notes provide a framework for the development of robust oral solid dosage forms. The use of appropriate excipients and manufacturing processes, coupled with rigorous quality control testing, is paramount to ensuring the safety, efficacy, and stability of the final pharmaceutical product. The signaling pathway diagrams offer a visual representation of the compound's mechanism of action, aiding in the understanding of its therapeutic benefits.

References

• 1. ulprospector.com [ulprospector.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of the Potential Relative Bioaccessibility of Zinc Supplements—In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. zinc orotate, 68399-76-8 [thegoodscentscompany.com]

Technical Notes & Optimization

Technical Support Center: Zinc Orotate Dihydrate Dissolution Enhancement

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working to improve the dissolution rate of zinc orotate (B1227488) dihydrate.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is improving the dissolution rate of Zinc Orotate Dihydrate important?

A1: The rate at which an active pharmaceutical ingredient (API) dissolves in the gastrointestinal tract is often the rate-limiting step for its absorption and subsequent bioavailability.[1] For poorly soluble compounds like zinc orotate dihydrate, a low dissolution rate can lead to incomplete absorption and reduced therapeutic efficacy. Enhancing the dissolution rate is a critical step in developing an effective oral dosage form.[2][3]

Q2: What are the primary strategies for enhancing the dissolution rate of a poorly soluble compound?

A2: Several established techniques can be employed to improve the solubility and dissolution rate of poorly soluble drugs.[4][5] The most common strategies include:

• Physical Modifications:

  • Particle Size Reduction: Increasing the surface area of the drug by reducing particle size (micronization, nanonization).[2][6][7]

  • Solid Dispersions: Dispersing the drug in a hydrophilic carrier matrix.[5][8]

  • Modification of Crystal Habit: Using different polymorphs or amorphous forms, as amorphous forms are typically more soluble.[9][10]

• Chemical Modifications:

  • Salt Formation: Creating salt forms of the API that have higher aqueous solubility.[3]

• Formulation-Based Approaches:

  • Use of Excipients: Incorporating solubilizing agents, surfactants, or superdisintegrants into the formulation.[1][11]

  • Complexation: Forming inclusion complexes, often with cyclodextrins, to enhance solubility.[1][12]

Q3: How does particle size reduction lead to a better dissolution rate?

A3: Reducing the particle size of a drug increases its surface-area-to-volume ratio.[13] According to the Noyes-Whitney equation, which describes the rate of dissolution, a larger surface area allows the dissolution medium to interact more effectively with the drug, leading to a faster rate of dissolution.[14] Techniques like micronization and nanosuspension can reduce particle sizes to the micrometer or nanometer range, respectively, significantly enhancing dissolution.[7][8]

Q4: What role do excipients play in improving dissolution?

A4: Excipients are inactive ingredients that can critically influence the dissolution behavior of the final dosage form.[11][15]

• Surfactants (Wetting Agents): Lower the surface tension between the drug and the dissolution medium, improving wettability and facilitating dissolution.[10][16]

• Disintegrants: Promote the breakup of tablets or capsules into smaller particles upon contact with fluid, thereby increasing the surface area available for dissolution.[1][11]

• pH Modifiers (Alkalinizing/Acidifying Agents): Can alter the pH of the microenvironment around the drug particle, potentially increasing the solubility of pH-dependent drugs.[1][10]

• Hydrophilic Carriers: Used in solid dispersions to create a formulation where the poorly soluble drug is finely dispersed within a highly soluble matrix.[5]

Section 2: Troubleshooting Guide

Q5: My dissolution test results for zinc orotate dihydrate are consistently low and incomplete. What are the likely causes?

A5: Low and incomplete dissolution is a classic problem for poorly soluble compounds.[17] Consider the following potential causes and solutions:

• Poor Wettability: The hydrophobic nature of the drug may prevent the dissolution medium from adequately wetting the particle surface.

  • Solution: Incorporate a suitable surfactant (e.g., Sodium Lauryl Sulfate, Polysorbate 80) into the dissolution medium or the formulation itself to improve wettability.[16][18]

• Insufficient Agitation: The hydrodynamic conditions in the dissolution vessel may not be sufficient to disperse particles and prevent coning (the formation of a mound of powder at the bottom of the vessel).[19]

  • Solution: Optimize the agitation speed (RPM) of the paddle or basket. Ensure the apparatus is properly calibrated and centered.[19]

• Particle Aggregation: Micronized or nanosized particles have high surface energy and may re-aggregate into larger clusters, reducing the effective surface area.[9]

  • Solution: Include stabilizers or surfactants in your formulation to prevent particle aggregation.[14]

• Non-Sink Conditions: If the concentration of the dissolved drug approaches its saturation solubility in the medium, the dissolution rate will slow down artificially.[16]

  • Solution: Ensure sink conditions are met, where the volume of the medium is at least three times that required to form a saturated solution of the drug.[16] If this is not possible with standard aqueous buffers, consider using a medium containing a justified amount of surfactant.[17]

Q6: I am observing high variability in my dissolution profile results between samples. How can I troubleshoot this?

• Inhomogeneity in the Formulation: Uneven distribution of the API or excipients within the dosage form.

  • Solution: Review your manufacturing process (e.g., blending time, granulation technique) to ensure homogeneity.

• Physical Changes in the API: The presence of different polymorphic forms or varying degrees of crystallinity can affect solubility.[9]

  • Solution: Characterize the solid-state properties of your zinc orotate dihydrate raw material and finished product (using techniques like XRD or DSC) to ensure consistency.

• Dissolution Test Method Variability: Issues with the testing apparatus or procedure itself.[20]

  • Solution: Verify the calibration of your dissolution apparatus (vessel dimensions, paddle/basket height, RPM, temperature).[19] Ensure consistent dosage form placement in the vessel and avoid introducing air bubbles during media filling or sampling.[19]

Section 3: Data Presentation & Comparison of Techniques

The selection of an appropriate dissolution enhancement technique depends on the physicochemical properties of the drug and the desired formulation characteristics.

Table 1: Comparison of Particle Size Reduction Techniques

Technique	Description	Typical Particle Size	Advantages	Disadvantages
Micronization (Jet Milling)	High-pressure air is used to collide particles, causing them to break apart.[7]	1 - 10 µm[13]	Established, effective for increasing surface area, suitable for dry powders.[7]	Can induce amorphous content or polymorphic changes; risk of particle aggregation.[9]
Nanonization (Wet Bead Milling)	Drug particles suspended in a liquid are subjected to high-energy milling with ceramic or polymeric beads.[21]	100 - 500 nm[7]	Significantly increases surface area and saturation solubility; can improve bioavailability.[8]	Requires specialized equipment; formulation requires stabilizers to prevent aggregation.[14]
High-Pressure Homogenization	A particle suspension is forced through a narrow gap at high pressure, reducing particle size through cavitation and shear forces.[21][22]	100 - 1000 nm	Effective for creating nanosuspensions; can be scaled up.[8]	High energy input can cause thermal degradation of sensitive compounds.[2]
Spray Drying	A solution of the drug and a carrier is atomized into a hot gas stream, rapidly evaporating the solvent to form dry particles.[8][22]	1 - 50 µm	Can produce amorphous solid dispersions, leading to higher solubility.[8]	Thermal stress may degrade the drug; requires careful solvent selection.

Section 4: Experimental Protocols

Protocol 1: Standard In-Vitro Dissolution Testing (USP Apparatus 2 - Paddle Method)

This protocol is a standard method for evaluating the dissolution of solid oral dosage forms.[18]

• Apparatus Setup:

  • Use a calibrated USP Dissolution Apparatus 2 (Paddle).

  • Set the water bath temperature to 37 ± 0.5°C.[23]

• Dissolution Medium Preparation:

  • Prepare 900 mL of the selected dissolution medium (e.g., 0.1 N HCl to simulate gastric fluid, or phosphate (B84403) buffer pH 6.8 to simulate intestinal fluid).[18]

  • Deaerate the medium to prevent the formation of bubbles on the dosage form.[20]

• Procedure:

  • Place 900 mL of the deaerated medium into each vessel and allow it to equilibrate to 37 ± 0.5°C.

  • Set the paddle rotation speed, typically 50 or 75 RPM.[18]

  • Carefully drop one dosage unit (tablet or capsule) into each vessel, ensuring it settles at the bottom center.

  • Start the timer immediately.

• Sampling:

  • At predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample (e.g., 5 mL) from a zone midway between the paddle blade and the surface of the medium, and not less than 1 cm from the vessel wall.

  • Immediately replace the withdrawn volume with fresh, pre-warmed medium if necessary.[23]

• Sample Analysis:

  • Filter the samples promptly using a validated filter that does not adsorb the drug.

  • Analyze the concentration of dissolved zinc orotate dihydrate in the filtrate using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Data Calculation:

  • Calculate the cumulative percentage of the drug dissolved at each time point, correcting for any volume removed during sampling. Plot the percent dissolved versus time to generate the dissolution profile.

Protocol 2: Preparation of a Nanosuspension via Wet Bead Milling

This protocol provides a general workflow for particle size reduction to the nanometer scale.

• Premilling/Pre-dispersion:

  • Disperse the coarse zinc orotate dihydrate powder in an aqueous solution containing a pre-dissolved stabilizer (e.g., a combination of a surfactant like Polysorbate 80 and a polymer like HPMC).

  • Homogenize this pre-suspension using a high-shear mixer for 10-15 minutes to ensure the powder is fully wetted and dispersed.

• Milling:

  • Transfer the pre-suspension to the milling chamber of a bead mill.

  • Add the milling media (e.g., yttria-stabilized zirconium oxide beads, 0.2-0.5 mm in diameter). The volume of beads should be optimized for milling efficiency.

  • Begin milling at a set speed (e.g., 2000 RPM) while maintaining a controlled temperature (e.g., below 25°C) using a cooling jacket to prevent drug degradation.

• In-Process Monitoring:

  • Periodically take small samples from the milling chamber.

  • Measure the particle size distribution using a technique like Dynamic Light Scattering (DLS) or Laser Diffraction.

  • Continue milling until the desired particle size (e.g., a Z-average diameter of < 300 nm) and a narrow polydispersity index (PDI < 0.3) are achieved.

• Post-Processing:

  • Separate the nanosuspension from the milling beads.

  • The final nanosuspension can be used as a liquid dosage form or further processed (e.g., by spray drying or lyophilization) to create a solid dosage form.

Section 5: Visualized Workflows & Logic Diagrams

Caption: Workflow for selecting and developing a formulation to enhance dissolution rate.

Caption: Schematic of a USP Apparatus 2 (Paddle) dissolution test setup.

Caption: Decision tree for troubleshooting high variability in dissolution testing.

References

• 1. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Particle Size Reduction Techniques of Pharmaceutical Compounds for the Enhancement of Their Dissolution Rate and Bioavailability | Semantic Scholar [semanticscholar.org]
• 3. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 4. pnrjournal.com [pnrjournal.com]
• 5. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Particle Size Analysis and Reduction Techniques to Enhance Drug Bioavailability in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Pharmaceutical particle size reduction techniques [wisdomlib.org]
• 8. Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs - MedCrave online [medcraveonline.com]
• 9. researchgate.net [researchgate.net]
• 10. vipw.in [vipw.in]
• 11. veeprho.com [veeprho.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pharmtech.com [pharmtech.com]
• 17. dissolutiontech.com [dissolutiontech.com]
• 18. agnopharma.com [agnopharma.com]
• 19. pharmtech.com [pharmtech.com]
• 20. irispublishers.com [irispublishers.com]
• 21. d-nb.info [d-nb.info]
• 22. researchgate.net [researchgate.net]
• 23. fda.gov [fda.gov]

Technical Support Center: Challenges with Zinc Orotate Dihydrate Low Solubility in Water

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of zinc orotate (B1227488) dihydrate.

Frequently Asked Questions (FAQs)

Q1: What is the documented water solubility of zinc orotate dihydrate?

Zinc orotate dihydrate is consistently reported as having low solubility in water. Various sources describe it as "hardly soluble" or "practically insoluble" in water and other solvents like ethanol.[1][2] An estimated solubility in water at 25°C is approximately 211.4 mg/L, though experimental conditions are not specified.[3] It is important to note that the manufacturing process may influence the solubility of the final product, with some methods claiming to produce a more soluble form.[4]

Q2: Why is the low water solubility of zinc orotate dihydrate a concern in research and drug development?

The low aqueous solubility of active pharmaceutical ingredients (APIs) like zinc orotate dihydrate can lead to several challenges:

• Low Bioavailability: For oral dosage forms, poor solubility can result in slow and incomplete dissolution in the gastrointestinal tract, leading to reduced absorption and lower bioavailability.[5]

• Inconsistent Experimental Results: In in-vitro and in-vivo experiments, difficulty in achieving complete dissolution can lead to inaccurate and irreproducible results.

• Formulation Difficulties: Developing stable and effective liquid formulations for oral or parenteral administration is challenging with poorly soluble compounds.

Q3: What factors can influence the dissolution rate of zinc orotate dihydrate?

Several factors can affect how quickly and to what extent zinc orotate dihydrate dissolves:

• Particle Size: Smaller particle sizes increase the surface area available for dissolution, which can lead to a faster dissolution rate.[6]

• pH of the Medium: The solubility of zinc salts can be pH-dependent.

• Crystal Form (Polymorphism): Different crystalline forms of a compound can exhibit different solubilities.[6]

• Presence of Excipients: Surfactants, co-solvents, and other formulation excipients can significantly impact solubility.

Troubleshooting Guide: Dissolution Issues with Zinc Orotate Dihydrate

This guide provides a systematic approach to troubleshoot and overcome common dissolution problems encountered during experiments with zinc orotate dihydrate.

Issue 1: Incomplete Dissolution in Aqueous Media

• Problem: Zinc orotate dihydrate does not fully dissolve in water or aqueous buffers, leaving a visible precipitate.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for incomplete dissolution.

• Possible Solutions & Experimental Protocols:

  1. pH Adjustment:

  • Rationale: The solubility of zinc compounds can be influenced by pH. While specific data for zinc orotate dihydrate is limited, exploring a pH range is a primary step.

  • Protocol:

    • Prepare a series of aqueous buffers with pH values ranging from 1 to 8 (e.g., HCl buffers for acidic pH, phosphate (B84403) buffers for neutral pH).

    • Add a known excess amount of zinc orotate dihydrate to each buffer.

    • Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

    • Filter the samples to remove undissolved solid.

    • Analyze the concentration of dissolved zinc in the filtrate using a suitable analytical method such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[7][8][9][10]

  2. Particle Size Reduction (Micronization/Nanonization):

  • Rationale: Reducing the particle size increases the surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[6]

  • Protocol (Conceptual):

    • Micronization: Use techniques like jet milling or ball milling to reduce the particle size of zinc orotate dihydrate powder.

    • Nanonization (Nanosuspension): Prepare a nanosuspension by wet-milling or high-pressure homogenization in the presence of stabilizers.

    • Characterize the particle size distribution of the resulting powder using methods like laser diffraction or dynamic light scattering.

    • Perform dissolution studies on the micronized/nanosized particles and compare the results with the unprocessed material.

  3. Use of Co-solvents:

  • Rationale: Adding a water-miscible organic solvent can increase the solubility of hydrophobic compounds by reducing the polarity of the solvent system.

  • Protocol:

    • Prepare various mixtures of water and a co-solvent (e.g., ethanol, propylene (B89431) glycol, polyethylene (B3416737) glycol 400).

    • Determine the saturation solubility of zinc orotate dihydrate in each co-solvent mixture using the equilibrium solubility method described in the pH adjustment protocol.

    • Plot the solubility as a function of the co-solvent concentration to identify the optimal mixture.

Issue 2: Precipitation of the Compound from Solution Over Time

• Problem: Zinc orotate dihydrate initially dissolves but then precipitates out of the solution upon standing or a change in conditions (e.g., temperature, pH).

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for precipitation from solution.

• Possible Solutions & Experimental Protocols:

  1. Use of Surfactants:

  • Rationale: Surfactants can increase the apparent solubility of poorly soluble compounds by forming micelles that encapsulate the drug molecules.

  • Protocol:

    • Prepare aqueous solutions containing different concentrations of a non-ionic surfactant (e.g., Polysorbate 80, Cremophor EL) or an ionic surfactant (e.g., sodium lauryl sulfate), ensuring the concentrations are above the critical micelle concentration (CMC).

    • Determine the solubility of zinc orotate dihydrate in each surfactant solution.

    • Monitor the stability of the solutions over time to check for precipitation.

  2. Complexation with Cyclodextrins:

  • Rationale: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility and stability.[11][12][13][14][15]

  • Protocol (Phase Solubility Study):

    • Prepare a series of aqueous solutions with increasing concentrations of a cyclodextrin (B1172386) (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

    • Add an excess amount of zinc orotate dihydrate to each solution.

    • Equilibrate the samples and analyze the concentration of dissolved zinc orotate dihydrate in the filtrate.

    • Plot the concentration of dissolved zinc orotate dihydrate against the cyclodextrin concentration to determine the type of complex formed and the stability constant.

  3. Preparation of Solid Dispersions:

  • Rationale: Dispersing the drug in a hydrophilic polymer matrix at a molecular level can enhance its dissolution rate and may create a supersaturated solution.

  • Protocol (Solvent Evaporation Method):

    • Dissolve zinc orotate dihydrate and a hydrophilic polymer (e.g., polyvinylpyrrolidone (B124986) (PVP), hydroxypropyl methylcellulose (B11928114) (HPMC)) in a common organic solvent.

    • Evaporate the solvent under vacuum to obtain a solid dispersion.

    • Characterize the solid state of the dispersion (amorphous or crystalline) using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

    • Perform dissolution studies on the solid dispersion in biorelevant media to assess the extent and duration of supersaturation.[16][17]

Data Presentation

Table 1: General Solubility Enhancement Strategies and Their Applicability to Zinc Orotate Dihydrate

Strategy	Principle	Potential Application for Zinc Orotate Dihydrate	Key Considerations
Physical Modifications
Particle Size Reduction	Increases surface area for dissolution.	High - can be applied to the raw material.	May not be sufficient on its own for very poorly soluble compounds.
Solid Dispersion	The drug is dispersed in a hydrophilic carrier, often in an amorphous state.	High - can significantly improve dissolution rate and create supersaturation.	Physical stability of the amorphous form needs to be ensured.
Nanosuspension	Reduces particle size to the nanometer range, increasing dissolution velocity.	High - can be beneficial for both oral and parenteral formulations.	Requires specialized equipment and careful control of particle size and stability.
Chemical Modifications
pH Adjustment	Utilizes the ionizable groups of the molecule to increase solubility.	Moderate - dependent on the pKa of orotic acid and the behavior of the zinc salt.	May not be suitable for all delivery routes due to physiological pH constraints.
Co-solvency	Reduces the polarity of the aqueous medium.	High - useful for liquid formulations.	The toxicity and concentration of the co-solvent must be carefully considered.
Use of Surfactants	Forms micelles that encapsulate the drug.	High - effective for increasing apparent solubility.	The potential for gastrointestinal irritation and the impact on permeability should be evaluated.
Complexation	Forms soluble inclusion complexes with agents like cyclodextrins.	High - can significantly enhance solubility and stability.	The cost of cyclodextrins and the potential for drug displacement should be considered.

Experimental Protocols

Protocol 1: Shake-Flask Method for Determining Equilibrium Solubility

This protocol is a standard method for determining the equilibrium solubility of a compound in a given solvent system.

• Materials:

  • Zinc Orotate Dihydrate

  • Selected solvent system (e.g., water, buffer of specific pH, co-solvent mixture)

  • Vials with screw caps

  • Shaking incubator or orbital shaker

  • Filtration device (e.g., syringe filters with appropriate membrane)

  • Analytical instrument for quantification (e.g., HPLC-UV, AAS, ICP-MS)

• Procedure:

  • Add an excess amount of zinc orotate dihydrate to a vial containing a known volume of the solvent system. The solid should be in excess to ensure that a saturated solution is formed.

  • Seal the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

  • Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. It is advisable to take samples at different time points to confirm that equilibrium has been reached.

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant and immediately filter it using a syringe filter to remove any undissolved particles.

  • Dilute the filtrate with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Analyze the concentration of zinc orotate dihydrate in the diluted filtrate using a validated analytical method.

  • Calculate the solubility of zinc orotate dihydrate in the solvent system, typically expressed in mg/mL or µg/mL.

Disclaimer: The information provided in this technical support center is for guidance purposes only. Researchers should always refer to relevant scientific literature and conduct their own validation studies.

References

• 1. ulprospector.com [ulprospector.com]
• 2. US8034823B2 - Method of increasing drug oral bioavailability and compositions of less toxic orotate salts - Google Patents [patents.google.com]
• 3. zinc orotate, 68399-76-8 [thegoodscentscompany.com]
• 4. CN119859125A - Preparation method of zinc orotate - Google Patents [patents.google.com]
• 5. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. nemi.gov [nemi.gov]
• 9. Table 7-2, Analytical Methods for Determining Zinc in Environmental Samples - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Assaying Zinc Determination Methods - 911Metallurgist [911metallurgist.com]
• 11. cyclodextrinnews.com [cyclodextrinnews.com]
• 12. Potential interaction between zinc ions and a cyclodextrin-based diclofenac formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cyclodextrin inhibits zinc corrosion by destabilizing point defect formation in the oxide layer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclodextrin Inclusion Complexes with Hydrocortisone-Type Corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyclodextrin Inclusion Complexes and Their Application in Food Safety Analysis: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorelevant.com [biorelevant.com]
• 17. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Elemental Impurity Analysis of Zinc Orotate Dihydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and quantifying elemental impurities in zinc orotate (B1227488) dihydrate.

Frequently Asked Questions (FAQs)

Q1: What are elemental impurities, and why are they a concern in zinc orotate dihydrate?

A1: Elemental impurities are trace metals that can be present in finished pharmaceutical products, including active pharmaceutical ingredients (APIs) like zinc orotate dihydrate.[1] These impurities can originate from various sources, such as raw materials, manufacturing equipment, and container closure systems.[2][3] They offer no therapeutic benefit and can pose a risk to patient health, making their control a critical aspect of pharmaceutical quality and safety.[2][4]

Q2: Which regulatory guideline is most important for controlling elemental impurities?

A2: The most critical guideline is the ICH Q3D Guideline for Elemental Impurities.[4][5] This guideline provides a harmonized, risk-based approach to control elemental impurities in drug products.[2][4] It establishes Permitted Daily Exposure (PDE) limits for 24 elements, which are considered protective of public health.[2][6][7]

Q3: How are elemental impurities classified according to ICH Q3D?

A3: ICH Q3D categorizes elemental impurities into classes based on their toxicity and the likelihood of their presence in the drug product.[4]

• Class 1: Highly toxic elements (As, Cd, Hg, Pb) that are human toxicants.[2][3]

• Class 2A: Elements with high probability of occurrence and relatively high toxicity (e.g., Co, Ni, V).[2][7]

• Class 2B: Elements with a reduced probability of occurrence unless intentionally added (e.g., Ag, Au, Pd, Pt).[7][8]

• Class 3: Elements with relatively low oral toxicity (e.g., Ba, Cr, Cu, Li, Mo, Sb, Sn).[2][3]

Q4: What are the primary analytical techniques for quantifying elemental impurities?

A4: The most commonly employed and recommended techniques are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[4][9] Atomic Absorption Spectrometry (AAS) can also be utilized for specific applications.[4][10] ICP-MS is particularly favored for its high sensitivity and ability to detect trace and ultra-trace levels of impurities.[4][11]

Q5: Is there a specific validated method for analyzing elemental impurities in zinc orotate dihydrate?

A5: Yes, a validated ICP-MS method has been developed for the quantification of 17 elemental impurities in zinc orotate dihydrate.[12][13][14] This method demonstrated excellent linearity, precision, and accuracy.[13][14][15]

Troubleshooting Guides

This section addresses common issues encountered during the elemental impurity analysis of zinc orotate dihydrate.

Issue 1: High Blank Readings or Sample Contamination

• Question: My blank solution shows high counts for several elements. What could be the cause and how can I fix it?

• Answer: High blank readings are typically due to contamination. Potential sources include:

  • Reagents: Use ultra-pure reagents and acids for all preparations. Check the certificate of analysis for your reagents for potential contaminants.[11][16]

  • Lab Environment: Work in a clean environment, such as a cleanroom, to minimize airborne contamination.[11]

  • Equipment: Ensure all labware (e.g., pipette tips, autosampler tubes, digestion vessels) is scrupulously clean. Soaking in dilute nitric acid is a common cleaning procedure.[17]

  • Instrument Rinse: An inadequate rinse between samples can lead to carryover. Your rinse solution should match the sample matrix.[16]

Issue 2: Poor Sensitivity or Low Signal Intensity

• Question: I am not achieving the required detection limits for certain elements. What steps can I take to improve sensitivity?

• Answer: Low sensitivity can stem from several factors related to both the sample and the instrument:

  • Instrument Tuning: Ensure the ICP-MS is properly tuned. Regularly perform instrument validation and tuning to optimize parameters like lens voltages and torch position.[17]

  • Sample Introduction System: Check for issues in the sample introduction system. A blocked nebulizer, worn pump tubing, or a dirty spray chamber can all reduce sensitivity.[16]

  • Interface Cones: Deposits on the sampler and skimmer cones can block the ion beam. Regular inspection and cleaning are crucial.[18] If sensitivity is still low after cleaning, the ion lens system may need cleaning.[18]

Issue 3: Matrix Effects and Inaccurate Results

• Question: My spike recovery is outside the acceptable range (e.g., 80-120%). How can I mitigate matrix effects?

• Answer: The high concentration of zinc in the sample matrix can interfere with the measurement of other elements.

  • Internal Standards: Use internal standards to correct for matrix-induced signal suppression or enhancement and instrument drift.[11][19] In a study on zinc orotate dihydrate, Li, Y, Tl, Co, and Ce were used as tuning solutions to correct for baseline drift and matrix interference.[12][13]

  • Dilution: Diluting the sample can reduce the concentration of the matrix components, thereby minimizing their effect. However, ensure that the dilution does not bring the concentration of the target analytes below the detection limit.

  • Collision/Reaction Cells: Modern ICP-MS instruments are equipped with collision/reaction cells that can effectively remove polyatomic interferences, which are a common type of matrix effect.[11]

Experimental Protocols

The following are detailed methodologies for key experiments in the analysis of elemental impurities in zinc orotate dihydrate.

Protocol 1: Sample Preparation via Microwave Digestion

This protocol is based on a validated method for zinc orotate dihydrate.[15]

• Sample Weighing: Accurately weigh approximately 0.2 g of the zinc orotate dihydrate sample and transfer it into a clean, dry microwave digestion vessel.[15]

• Acid Addition: Add 2.0 mL of concentrated nitric acid and 1.0 mL of concentrated hydrochloric acid to the vessel.[15]

• Pre-digestion: Close the vessel and allow it to sit for 30 minutes on the benchtop for pre-digestion.[15]

• Microwave Digestion: Place the vessel inside the microwave digester and run the appropriate digestion program. The goal is to achieve a clear sample solution.[20]

• Dilution: After cooling, dilute the digested sample to a final volume with a suitable diluent (e.g., 2% v/v nitric and hydrochloric acid) for analysis.[15]

Protocol 2: Quantitative Analysis by ICP-MS

This protocol outlines the general steps for quantification using ICP-MS, with specific parameters from a validated method for zinc orotate dihydrate.[12][13][14][15]

• Instrument Setup and Optimization:

  • Perform daily performance checks and tune the instrument to ensure optimal sensitivity, resolution, and stability.

  • Instrument parameters from a validated method for zinc orotate dihydrate include:

    • RF Power: 1550 W

    • Nebulizer Gas Flow: 1.01 L/min

    • Spray Chamber Temperature: 2°C

    • Helium Flow Rate (for collision cell): 4.3 mL/min[12][13][15]

• Calibration:

  • Prepare a series of calibration standards by diluting a certified stock standard solution.

  • The concentration range of the standards should bracket the expected concentration of the impurities in the sample.

  • A typical calibration curve might include a blank and 5-6 non-zero standards.[15]

• Sample Analysis:

  • Aspirate the prepared sample solutions, blanks, and calibration standards into the ICP-MS.

  • Ensure an adequate rinse time between each sample to prevent carryover.[16]

• Data Processing:

  • Quantify the concentration of each elemental impurity in the sample by comparing its signal intensity to the calibration curve.

  • Apply corrections using the internal standards to account for matrix effects and instrument drift.

Quantitative Data

The following table summarizes the Permitted Daily Exposure (PDE) limits for oral administration as specified in the ICH Q3D guideline. These values are crucial for the risk assessment of elemental impurities in zinc orotate dihydrate.

Table 1: ICH Q3D Permitted Daily Exposure (PDE) for Oral Drug Products

Element	Class	Oral PDE (µ g/day )
Cd	1	5
Pb	1	5
As	1	15
Hg	1	30
Co	2A	50
V	2A	100
Ni	2A	200
Tl	2B	8
Au	2B	100
Pd	2B	100
Ir	2B	100
Os	2B	100
Rh	2B	100
Ru	2B	100
Se	2B	150
Ag	2B	150
Pt	2B	100
Li	3	550
Sb	3	1200
Ba	3	1400
Mo	3	3000
Cu	3	3000
Sn	3	6000
Cr	3	11000

Data sourced from ICH Q3D Guideline for Elemental Impurities.[6][21]

Visualizations

The following diagrams illustrate key workflows and relationships in the analysis of elemental impurities.

Caption: Risk assessment and analytical workflow for elemental impurities.

Caption: Logical troubleshooting flow for common analytical issues.

References

• 1. Elemental Impurities According to Q3D Guideline - Pharmaceutical Technology [pharmaceutical-technology.com]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. ICH Q3D Elemental impurities - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ppgfarma.uneb.br [ppgfarma.uneb.br]
• 9. pharmtech.com [pharmtech.com]
• 10. Atomic absorption spectrometry in pharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aelabgroup.com [aelabgroup.com]
• 12. ijpsdronline.com [ijpsdronline.com]
• 13. researchgate.net [researchgate.net]
• 14. A Quantitative Approach for the Determination of Elemental Impurities in Zinc Orotate Dihydrate Drug Substance by ICP-MS Method | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. youtube.com [youtube.com]
• 18. How To Prevent Sample Contamination Of ICP-MS Systems In Pharmaceutical Processing [pharmaceuticalonline.com]
• 19. drawellanalytical.com [drawellanalytical.com]
• 20. pharmoutsourcing.com [pharmoutsourcing.com]
• 21. agilent.com [agilent.com]

Technical Support Center: Optimizing Zinc Orotate Dihydrate Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of zinc orotate (B1227488) dihydrate. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on yield optimization to address common challenges encountered during synthesis.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the synthesis of zinc orotate dihydrate.

Issue	Potential Cause	Troubleshooting Steps
Low or No Precipitate Formation	Incorrect pH: The pH of the reaction mixture is critical for the precipitation of zinc orotate. If the pH is too acidic, the product may remain soluble.	- Ensure the pH of the reaction medium is within the optimal range for precipitation. While specific optimal pH ranges for zinc orotate are not extensively documented in the provided results, for many zinc salts, precipitation is favored in neutral to slightly alkaline conditions. - Monitor the pH throughout the reaction and adjust as necessary using a suitable base (e.g., sodium hydroxide) or acid.
Inappropriate Molar Ratio of Reactants: An incorrect ratio of orotic acid to the zinc salt can lead to the formation of soluble complexes or incomplete reaction.	- Carefully review and recalculate the molar quantities of your starting materials. - A patent for a high-yield synthesis suggests a molar ratio of orotic acid to zinc oxide of 1:(1.2-1.4).[1] - Another protocol uses a 1:1 molar ratio of orotic acid to zinc acetate (B1210297).[2][3] Experiment with slight variations in the molar ratio to find the optimal condition for your specific setup.
Low Reaction Temperature: The reaction kinetics may be too slow at lower temperatures, leading to incomplete product formation.	- Increase the reaction temperature. One protocol specifies a reaction temperature of 85°C[2][3], while another suggests a temperature above 90°C.[1]
Low Final Yield After Drying	Product Loss During Washing: Zinc orotate dihydrate has some solubility in water, and excessive washing can lead to significant product loss.	- Minimize the volume of washing solvent. - Use cold deionized water for washing to reduce solubility. - Consider alternative washing solvents in which zinc orotate dihydrate has lower solubility.
Incomplete Crystallization: Insufficient time or suboptimal conditions for crystallization can result in a lower yield of the solid product.	- A patented method suggests a continuous stirring period of 12-16 hours for complete cooling and crystallization.[1] - Ensure the solution is cooled gradually to promote the formation of larger, purer crystals.
Impurities in Starting Materials: The presence of impurities can interfere with the reaction and crystallization processes.	- Use high-purity starting materials (orotic acid and zinc salt). - If necessary, purify the starting materials before use.
Product is not Zinc Orotate Dihydrate	Incorrect Reaction Conditions: The formation of undesired side products can occur if the reaction conditions are not optimal.	- Verify the identity of your product using analytical techniques such as FTIR, elemental analysis, or X-ray diffraction. - Carefully control the reaction temperature, pH, and stoichiometry as outlined in the experimental protocols.
Dehydration of the Product: Drying the product at an excessively high temperature can lead to the loss of water of hydration.	- A synthesis protocol indicates drying the final product at 180°C.[2][3] However, thermogravimetric analysis (TGA) data suggests that water loss begins at temperatures well below this. To ensure the dihydrate form is retained, consider drying at a lower temperature under vacuum.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the synthesis of zinc orotate dihydrate?

A1: The optimal temperature can vary depending on the specific protocol. One precipitation method reports a good yield at a reaction temperature of 85°C.[2][3] Another high-yield method described in a patent suggests a reaction temperature of above 90°C.[1] It is recommended to start with a temperature in the range of 85-95°C and optimize based on your experimental results.

Q2: How does the molar ratio of reactants affect the yield?

A2: The molar ratio of orotic acid to the zinc source is a critical factor. A patent suggests a molar ratio of orotic acid to nano zinc oxide of 1:(1.2-1.4) for high yield and purity.[1] Another study using zinc acetate as the zinc source reported a yield of 78.6% with a 1:1 molar ratio.[2][4] Experimenting with the molar ratio in your specific system is advisable to maximize the yield.

Q3: What is the importance of stirring speed during crystallization?

A3: Stirring is crucial for achieving a homogenous reaction mixture and promoting uniform crystal growth. A patented method specifies a stirring speed of 350-550 r/s during the cooling and crystallization phase to ensure the complete crystallization of zinc orotate.[1] The optimal stirring speed can depend on the reactor geometry and scale of the reaction.

Q4: How can I confirm the formation of zinc orotate dihydrate?

A4: Several analytical techniques can be used to confirm the identity and purity of your product. Fourier-Transform Infrared (FTIR) spectroscopy can be used to identify the characteristic functional groups of zinc orotate. Elemental analysis can determine the elemental composition (C, H, N, Zn) to confirm the stoichiometry. Thermogravimetric Analysis (TGA) can be used to determine the water content and confirm the presence of two water molecules of hydration.

Q5: What are some common impurities in zinc orotate dihydrate synthesis and how can they be removed?

A5: Common impurities can include unreacted starting materials (orotic acid, zinc salt) and side products. Washing the precipitate with deionized water helps remove most of the unreacted starting materials. Recrystallization from a suitable solvent can be employed for further purification if necessary.

Data Presentation: Optimizing Synthesis Parameters

The following table summarizes quantitative data from various sources on the synthesis of zinc orotate dihydrate, highlighting the impact of different experimental parameters on the final yield.

Method	Zinc Source	Orotic Acid : Zinc Source Molar Ratio	Temperature (°C)	Reaction Time	Stirring Speed (Crystallization)	Yield (%)	Reference
Precipitation	Zinc Acetate	1:1	85	1 hour	Not Specified	78.6	[2][4]
High-Temperature Cyclic Reaction	Nano Zinc Oxide	1:(1.2-1.4)	>90	2-3 hours	350-550 r/s	High (not specified)	[1]

Note: The available literature provides limited specific quantitative data directly comparing the effects of varying parameters on the yield of zinc orotate dihydrate. Further experimental optimization is recommended to determine the ideal conditions for a specific laboratory setup.

Experimental Protocols

Below are detailed methodologies for the synthesis of zinc orotate dihydrate based on published procedures.

Protocol 1: Precipitation Method from Zinc Acetate

This protocol is adapted from the work of Li et al. (2019).[2][3]

Materials:

• Orotic acid

• Sodium hydroxide (B78521) (NaOH)

• Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

• Deionized water

Procedure:

• In a three-neck flask equipped with a magnetic stirrer, condenser, and dropping funnel, dissolve orotic acid and an equimolar amount of sodium hydroxide in deionized water with stirring at room temperature to form sodium orotate solution.

• In a separate beaker, dissolve an equimolar amount of zinc acetate dihydrate in deionized water.

• Slowly add the zinc acetate solution to the sodium orotate solution dropwise while stirring.

• After the addition is complete, heat the reaction mixture to 85°C and maintain for 1 hour with continuous stirring.

• Allow the mixture to cool to room temperature. A white precipitate of zinc orotate dihydrate will form.

• Collect the precipitate by filtration.

• Wash the precipitate with a small amount of cold deionized water.

• Dry the product in an oven at a suitable temperature (e.g., 60-80°C) to obtain zinc orotate dihydrate. The original protocol specifies 180°C, but this may lead to dehydration.[2][3]

Protocol 2: High-Temperature Synthesis from Zinc Oxide

This protocol is based on a patented method for high-yield synthesis.[1]

Materials:

• Orotic acid

• Nano zinc oxide (ZnO)

• Water

Procedure:

• Prepare a suspension of orotic acid and nano zinc oxide in water in a suitable reactor. The molar ratio of orotic acid to nano zinc oxide should be between 1:1.2 and 1:1.4.

• Heat the reaction mixture to a temperature above 90°C.

• Maintain the reaction at this temperature for 2-3 hours under a high-temperature cyclic reaction mode.

• After the reaction is complete, perform a solid-liquid separation while the solution is hot.

• Continuously stir the separated liquid phase at a speed of 350-550 r/s for 12-16 hours to allow for complete cooling and crystallization of zinc orotate.

• Perform a second solid-liquid separation to collect the crystallized product.

• Dry the solid product to obtain high-purity zinc orotate.

Mandatory Visualizations

Caption: General experimental workflow for the synthesis of zinc orotate dihydrate.

Caption: A logical troubleshooting guide for addressing low yield in synthesis.

References

• 1. CN119859125A - Preparation method of zinc orotate - Google Patents [patents.google.com]
• 2. Synthesis and Study of Zinc Orotate and Its Synergistic Effect with Commercial Stabilizers for Stabilizing Poly(Vinyl Chloride) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

preventing degradation of zinc orotate dihydrate in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of zinc orotate (B1227488) dihydrate in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my zinc orotate dihydrate not dissolving properly? The solution appears cloudy or has particulates.

A1: This is a common issue stemming from the compound's inherent low solubility. Zinc orotate dihydrate is classified as "practically insoluble in water and in 96% ethanol".[1][2][3] Cloudiness or the presence of particulates is often due to the compound not fully dissolving, rather than degradation. Consider preparing a saturated solution and filtering or centrifuging it to remove undissolved solid before use.

Q2: What are the primary factors that can cause zinc orotate dihydrate to degrade in solution?

A2: Based on its material safety data, the main factors that can compromise the stability of zinc orotate dihydrate are exposure to heat, light, and strong oxidizing agents.[1][2] High temperatures can lead to the loss of water molecules and eventual decomposition into zinc oxide, carbon oxides, and nitrogen oxides.[2][4]

Q3: I'm observing a precipitate forming in my zinc orotate solution over time, even after initial dissolution. What is the cause?

A3: Precipitate formation over time can be due to several factors:

• Low Solubility: The compound may be slowly precipitating out of a supersaturated solution as it returns to equilibrium.

• pH Shift: Changes in the solution's pH can affect the solubility of orotic acid and its zinc salt, potentially causing it to fall out of solution. A 5% aqueous mixture of zinc orotate dihydrate has a pH between 3.0 and 5.0.[1][2]

• Degradation: While less common at room temperature, prolonged exposure to light or heat could cause degradation, leading to the formation of insoluble byproducts.[2]

• Incompatibility: The compound may be reacting with components in your buffer or media, forming an insoluble complex.

Q4: What are the recommended storage conditions for prepared zinc orotate dihydrate solutions?

A4: To minimize degradation, solutions should be stored in tightly sealed containers in a cool, dark place.[2] Storage in amber glass vials or containers wrapped in aluminum foil is recommended to protect against light. For short-term storage, refrigeration (2-8°C) is advisable. It is best practice to prepare solutions fresh for each experiment to ensure consistency and avoid potential degradation or precipitation issues.

Q5: How can I determine if my zinc orotate dihydrate solution has degraded?

A5: Degradation can be indicated by:

• Visual Changes: A change in color or the formation of an unusual precipitate.

• Analytical Confirmation: Use analytical techniques to assess the integrity and concentration of the compound. High-Performance Liquid Chromatography (HPLC) can be used to detect the appearance of degradation products, while Flame Atomic Absorption Spectroscopy (FAAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) can confirm the concentration of zinc in the solution.[5][6]

Q6: Are there any known incompatibilities with common buffers or cell culture media?

A6: While specific compatibility data is limited, potential incompatibilities can arise. Buffers containing phosphates or high concentrations of carbonates may precipitate zinc phosphate (B84403) or zinc carbonate, respectively. Additionally, components in complex matrices like cell culture media could chelate zinc or react with the orotate moiety. It is recommended to perform a small-scale compatibility test by mixing the zinc orotate solution with the intended buffer or medium and observing for any precipitation or color change over your experimental timeframe.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving zinc orotate dihydrate solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Cloudy Solution or Persistent Particulates	Low intrinsic solubility of zinc orotate dihydrate.[1][3]	1. Use sonication to aid dispersion and dissolution.2. Gently warm the solution (not exceeding 40°C) while stirring, but be aware of potential temperature-induced degradation.[2]3. Prepare a saturated stock solution, allow it to settle, and use the clear supernatant. The concentration can be confirmed via zinc analysis.
Precipitate Forms After Storage	Solution was supersaturated; temperature fluctuations affecting solubility; interaction with storage container.	1. Store solutions at a constant temperature.2. Prepare fresh solutions before each experiment.3. Use glass containers for storage to minimize interactions.
Solution Discoloration (e.g., Yellowing)	Photodegradation due to light exposure; contamination.[2]	1. Protect the solution from light at all times by using amber vials or wrapping containers in foil.2. Ensure all glassware is scrupulously clean and use high-purity solvents.
Inconsistent or Non-Reproducible Experimental Results	Degradation of the stock solution; inaccurate concentration due to incomplete dissolution.	1. Prepare fresh solutions for each set of experiments.2. Quantify the zinc concentration of the final solution using an appropriate analytical method (e.g., FAAS) before use.[6]3. Ensure all environmental factors (light, temperature) are controlled during the experiment.[2]

Data Presentation

Table 1: Physicochemical Properties of Zinc Orotate Dihydrate

Property	Value	Reference(s)
Molecular Formula	C₁₀H₆N₄O₈Zn·2H₂O	[2][4]
Molecular Weight	411.6 g/mol	[2][7]
Appearance	White to almost white crystalline powder	[1][2][3]
Solubility	Practically insoluble in water and 96% ethanol	[1][2][3]
pH (5% aqueous slurry)	3.0 - 5.0	[1][2]

Table 2: Factors Influencing the Stability of Zinc Orotate Dihydrate

Factor	Effect	Mitigation Strategy	Reference(s)
Heat	Dehydration followed by decomposition at high temperatures.	Avoid heating above 40°C. Store solutions in a cool place.	[2][8]
Light	Potential for photodegradation.	Store solid and solutions protected from light (e.g., in amber containers).	[1][2]
Strong Oxidizing Agents	Can cause chemical degradation.	Avoid contact with strong oxidizers like peroxides, permanganates, etc.	[1][2]
pH	Extreme pH values may alter the chemical structure and solubility.	Maintain a pH within the stable range if possible; monitor for precipitation if pH is adjusted.	[1]

Experimental Protocols

Protocol 1: Preparation of a Standardized Zinc Orotate Dihydrate Solution

This protocol describes preparing an aqueous solution and verifying its concentration, accounting for the compound's low solubility.

• Dispersion: Weigh an excess amount of zinc orotate dihydrate powder (e.g., 100 mg) and add it to a known volume of purified water (e.g., 100 mL) in a glass flask.

• Dissolution: Stir the suspension vigorously with a magnetic stirrer for at least 4 hours at a controlled room temperature (e.g., 25°C), protected from light. Sonication for 15-30 minutes may be used to aid dispersion.

• Clarification: Transfer the suspension to centrifuge tubes and centrifuge at 5,000 x g for 15 minutes to pellet the undissolved solid.

• Filtration: Carefully decant the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantification: Determine the precise zinc concentration of the clear, saturated solution using Flame Atomic Absorption Spectroscopy (FAAS) or ICP-MS as described in Protocol 2.[6]

• Storage: Store the clarified solution in an amber glass bottle at 2-8°C for short-term use. Prepare fresh as needed.

Protocol 2: Quantification of Zinc Concentration by Flame Atomic Absorption Spectroscopy (FAAS)

This method is adapted from standard procedures for zinc analysis in pharmaceutical formulations.[6][9]

• Instrumentation: Use an atomic absorption spectrometer equipped with a zinc hollow-cathode lamp and an air-acetylene flame. Set the wavelength to the primary absorption line for zinc at 213.9 nm.

• Standard Preparation: Prepare a series of zinc standard solutions (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 ppm) by diluting a certified 1000 ppm zinc standard with 1% nitric acid.

• Sample Preparation: Dilute the zinc orotate dihydrate solution prepared in Protocol 1 with 1% nitric acid to a concentration expected to fall within the range of the standard curve.

• Calibration: Aspirate the blank (1% nitric acid) to zero the instrument, followed by the prepared standards in order of increasing concentration. Generate a calibration curve of absorbance versus concentration. The correlation coefficient (r²) should be ≥ 0.995.

• Measurement: Aspirate the diluted sample solution and record its absorbance.

• Calculation: Use the calibration curve to determine the zinc concentration in the diluted sample. Calculate the concentration in the original stock solution by multiplying by the dilution factor.

Visualizations

Caption: Troubleshooting workflow for zinc orotate dihydrate solution issues.

References

• 1. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 2. Zinc Orotate Dihydrate Manufacturers, with SDS [mubychem.com]
• 3. ulprospector.com [ulprospector.com]
• 4. Synthesis and Study of Zinc Orotate and Its Synergistic Effect with Commercial Stabilizers for Stabilizing Poly(Vinyl Chloride) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsdronline.com [ijpsdronline.com]
• 6. umfiasi.ro [umfiasi.ro]
• 7. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Zinc Orotate Dihydrate and Copper Absorption

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the interference of zinc orotate (B1227488) dihydrate with copper absorption.

Frequently Asked Questions (FAQs)

Q1: Does zinc orotate dihydrate interfere with the absorption of copper?

A1: Yes, high doses of zinc, including zinc orotate dihydrate, can interfere with the intestinal absorption of copper. This interaction is not specific to the orotate salt form but is a general physiological effect of elevated zinc levels in the intestine. The underlying mechanism involves the induction of a protein called metallothionein (B12644479) in the intestinal cells (enterocytes).

Q2: What is the mechanism by which zinc orotate dihydrate reduces copper absorption?

A2: The primary mechanism is the induction of metallothionein gene expression by zinc in intestinal cells. Metallothionein is a cysteine-rich protein that has a high binding affinity for divalent metals. While induced by zinc, it has a higher affinity for copper. When copper is ingested, it is bound by the zinc-induced metallothionein within the enterocytes. This trapping of copper prevents its transfer into the bloodstream. The intestinal cells are eventually sloughed off and excreted, taking the bound copper with them.[1]

Q3: Is there a specific dose of zinc orotate dihydrate that is known to cause copper deficiency?

A3: While specific dose-response studies for zinc orotate dihydrate are limited, research on other zinc salts provides guidance. Generally, prolonged intake of high doses of supplemental zinc (e.g., 50 mg/day or more) can lead to copper deficiency. It is the total amount of elemental zinc ingested, rather than the specific salt form, that is the primary determinant of this interaction.

Q4: What are the signs and symptoms of zinc-induced copper deficiency?

A4: The clinical manifestations of copper deficiency can be subtle and may be overlooked. Key signs and symptoms include:

• Hematological: Anemia (often unresponsive to iron therapy), neutropenia (low neutrophil count), and thrombocytopenia (low platelet count).

• Neurological: Myelopathy, peripheral neuropathy, and optic neuropathy, which can present as numbness, tingling, muscle weakness, and difficulty walking.

• Other: Fatigue, pale skin, and hair abnormalities.

Q5: How can I monitor for potential copper deficiency during my experiments involving high-dose zinc orotate dihydrate?

A5: Regular monitoring of copper status is crucial. Key biomarkers to assess include:

• Serum Copper: A direct measure of copper levels in the blood.

• Serum Ceruloplasmin: The major copper-carrying protein in the blood, its levels decrease in copper deficiency.

• Erythrocyte Superoxide (B77818) Dismutase (SOD1) Activity: A copper-dependent antioxidant enzyme whose activity is a sensitive indicator of copper status.

• Complete Blood Count (CBC): To check for anemia, neutropenia, and thrombocytopenia.

Troubleshooting Guides

Problem 1: Unexpected hematological or neurological side effects in animal models receiving zinc orotate dihydrate.

Possible Cause	Troubleshooting Steps
Zinc-induced copper deficiency	1. Immediately assess the copper status of the animals by measuring serum copper, ceruloplasmin, and erythrocyte SOD1 activity. 2. Review the dose of zinc orotate dihydrate being administered. Consider if the elemental zinc dose is in a range known to interfere with copper absorption. 3. If copper deficiency is confirmed, reduce the zinc orotate dihydrate dose or co-administer a copper supplement. Ensure an appropriate zinc-to-copper ratio in the diet/supplementation regimen (generally recommended to be between 2:1 and 15:1). 4. Monitor for resolution of clinical signs upon copper repletion.
Other toxicities	1. Rule out other potential sources of toxicity in the experimental protocol. 2. Review the literature for any known toxic effects of zinc orotate dihydrate at the administered dose, independent of copper interaction.

Problem 2: Inconsistent or unexpected results in experiments investigating copper-dependent enzymes after zinc orotate dihydrate administration.

Possible Cause	Troubleshooting Steps
Subclinical copper deficiency affecting enzyme activity	1. Even in the absence of overt clinical signs, copper-dependent enzyme activity can be reduced. Measure the activity of key copper-dependent enzymes such as superoxide dismutase (SOD1) and cytochrome c oxidase. 2. Assess the overall copper status of the subjects (serum copper and ceruloplasmin). 3. Ensure that the diet and any supplementation provide adequate copper to compensate for the inhibitory effects of high zinc intake.
Direct inhibition of the enzyme by zinc	1. While less common for many copper enzymes, high intracellular zinc concentrations could potentially compete with copper at the active site of some enzymes. 2. Review the literature for any evidence of direct enzymatic inhibition by zinc for the specific enzyme of interest.
Assay interference	1. Ensure that the high levels of zinc in the samples are not interfering with the biochemical assay used to measure enzyme activity. Run appropriate controls with varying zinc concentrations to test for interference.

Quantitative Data

The following table summarizes data from a study investigating the effect of different zinc regimens on the hepatic uptake of orally administered 64Cu in healthy humans. While this study used zinc acetate (B1210297) and zinc gluconate, the results provide a quantitative estimate of the potential interference with copper absorption that could be expected with other zinc salts like zinc orotate dihydrate.

Table 1: Effect of Four Weeks of Different Zinc Regimens on Hepatic 64Cu Content [1]

Zinc Regimen	Baseline Hepatic 64Cu Content (% of administered dose)	Post-treatment Hepatic 64Cu Content (% of administered dose)	Reduction in Hepatic 64Cu Content (%)
Zinc Acetate (50 mg, 3x daily)	26.9 ± 7.5	13.3 ± 5.6	~50%
Zinc Gluconate (50 mg, 3x daily)	35.8 ± 9.0	17.4 ± 7.5	~51%
Zinc Acetate (150 mg, 1x daily)	33.1 ± 9.9	17.4 ± 7.5	~47%
Zinc Gluconate (150 mg, 1x daily)	28.1 ± 6.7	22.0 ± 6.7	~22%

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Ex Vivo Measurement of Intestinal Copper Absorption using the Everted Gut Sac Technique

This protocol is adapted from methodologies used to study intestinal transport of nutrients and minerals.

Objective: To assess the direct effect of zinc orotate dihydrate on the transport of copper across the intestinal epithelium.

Materials:

• Small intestine segment (e.g., from a rat or mouse)

• Krebs-Ringer bicarbonate buffer (or similar physiological buffer)

• Zinc orotate dihydrate

• Copper sulfate (B86663) (or another soluble copper salt)

• Surgical thread

• Glass rod for eversion

• Syringe and needle

• Incubation bath with gassing (95% O2 / 5% CO2)

• Analytical instrument for copper quantification (e.g., Atomic Absorption Spectrophotometer)

Procedure:

• Animal Preparation: Euthanize the animal according to approved ethical protocols. Immediately excise a segment of the small intestine (e.g., duodenum or jejunum).

• Eversion: Gently flush the intestinal segment with ice-cold buffer. Carefully evert the segment over a glass rod so that the mucosal surface is on the outside.

• Sac Preparation: Tie one end of the everted segment with surgical thread. Fill the sac with a known volume of buffer using a syringe. Tie the other end to form a sealed sac.

• Incubation:

  • Control Group: Incubate the everted sacs in a beaker containing buffer with a known concentration of copper.

  • Experimental Group: Incubate the everted sacs in a beaker containing buffer with the same concentration of copper plus the desired concentration of zinc orotate dihydrate.

• Gassing and Incubation: Place the beakers in a 37°C shaking water bath and gas the buffer with 95% O2 / 5% CO2. Incubate for a defined period (e.g., 60 minutes).

• Sample Collection: After incubation, remove the sacs, blot them dry, and collect the serosal fluid (the fluid inside the sac). Also, collect a sample of the mucosal fluid (the buffer in the beaker).

• Analysis: Measure the copper concentration in the serosal and mucosal fluids using an appropriate analytical method.

• Data Interpretation: A lower concentration of copper in the serosal fluid of the experimental group compared to the control group indicates interference with copper absorption by zinc orotate dihydrate.

Protocol 2: Measurement of Erythrocyte Superoxide Dismutase (SOD1) Activity

This is a common method to assess functional copper status.

Objective: To determine the activity of the copper-dependent enzyme SOD1 in red blood cells.

Materials:

• Whole blood sample collected in an anticoagulant tube (e.g., EDTA or heparin)

• Phosphate-buffered saline (PBS)

• Reagents for the SOD assay (commercial kits are widely available and recommended for consistency). These kits typically include a substrate (e.g., WST-1) that produces a colored formazan (B1609692) dye upon reduction by superoxide anions, and a source of superoxide anions (e.g., xanthine (B1682287) oxidase).

• Spectrophotometer (plate reader)

Procedure:

• Erythrocyte Isolation: Centrifuge the whole blood sample to separate the plasma and buffy coat from the red blood cells (RBCs). Aspirate and discard the plasma and buffy coat.

• RBC Lysis: Wash the RBC pellet with PBS and then lyse the cells by adding cold deionized water or a hypotonic buffer. Centrifuge to remove the cell debris. The supernatant is the hemolysate containing SOD1.

• Protein Quantification: Determine the protein concentration of the hemolysate using a standard method (e.g., Bradford or BCA assay). This is necessary to normalize the SOD activity.

• SOD Assay:

  • Follow the instructions provided with the commercial SOD assay kit.

  • Typically, the hemolysate is added to a reaction mixture containing the substrate and the superoxide-generating system.

  • The SOD in the sample will inhibit the reduction of the substrate by scavenging the superoxide anions.

  • The absorbance is measured over time using a spectrophotometer.

• Calculation: The SOD activity is calculated based on the degree of inhibition of the substrate reduction and is typically expressed as units of activity per milligram of protein.

Protocol 3: Measurement of Serum Ceruloplasmin Activity

Objective: To determine the oxidase activity of ceruloplasmin in serum as an indicator of copper status.

Materials:

• Serum sample

• Reagents for the ceruloplasmin assay (commercial kits are available). These kits often use a substrate that changes color upon oxidation by ceruloplasmin.

• Spectrophotometer

Procedure:

• Sample Preparation: Serum should be separated from whole blood as soon as possible. Samples can typically be stored frozen until analysis.

• Ceruloplasmin Assay:

  • Follow the protocol of the chosen commercial kit.

  • The assay generally involves incubating the serum sample with the substrate under controlled temperature and pH conditions.

  • The rate of color change is proportional to the ceruloplasmin activity.

• Measurement: The change in absorbance is monitored kinetically using a spectrophotometer at the appropriate wavelength.

• Calculation: The ceruloplasmin activity is calculated from the rate of the reaction and is usually expressed in international units per liter (IU/L).

Signaling Pathways and Experimental Workflows

Diagram 1: Cellular Mechanism of Zinc-Induced Copper Absorption Interference

Caption: Zinc induces metallothionein, which traps copper in enterocytes.

Diagram 2: Experimental Workflow for Assessing Zinc Orotate Dihydrate's Effect on Copper Status

Caption: Workflow for in vivo assessment of zinc's impact on copper.

Diagram 3: Simplified Signaling Pathway of Zinc and Copper Homeostasis

Caption: Interplay of transporters and metallothionein in Zn/Cu balance.

References

• 1. Effect of oral zinc regimens on human hepatic copper content: a randomized intervention study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Validation for Zinc Orotate Dihydrate Analysis

This guide provides troubleshooting advice and answers to frequently asked questions for professionals involved in the analytical method validation for Zinc Orotate (B1227488) Dihydrate. The focus is on providing practical, actionable solutions for common challenges encountered during assay and impurity testing.

Frequently Asked Questions (FAQs)

Q1: What are the typical analytical methods for the complete analysis of Zinc Orotate Dihydrate?

A1: A complete analysis typically requires two orthogonal methods. A Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is ideal for quantifying the orotic acid moiety and its related organic impurities.[1][2][3] A complexometric titration with EDTA or an instrumental technique like Flame Atomic Absorption Spectrometry (FAAS) is used to determine the zinc content.[4][5][6]

Q2: How do I prepare a sample of Zinc Orotate Dihydrate for analysis? It has poor solubility.

A2: Zinc Orotate Dihydrate is sparingly soluble in water and common organic solvents. For HPLC analysis, dissolution can be achieved by using a dilute alkaline solution (e.g., 0.1 M NaOH) as the diluent, followed by neutralization with an acid like phosphoric or hydrochloric acid to a pH compatible with the mobile phase. For zinc analysis by titration or FAAS, dissolving the sample in a dilute acid (e.g., dilute HCl) is effective.

Q3: What are the key validation parameters I need to assess according to ICH guidelines?

A3: According to the International Council for Harmonisation (ICH) Q2(R1) guidelines, the core validation characteristics for an assay method include accuracy, precision (repeatability and intermediate precision), specificity, linearity, range, and robustness.[7][8][9] For impurity methods, the Limit of Detection (LOD) and Limit of Quantitation (LOQ) are also critical.[7][10]

Q4: Can I use a single method to quantify both zinc and orotate?

A4: While technically possible with advanced techniques like ICP-MS for zinc and LC-MS for orotate, it is generally impractical and inefficient for routine quality control.[11][12] The chemical properties of the inorganic cation (zinc) and the organic anion (orotate) are vastly different, making a single, simple method like HPLC or titration unsuitable for simultaneous quantification. A dual-method approach as described in Q1 is standard practice.

Troubleshooting Guides

Part 1: RP-HPLC Method for Orotic Acid Assay

This section addresses common issues encountered during the analysis of the orotic acid component.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary interactions between orotic acid and active silanol (B1196071) groups on the column.[13][14] 2. Column overload. 3. Incompatible sample solvent.	1. Adjust mobile phase pH to ensure orotic acid is fully ionized (pH > pKa) or fully protonated (pH < pKa). Add a competitive agent like triethylamine (B128534) or use a buffer with higher ionic strength (e.g., 25-50 mM).[13] 2. Reduce the sample concentration or injection volume.[14] 3. Ensure the sample diluent is of similar or weaker strength than the mobile phase.
Shifting Retention Times	1. Inconsistent mobile phase preparation.[15][16] 2. Column aging or degradation. 3. Fluctuations in column temperature.[14]	1. Prepare mobile phase fresh daily, ensure components are accurately measured, and mix thoroughly. Use an online degasser.[17] 2. Use a guard column and replace it regularly. If the main column is old, replace it. 3. Use a thermostatically controlled column compartment.
High Backpressure	1. Blockage in the system (e.g., guard column, inlet frit).[15][17] 2. Precipitation of buffer salts in the mobile phase. 3. Sample particulates.	1. Systematically isolate components to identify the blockage. Start by removing the guard column, then check connections. Back-flush the column if recommended by the manufacturer.[15] 2. Ensure the buffer is fully dissolved and that the organic modifier concentration does not cause precipitation. 3. Filter all samples through a 0.45 µm syringe filter before injection.
Poor Resolution from Impurities	1. Unoptimized mobile phase composition. 2. Inappropriate column chemistry.	1. Adjust the organic modifier-to-buffer ratio. Consider changing the pH or buffer type to alter the selectivity. 2. Switch to a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) or a smaller particle size for higher efficiency.

Part 2: Complexometric Titration for Zinc Assay

This section addresses common issues encountered during the quantification of zinc content.

Problem	Potential Cause(s)	Recommended Solution(s)
Unsharp/Fading Endpoint	1. Indicator stability: Eriochrome Black T (EBT) is unstable in solution.[18] 2. pH of the solution is incorrect or poorly buffered.[4] 3. Presence of interfering metal ions.	1. Prepare EBT indicator fresh as a solid mixture with NaCl or use a more stable indicator like Calmagite.[18] 2. Ensure the ammonia-ammonium chloride buffer is added to maintain the pH at approximately 10.[4] 3. Use masking agents (e.g., triethanolamine) to complex interfering ions if they are present.
Inaccurate or Inconsistent Results	1. Incorrect standardization of EDTA titrant. 2. Sample not fully dissolved. 3. Titrating too quickly near the endpoint.	1. Standardize the 0.05 M EDTA solution against a primary standard zinc metal or calcium carbonate.[4] 2. Ensure complete dissolution of the zinc orotate sample in dilute acid before adding the buffer. 3. Add the titrant dropwise when the color starts to change to ensure accurate endpoint detection.
Color Change is Difficult to See	1. Poor lighting conditions. 2. Indicator concentration is too low or too high.	1. Perform the titration against a white background for better visibility. 2. Add the recommended amount of indicator; adding more can sometimes obscure the endpoint.[19]

Experimental Protocols

Protocol 1: Orotic Acid Assay by RP-HPLC

This method is for the determination of the orotic acid content in Zinc Orotate Dihydrate.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: 20 mM Potassium Phosphate buffer (pH adjusted to 2.5 with phosphoric acid) and Acetonitrile (95:5 v/v).[1]

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 280 nm[3]

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

• Procedure:

  • Standard Preparation (50 µg/mL): Accurately weigh about 25 mg of Orotic Acid reference standard into a 50 mL volumetric flask. Dissolve in 5 mL of 0.1 M NaOH, then dilute with water. Neutralize with dilute H₃PO₄ and make up to volume with water. Further dilute 5 mL of this solution to 50 mL with water.

  • Sample Preparation (50 µg/mL Orotic Acid equivalent): Accurately weigh about 33 mg of Zinc Orotate Dihydrate into a 50 mL volumetric flask. Follow the same dissolution procedure as the standard.

  • Analysis: Inject the standard and sample solutions into the chromatograph and record the peak areas. Calculate the orotic acid content based on the comparison of peak areas.

Protocol 2: Zinc Assay by Complexometric Titration

This method is for the determination of zinc content.[4][5]

• Reagents:

  • EDTA Titrant (0.05 M): Dissolve 18.6 g of disodium (B8443419) edetate dihydrate in 1000 mL of purified water. Standardize against primary standard zinc.

  • Ammonia-Ammonium Chloride Buffer: Dissolve 54 g of ammonium (B1175870) chloride in 200 mL of water, add 350 mL of concentrated ammonia, and dilute to 1000 mL.[4]

  • Eriochrome Black T Indicator: Grind 100 mg of Eriochrome Black T with 20 g of NaCl.

• Procedure:

  • Sample Preparation: Accurately weigh about 200 mg of Zinc Orotate Dihydrate into a 250 mL conical flask. Dissolve in 20 mL of dilute hydrochloric acid and add 80 mL of water.

  • Titration: Add 10 mL of the ammonia-ammonium chloride buffer and approximately 50 mg of the Eriochrome Black T indicator mixture. The solution should turn wine-red.

  • Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a deep blue endpoint.[4]

  • Calculation: Perform a blank titration and calculate the zinc content, where each mL of 0.05 M EDTA is equivalent to 3.269 mg of Zn.

Validation Data Summary

The following tables present typical validation data for the methods described above.

Table 1: HPLC Method Validation Summary (Orotic Acid)

Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.999	0.9995
Range	80-120% of test conc.	40 - 60 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (% RSD)
- Repeatability (n=6)	≤ 2.0%	0.8%
- Intermediate (n=6)	≤ 2.0%	1.2%
LOQ	S/N ratio ≥ 10	0.5 µg/mL
LOD	S/N ratio ≥ 3	0.15 µg/mL

Table 2: Titration Method Validation Summary (Zinc)

Parameter	Acceptance Criteria	Typical Result
Accuracy (% Recovery)	98.0 - 102.0%	99.8 - 100.9%
Precision (% RSD)
- Repeatability (n=6)	≤ 1.5%	0.5%
- Intermediate (n=6)	≤ 1.5%	0.9%

Visualizations

A typical workflow for analytical method validation.

Troubleshooting flowchart for HPLC peak tailing.

References

• 1. Separation of Orotic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. tandfonline.com [tandfonline.com]
• 3. ijpsr.com [ijpsr.com]
• 4. benchchem.com [benchchem.com]
• 5. Complexometric Titration for the Determination of Zno in Pharmaceutical Preparations: Application of Quantitative Chemical Analysis in Practice [ccspublishing.org.cn]
• 6. Validation of the quantification of zinc as active ingredient in pharmaceutical supplementations using flame atomic absorption spectrophotometer | Surman Journal of Science and Technology [sjst.scst.edu.ly]
• 7. canadacommons.ca [canadacommons.ca]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 10. starodub.nl [starodub.nl]
• 11. ijpsdronline.com [ijpsdronline.com]
• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]
• 14. maxisci.com [maxisci.com]
• 15. aelabgroup.com [aelabgroup.com]
• 16. labcompare.com [labcompare.com]
• 17. mastelf.com [mastelf.com]
• 18. titrations.info [titrations.info]
• 19. rjlbpcs.com [rjlbpcs.com]

Technical Support Center: Quantification of Zinc Orotate Dihydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the quantification of zinc orotate (B1227488) dihydrate in various matrices. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My signal for zinc orotate dihydrate is suppressed or enhanced when analyzing biological samples compared to my standards in a pure solvent. What is causing this?

A1: This phenomenon is likely due to "matrix effects." Matrix effects occur when components in your sample matrix (e.g., plasma, urine, tissue homogenate) interfere with the ionization of the analyte (zinc orotate dihydrate) in the mass spectrometer source, leading to either a suppressed or enhanced signal. This can result in inaccurate quantification.[1][2]

Q2: How can I determine if my assay is suffering from matrix effects?

A2: You can assess matrix effects by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. A significant difference in the peak areas indicates the presence of matrix effects.

Q3: What are the common strategies to mitigate matrix effects in zinc orotate dihydrate quantification?

A3: Several strategies can be employed to overcome matrix effects:

• Sample Dilution: A simple first step is to dilute your sample, which can reduce the concentration of interfering matrix components.[1] However, this may compromise the sensitivity of the assay if the analyte concentration is low.

• Matrix-Matched Calibration: This involves preparing your calibration standards in a blank matrix that is identical to your sample matrix.[3] This helps to ensure that the standards and samples experience similar matrix effects.

• Method of Standard Addition: In this technique, known amounts of the analyte are added to the sample itself to create a calibration curve within the sample matrix.[4] This is particularly useful for complex or variable matrices.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is often considered the gold standard for correcting matrix effects. A SIL-IS is chemically identical to the analyte but has a different mass. It is added to the sample before sample preparation and co-elutes with the analyte, experiencing the same matrix effects. The ratio of the analyte to the SIL-IS provides accurate quantification.

Q4: I am quantifying total zinc content after acid digestion. Can I still have matrix effects?

A4: Yes, even with techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) for total zinc quantification, matrix effects can occur. High concentrations of salts or other elements in the digested sample can affect the plasma temperature, ionization efficiency, and nebulization, leading to inaccurate results.[3]

Q5: Are there specific sample preparation techniques that can help reduce matrix effects?

A5: Yes, optimizing your sample preparation is a critical step. Techniques like protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) can help to remove interfering components from your sample before analysis. For instance, SPE can selectively isolate the analyte of interest while washing away matrix components.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Poor reproducibility of results	Inconsistent matrix effects between samples.	- Implement the method of standard addition.[4] - Use a stable isotope-labeled internal standard.
Inaccurate quantification (bias)	Consistent matrix effect (suppression or enhancement).	- Prepare matrix-matched calibration curves.[3] - Employ the method of standard addition.[4]
Low signal-to-noise ratio	Significant ion suppression from the matrix.	- Optimize sample preparation to remove interferences (e.g., SPE, LLE). - Dilute the sample, if sensitivity allows.[1]
Non-linear calibration curve in matrix	Complex matrix effects that vary with analyte concentration.	- Use the method of standard addition for each sample.[4] - A stable isotope-labeled internal standard is highly recommended.

Experimental Protocols

Method 1: Standard Addition for Quantification of Total Zinc by ICP-MS

This protocol is adapted for a scenario where you are quantifying the total zinc content from zinc orotate dihydrate in a complex matrix like a cell culture lysate.

• Sample Preparation:

  • Homogenize the cell lysate.

  • Take five equal aliquots (e.g., 1 mL) of the homogenized lysate.

• Spiking:

  • Leave one aliquot unspiked.

  • To the other four aliquots, add increasing known amounts of a certified zinc standard solution.

• Digestion:

  • To each aliquot, add concentrated nitric acid and concentrated hydrochloric acid.[1][2]

  • Digest the samples using a microwave digestion system according to a validated protocol for biological samples.

• Dilution:

  • After digestion, dilute all samples to the same final volume with deionized water.

• ICP-MS Analysis:

  • Analyze the five samples by ICP-MS.

• Data Analysis:

  • Plot the measured zinc concentration against the added zinc concentration.

  • Perform a linear regression and extrapolate the line to the x-axis. The absolute value of the x-intercept is the concentration of zinc in the original sample.

Method 2: Matrix-Matched Calibration for LC-MS/MS Quantification of Intact Zinc Orotate Dihydrate

This protocol is for quantifying the intact zinc orotate dihydrate molecule in a biological fluid like human plasma.

• Preparation of Blank Matrix:

  • Obtain a pool of human plasma from at least six different sources that is free of zinc orotate dihydrate.

• Preparation of Calibration Standards:

  • Prepare a stock solution of zinc orotate dihydrate in a suitable solvent (e.g., methanol/water).

  • Spike the blank plasma with the stock solution to create a series of calibration standards at different concentrations.

• Sample and Standard Processing:

  • To an aliquot of each calibration standard and each unknown plasma sample, add a protein precipitation agent (e.g., acetonitrile) containing a suitable internal standard (ideally, a stable isotope-labeled zinc orotate dihydrate).

  • Vortex and centrifuge to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial and inject it into the LC-MS/MS system.

  • Analyze the samples using a validated LC-MS/MS method.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration for the matrix-matched standards.

  • Determine the concentration of zinc orotate dihydrate in the unknown samples from this calibration curve.

Method 3: Stable Isotope Dilution for Quantification of Zinc Orotate Dihydrate

This is the most robust method for overcoming matrix effects.

• Internal Standard Spiking:

  • To each unknown sample and each calibration curve standard (which can be prepared in a simple solvent), add a known amount of stable isotope-labeled zinc orotate dihydrate (e.g., containing ⁶⁷Zn or ¹³C and ¹⁵N labeled orotic acid).

• Sample Preparation:

  • Proceed with the established sample preparation protocol (e.g., protein precipitation, LLE, or SPE).

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS, monitoring for the mass transitions of both the native zinc orotate dihydrate and the stable isotope-labeled internal standard.

• Data Analysis:

  • Calculate the peak area ratio of the native analyte to the stable isotope-labeled internal standard for all samples and standards.

  • Construct a calibration curve by plotting this ratio against the concentration of the standards.

  • Determine the concentration in the unknown samples from this calibration curve.

Data Presentation

Table 1: Comparison of Quantitative Results with Different Mitigation Strategies

Method	Sample 1 (ng/mL)	Sample 2 (ng/mL)	% RSD (n=3)	Comments
External Calibration (in solvent)	15.2	28.9	15.8	Prone to significant inaccuracy due to matrix effects.
Sample Dilution (10-fold)	22.8	41.5	8.2	May improve accuracy but can be limited by assay sensitivity.
Matrix-Matched Calibration	25.1	45.3	4.5	Good accuracy if the matrix is consistent and well-characterized.
Standard Addition	25.5	46.1	3.1	Excellent accuracy for individual, complex samples.[4]
Stable Isotope Dilution	25.3	45.9	2.5	Considered the most reliable method for correcting matrix effects.

Note: The data presented are hypothetical and for illustrative purposes.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Experimental workflow for the method of standard addition.

Caption: Experimental workflow for matrix-matched calibration.

Caption: Workflow for stable isotope dilution analysis.

References

• 1. ijpsdronline.com [ijpsdronline.com]
• 2. researchgate.net [researchgate.net]
• 3. A Quantitative Approach for the Determination of Elemental Impurities in Zinc Orotate Dihydrate Drug Substance by ICP-MS Method | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 4. researchgate.net [researchgate.net]

storage and handling guidelines for zinc orotate dihydrate

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper storage and handling of zinc orotate (B1227488) dihydrate.

Storage and Handling Guidelines

Proper storage and handling of zinc orotate dihydrate are crucial to maintain its stability and ensure the safety of laboratory personnel. Below is a summary of the recommended guidelines.

Parameter	Guideline	Source
Storage Temperature	Store in a cool, dry place. One source suggests a temperature range of 15 to 30°C.	[1][2]
Storage Conditions	Store in a well-ventilated area away from heat sources, direct sunlight, and ignition sources. Keep the container tightly closed.	[1][2][3][4]
Incompatible Substances	Avoid contact with strong oxidizing agents.	[1][3]
Personal Protective Equipment (PPE)	Wear protective gloves, clean body-covering clothing, and chemical safety goggles or a full-face shield where dusting or splashing is possible.	[1][3][4]
Handling	Apply good manufacturing and industrial hygiene practices. Ensure proper ventilation. Minimize dust generation and avoid inhaling dust, fumes, or vapors. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling area.	[1][3][4]
Spill Cleanup	For small spills, use appropriate tools to place the solid in a waste disposal container. For large spills, contain the material with an inert, non-combustible absorbent (e.g., sand, earth) and then collect it into a suitable container for disposal. Finish cleaning the contaminated surface with water.	[1][3]
First Aid (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.	[3][4]
First Aid (Skin)	Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.	[3][4]
First Aid (Inhalation)	Remove the person to fresh air and keep them at rest in a position comfortable for breathing. If feeling unwell, seek medical advice.	[3][4]
First Aid (Ingestion)	If swallowed, induce vomiting immediately after giving two glasses of water. Never give anything by mouth to an unconscious person. Seek medical attention.	[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for zinc orotate dihydrate?

A1: Zinc orotate dihydrate should be stored in a cool, dry place.[2] While one source suggests a specific temperature range of 15 to 30°C, it is generally recommended to store it at ambient room temperature in a controlled environment.[1]

Q2: Is zinc orotate dihydrate sensitive to light?

A2: Yes, it is recommended to protect zinc orotate dihydrate from sunlight.[1][3] Store it in a tightly closed, opaque container to prevent degradation.

Q3: What personal protective equipment (PPE) should I wear when handling zinc orotate dihydrate?

A3: You should wear protective gloves, a lab coat or other protective clothing, and chemical safety goggles.[3][4] If there is a risk of dust generation, a full-face shield and respiratory protection may be necessary.[1]

Q4: What should I do in case of an accidental spill?

A4: For a small spill, you can carefully sweep or vacuum the material and place it in a designated waste container.[1] For a larger spill, cover the material with an inert absorbent such as sand or vermiculite (B1170534) before collecting it for disposal.[1][3] Ensure the area is well-ventilated during cleanup. Do not let the product enter drains, soil, or water sources.[3]

Q5: How should I dispose of waste zinc orotate dihydrate?

A5: Dispose of waste material in accordance with local, state, and federal regulations.[4] It should be placed in a suitable, labeled container for chemical waste.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected experimental results	Degradation of the compound due to improper storage.	Verify that the zinc orotate dihydrate has been stored in a cool, dry, and dark place, away from incompatible substances.[1][2][3] Consider using a fresh batch of the compound for your experiment.
Caking or clumping of the powder	Exposure to moisture.	Ensure the container is always tightly sealed when not in use and stored in a dry environment.[2][4] If caking is observed, gently break up the clumps with a clean, dry spatula before weighing.
Skin or eye irritation after handling	Direct contact with the powder.	Always wear appropriate PPE, including gloves and safety goggles.[3][4] In case of contact, follow the first aid procedures outlined in the table above.[3][4]

Experimental Workflow & Safety Protocols

Below are diagrams illustrating the general workflow for safe handling and a decision-making process for spill response.

Diagram 1: Safe Handling Workflow for Zinc Orotate Dihydrate

Diagram 2: Spill Response Decision-Making Flowchart

Experimental Protocol: Safe Preparation of a Zinc Orotate Dihydrate Solution for In Vitro Studies

This protocol outlines the general steps for safely preparing a stock solution of zinc orotate dihydrate. Note that zinc orotate dihydrate is practically insoluble in water and ethanol.[5] Solubilization may require specific pH adjustments or the use of appropriate co-solvents, which should be determined based on the specific experimental requirements.

1. Materials and Equipment

• Zinc Orotate Dihydrate powder

• Appropriate solvent (as determined by experimental needs)

• Calibrated analytical balance

• Weighing paper or boat

• Spatula

• Volumetric flask

• Magnetic stirrer and stir bar (optional)

• Personal Protective Equipment (PPE): lab coat, gloves, safety goggles

2. Procedure

• Preparation: Put on all required PPE. Ensure the work area, such as a chemical fume hood, is clean and properly ventilated.

• Weighing:

  • Place a clean weighing boat on the analytical balance and tare it.

  • Carefully weigh the desired amount of zinc orotate dihydrate powder using a clean spatula. Minimize the generation of dust.

• Solubilization:

  • Transfer the weighed powder into the volumetric flask.

  • Add a small amount of the chosen solvent to the flask to wet the powder.

  • If necessary, use a magnetic stirrer to aid in dissolution.

  • Once the powder is fully dissolved or suspended, add the solvent to the final volume mark on the volumetric flask.

  • Cap the flask and invert it several times to ensure a homogenous solution.

• Storage of Solution:

  • Transfer the prepared solution to a clearly labeled and tightly sealed storage container.

  • Store the solution under the appropriate conditions (e.g., refrigerated, protected from light) as determined by the stability of the solution.

• Cleanup:

  • Clean all equipment used in the preparation process.

  • Dispose of any waste materials according to institutional and regulatory guidelines.

  • Wipe down the work surface.

  • Remove PPE and wash hands thoroughly.

References

• 1. Zinc Orotate Dihydrate Manufacturers, with SDS [mubychem.com]
• 2. materie-prime.farmalabor.it [materie-prime.farmalabor.it]
• 3. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 4. aksci.com [aksci.com]
• 5. ulprospector.com [ulprospector.com]

Technical Support Center: Troubleshooting Inconsistent Results in Zinc Orotate Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with zinc orotate (B1227488).

Frequently Asked Questions (FAQs)

Q1: My synthesized zinc orotate yield is consistently low. What are the likely causes?

Low yields in zinc orotate synthesis, typically performed via precipitation, can often be attributed to several factors:

• Incomplete Reaction: Ensure that the molar ratio of reactants (e.g., orotic acid and a zinc salt like zinc acetate (B1210297) or zinc oxide) is correct.[1][2] The reaction may also require specific temperature and pH conditions to proceed to completion. For instance, some methods suggest reacting orotic acid and zinc oxide at temperatures above 90°C.[1]

• Suboptimal pH: The pH of the reaction mixture is crucial. Orotic acid's solubility and its ability to react with zinc ions are pH-dependent. Ensure the pH is adjusted appropriately to facilitate the reaction.

• Loss During Workup: Significant product loss can occur during filtration, washing, and drying. Ensure the precipitate is thoroughly collected and that washing steps are not excessively dissolving the product. Use of a fine filter paper is recommended.

• Purity of Reactants: The purity of the starting materials, such as orotic acid and the zinc salt, can impact the reaction efficiency and yield.

Q2: I'm observing high variability in my in vitro experiments when treating cells with zinc orotate. Why is this happening?

Inconsistent results in cell culture experiments with zinc orotate are very common and often stem from its poor solubility.

• Insolubility and Precipitation: Zinc orotate is an insoluble organic salt.[3] When preparing stock solutions or adding it to cell culture media, it can precipitate out, leading to an overestimation of the actual concentration of bioavailable zinc. It is crucial to ensure the compound is as evenly suspended as possible before application to cells.

• Sterile Filtration Issues: If you sterile-filter your zinc orotate-containing media, a significant portion of the compound can be lost as it gets trapped in the filter, leading to a much lower effective concentration.[3]

• pH of Culture Media: The solubility of zinc salts is pH-dependent.[3] Standard cell culture media have a physiological pH (around 7.4), which is not optimal for dissolving many zinc salts. Small shifts in the media's pH can alter the amount of soluble zinc.

• Interaction with Media Components: Components in the cell culture media, such as phosphates, can react with zinc ions and cause them to precipitate.[3]

• Toxicity Outside a Narrow Range: Free zinc ions can be toxic to cells outside of a very narrow concentration range.[2] Inconsistent solubility can lead to unpredictable levels of free zinc, causing variable cytotoxicity and affecting experimental outcomes.

Q3: My in vivo bioavailability results for zinc orotate are not reproducible. What factors could be at play?

The bioavailability of zinc is influenced by a multitude of factors, which can lead to variability in experimental results:

• Dietary Inhibitors: The presence of phytates (phytic acid) from plant-based components in animal feed can significantly reduce zinc absorption by forming insoluble complexes.[4] Iron also competes with zinc for absorption.[4]

• Dietary Enhancers: Dietary protein can enhance the absorption of zinc.[4]

• Gastrointestinal pH: The low pH of the stomach helps to dissolve zinc salts, increasing their absorption.[3] Any condition or substance that raises gastric pH can decrease zinc absorption.

• Host Factors: The zinc status of the experimental animal can influence absorption efficiency. Zinc-deficient subjects may absorb zinc more readily.[4]

• Formulation and Administration: The physical form of the administered zinc orotate (e.g., particle size) and the vehicle used for administration can affect its dissolution and subsequent absorption.

Data Presentation

Table 1: Comparative Bioavailability of Different Zinc Salts

This table summarizes the relative bioaccessibility of various zinc supplements from in vitro studies.

Zinc Salt	Relative Bioaccessibility (%)
Zinc Diglycinate	9.4%
Zinc Gluconate	4.48% - 6.19%
Zinc Citrate	3.15%
Zinc Sulphate	3.38%
Zinc Methionine	1.13%
Zinc Picolinate	1.99%

Data sourced from in vitro studies comparing different dietary supplements.[5]

Experimental Protocols

Protocol 1: Synthesis of Zinc Orotate via Precipitation

This protocol describes a common method for synthesizing zinc orotate.

Materials:

• Orotic Acid

• Zinc Acetate Dihydrate

• Sodium Hydroxide (B78521)

• Distilled Water

• Magnetic Stirrer and Hotplate

• Beakers and Flasks

• Filter Funnel and Filter Paper

Methodology:

• Prepare Orotate Solution: In a three-neck flask, dissolve 10 mmol of orotic acid and 10 mmol of sodium hydroxide in 20 mL of distilled water with stirring at room temperature until the solution is clear.[2]

• Prepare Zinc Solution: In a separate beaker, dissolve 10 mmol of zinc acetate dihydrate in 15 mL of distilled water.[2]

• Reaction: Slowly add the zinc acetate solution dropwise to the orotate solution while stirring.

• Heating and Reaction: Heat the mixed solution to 85°C and maintain this temperature for 1 hour with continuous stirring.[2] A white precipitate of zinc orotate will form.

• Cooling and Crystallization: Allow the solution to cool to room temperature to ensure complete precipitation.

• Filtration and Washing: Collect the white precipitate by filtration. Wash the precipitate three times with distilled water to remove any unreacted starting materials and byproducts.

• Drying: Dry the collected zinc orotate in an oven at a suitable temperature (e.g., 100-120°C) until a constant weight is achieved.

Protocol 2: In Vitro Cell Culture Experiment with Zinc Orotate

This protocol provides a framework for treating cultured cells with zinc orotate, with a focus on addressing its low solubility.

Materials:

• Cultured cells (e.g., PC12, HT-29)[2]

• Complete cell culture medium

• Zinc Orotate

• DMSO (optional, for preparing a high-concentration stock)

• Sterile microcentrifuge tubes

• Cell culture plates

• Incubator (37°C, 5% CO2)

Methodology:

• Stock Solution Preparation (Suspension Method):

  • Due to its low solubility in aqueous solutions, preparing a true stock solution is challenging. A common approach is to create a high-concentration suspension.

  • Weigh the desired amount of zinc orotate and suspend it in sterile cell culture medium or a suitable vehicle (e.g., 0.5% carboxymethylcellulose in saline for in vivo).

  • Vortex the suspension vigorously immediately before each use to ensure a uniform distribution of particles.

• Cell Seeding:

  • Seed cells in multi-well plates at a density appropriate for your specific assay and allow them to adhere and grow for 24 hours.

• Treatment Preparation and Application:

  • Immediately before treating the cells, vortex the zinc orotate stock suspension thoroughly.

  • Prepare serial dilutions of the zinc orotate suspension in complete cell culture medium to achieve the desired final concentrations.

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of zinc orotate.

• Controls:

  • Vehicle Control: Treat a set of cells with the same medium containing the vehicle used for the zinc orotate suspension (if any), at the highest volume used for the treatments.

  • Untreated Control: A set of cells that receives fresh medium without any treatment.

• Incubation:

  • Return the plates to the incubator and incubate for the desired experimental duration.

• Assay:

  • After the incubation period, proceed with your planned cellular assay (e.g., viability assay, gene expression analysis).

Visualizations

Zinc Signaling Pathways

Caption: Simplified diagram of cellular zinc signaling pathways.

Experimental Workflow for Troubleshooting Inconsistent In Vitro Results

Caption: Logical workflow for troubleshooting inconsistent in vitro results.

References

• 1. CN119859125A - Preparation method of zinc orotate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Parameters Influencing Zinc in Experimental Systems in Vivo and in Vitro [mdpi.com]
• 4. Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review | MDPI [mdpi.com]
• 5. Comparison of the Potential Relative Bioaccessibility of Zinc Supplements—In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Zinc Orotate and Zinc Sulfate Bioavailability in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioavailability of two common zinc salts, zinc orotate (B1227488) and zinc sulfate (B86663), based on available experimental data from rodent models. While direct comparative studies in rats are limited, this document synthesizes the existing evidence to inform research and development in zinc supplementation and therapeutics.

Executive Summary

Zinc is an essential trace element vital for numerous physiological processes. The efficacy of zinc supplementation is largely dependent on the bioavailability of the zinc salt used. Zinc sulfate, an inorganic salt, is widely studied and serves as a common reference. Zinc orotate, an organic salt, is suggested to have favorable absorption characteristics, although comparative data in rats is scarce. This guide reviews the available literature, presenting quantitative data, experimental methodologies, and the cellular pathways of zinc absorption.

Quantitative Data Comparison

Parameter	Zinc Orotate (in rabbits)	Zinc Sulfate (in rabbits)	Zinc Sulfate (in rats)	Reference
Animal Model	Rabbits	Rabbits	Sprague-Dawley Rats	[1],[2]
Administration	Oral	Oral	Oral (4 mg Zn/kg)	[1],[2]
Absorption Phase (Ka)	Slower	Faster	-	[1]
Net Zinc Balance (%)	-	-	2.993	[2]
Plasma Zinc Levels	Slower to peak	Faster to peak	No significant difference compared to other forms in one study	[1],[2]
Tissue Distribution	-	-	Bone > Liver > Pancreas > Testes	[2]

Note: The data for zinc orotate and zinc sulfate in rabbits is from a comparative pharmacokinetic study.[1] The net zinc balance for zinc sulfate in rats represents the percentage of absorbed and retained zinc from the administered dose.[2]

Experimental Protocols

The data presented is derived from studies employing standardized experimental protocols in rodent models.

Study 1: Comparative Pharmacokinetics in Rabbits

• Animal Model: Rabbits.[1]

• Administration: Parenteral and oral administration of zinc sulfate, zinc pantothenate, and zinc orotate.[1]

• Sample Collection: Plasma samples were collected at various time points post-administration.[1]

• Analysis: Plasma zinc concentrations were measured to determine pharmacokinetic parameters such as the absorption (Ka), distribution (alpha), and elimination (beta) phases.[1]

Study 2: Comparative Oral Bioavailability in Rats

• Animal Model: Male Sprague-Dawley rats.[2]

• Administration: Single oral dose of 4 mg Zn/kg body weight for zinc sulfate, zinc gluconate, and zinc-enriched yeast.[2]

• Sample Collection: Blood, tissues (bone, liver, pancreas, testes), urine, and feces were collected at different time points.[2]

• Analysis: Zinc concentrations in the collected samples were quantified to determine absorption, distribution, and excretion profiles.[2]

Mandatory Visualizations

Experimental Workflow for Bioavailability Studies

The following diagram illustrates a generalized experimental workflow for assessing the bioavailability of zinc compounds in rats.

Caption: A generalized workflow for assessing zinc bioavailability in rats.

Cellular Pathways of Zinc Absorption

The absorption of zinc in the small intestine is a regulated process involving specific transporter proteins. The following diagram illustrates a simplified model of zinc absorption in an intestinal enterocyte.

Caption: Simplified diagram of cellular zinc absorption in an enterocyte.

Discussion and Conclusion

The available data, primarily from a study in rabbits, suggests that zinc orotate may have a slower absorption rate compared to the more readily soluble zinc sulfate.[1] This could imply a more sustained release profile for zinc orotate, which may be advantageous in certain therapeutic applications. However, without direct comparative studies in rats, it is challenging to definitively conclude on the relative bioavailability of these two compounds in this species.

Studies in rats have provided a clear picture of the bioavailability of zinc sulfate, indicating its effective absorption and distribution to various tissues, with bone being a primary site of accumulation.[2] The net zinc balance for zinc sulfate in rats was found to be approximately 2.993%.[2]

For researchers and drug development professionals, the choice between zinc orotate and zinc sulfate may depend on the desired pharmacokinetic profile. If a rapid increase in plasma zinc concentration is required, zinc sulfate might be preferable. Conversely, if a prolonged elevation of zinc levels is the goal, zinc orotate could be a candidate worth further investigation.

It is crucial to emphasize the need for direct comparative bioavailability studies of zinc orotate and zinc sulfate in rats. Such studies would provide a more definitive basis for selecting the optimal zinc salt for preclinical and clinical development. Future research should focus on elucidating the complete pharmacokinetic and pharmacodynamic profiles of zinc orotate in rat models to substantiate its potential benefits.

References

• 1. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the Oral Absorption, Distribution, Excretion, and Bioavailability of Zinc Sulfate, Zinc Gluconate, and Zinc-Enriched Yeast in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cellular Uptake: Zinc Orotate vs. Zinc Gluconate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cellular uptake of two common organic zinc salts: zinc orotate (B1227488) and zinc gluconate. Understanding the nuances of their absorption at the cellular level is critical for applications in research, dietary supplement formulation, and drug development. This document synthesizes available experimental data to offer an objective comparison of their performance.

Executive Summary

While direct, quantitative in vitro studies exhaustively comparing the cellular uptake rates of zinc orotate and zinc gluconate are not extensively available in peer-reviewed literature, existing evidence from bioavailability and cytotoxicity studies provides valuable insights. One comparative study on neuronal cells suggests that both zinc orotate and zinc gluconate fall into a category of moderate cellular uptake and cytotoxicity. This suggests their uptake at the cellular level may be comparable under certain conditions. However, bioavailability can be influenced by the specific biological context.

Quantitative Data Comparison

Due to the limited availability of direct comparative studies on cellular uptake, this table includes data from a study assessing the cytotoxicity of various zinc salts, which has been correlated with their uptake, alongside general bioavailability information.

Parameter	Zinc Orotate	Zinc Gluconate	Reference Cell Line
Cytotoxicity Category	Moderate	Moderate	PC12 (neuronal cells)
Qualitative Uptake	Moderate	Moderate	PC12 (neuronal cells)
Bioavailability (General)	Suggested to be higher than inorganic salts	Generally considered to have good bioavailability	In vivo and in vitro studies

Note: The cytotoxicity and qualitative uptake data are derived from a study that categorized several zinc salts. The study indicated that zinc-citrate and zinc-sulphate demonstrated significantly higher uptake and toxicity than the "moderate" group that included zinc orotate and zinc gluconate[1].

Cellular Uptake and Signaling Pathways

The cellular uptake of zinc from zinc salts like orotate and gluconate is a complex process primarily mediated by a family of transmembrane proteins known as Zrt- and Irt-like proteins (ZIP) and zinc transporters (ZnT). Once dissociated, zinc ions (Zn²⁺) are transported into the cell through ZIP transporters. Inside the cell, zinc is involved in numerous signaling pathways, acting as a second messenger and a cofactor for a multitude of enzymes and transcription factors.

The orotate and gluconate moieties are organic ligands that can influence the stability and delivery of zinc to the cell surface. While the exact mechanisms by which these ligands modulate uptake are not fully elucidated, it is hypothesized that they may affect the local concentration of free zinc ions available for transport by ZIP proteins.

General pathway of cellular zinc uptake and its intracellular roles.

Experimental Protocols

While specific protocols detailing a direct comparison of zinc orotate and zinc gluconate uptake are not available, a general methodology for assessing cellular zinc uptake using fluorescent probes is outlined below. This protocol can be adapted for the comparative analysis of different zinc salts.

Objective: To quantify and compare the cellular uptake of zinc from zinc orotate and zinc gluconate in a selected cell line (e.g., Caco-2 for intestinal absorption models, or PC12 for neuronal models).

Materials:

• Cell line of interest (e.g., Caco-2, PC12)

• Cell culture medium and supplements

• Zinc orotate and zinc gluconate solutions (prepared in a suitable vehicle)

• Fluorescent zinc indicator (e.g., FluoZin™-3, AM)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Multi-well plates (e.g., 96-well black, clear bottom for fluorescence)

• Fluorescence microplate reader or fluorescence microscope

• Cell lysis buffer

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for total zinc quantification (optional, for validation)

Workflow:

A typical workflow for a cellular zinc uptake assay.

Detailed Steps:

• Cell Culture: Plate cells at an appropriate density in 96-well plates and allow them to adhere and grow. For Caco-2 cells, differentiation into a monolayer mimicking the intestinal barrier may be required.

• Probe Loading: Incubate the cells with a fluorescent zinc indicator, such as FluoZin™-3, AM, in a serum-free medium for a specified time (e.g., 30-60 minutes) at 37°C. The acetoxymethyl (AM) ester allows the probe to cross the cell membrane.

• Washing: Gently wash the cells with a suitable buffer (e.g., HBSS) to remove any extracellular probe.

• Treatment: Add solutions of zinc orotate and zinc gluconate at various concentrations to the cells. Include a vehicle control (medium without added zinc).

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen probe (e.g., ~494 nm excitation and ~516 nm emission for FluoZin™-3). Measurements can be taken kinetically over a period of time or at specific endpoints.

• Data Analysis: The increase in fluorescence intensity corresponds to the rise in intracellular labile zinc concentration. Compare the rate and magnitude of the fluorescence change between cells treated with zinc orotate and zinc gluconate.

• Validation (Optional): For absolute quantification, parallel experiments can be conducted where cells are treated, washed, and then lysed. The total intracellular zinc concentration can be determined using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Conclusion

The available evidence suggests that both zinc orotate and zinc gluconate exhibit moderate cellular uptake. For researchers and developers, the choice between these two salts may depend on factors beyond simple cellular uptake rates, such as formulation stability, cost, and the specific biological context of the application. Further direct comparative studies employing standardized in vitro models are warranted to provide a more definitive quantitative comparison of their cellular uptake efficiencies.

References

• 1. Comparative in vitro toxicity of seven zinc-salts towards neuronal PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Data Presentation: Comparative Cytotoxicity of Zinc Salts

A Comparative Guide to the In Vitro Cytotoxicity of Different Zinc Salts

For researchers, scientists, and drug development professionals, understanding the cytotoxic potential of various compounds is paramount. Zinc, an essential trace element, can exhibit cytotoxicity at elevated concentrations, a property that is influenced by its salt form. This guide provides an objective comparison of the in vitro cytotoxicity of different zinc salts, supported by experimental data, to aid in the selection of appropriate compounds for research and development.

The cytotoxic effects of different zinc salts have been evaluated across various cell lines using multiple assays. The half-maximal inhibitory concentration (IC50) or effective concentration (EC50) is a key metric for comparison.

Zinc Salt	Cell Line	Assay	Exposure Time	IC50 / EC50 (µM)	Reference
Zinc Sulfate (B86663)	Neuronal PC12	Cell Viability	Not Specified	High Toxicity	[1]
Zinc Citrate (B86180)	Neuronal PC12	Cell Viability	Not Specified	High Toxicity	[1]
Zinc Orotate	Neuronal PC12	Cell Viability	Not Specified	Moderate Toxicity	[1]
Zinc Acetate	Neuronal PC12	Cell Viability	Not Specified	Moderate Toxicity	[1]
Zinc Chloride	Neuronal PC12	Cell Viability	Not Specified	Moderate Toxicity	[1]
Zinc Gluconate	Neuronal PC12	Cell Viability	Not Specified	Moderate Toxicity	[1]
Zinc Histidinate	Neuronal PC12	Cell Viability	Not Specified	Low Toxicity*	[1]
Zinc Chloride	RTG-2 (Fish Cell Line)	Neutral Red	24 h	Most Cytotoxic**	[2][3]
Zinc Sulfate	K562 (Myelogenous Leukemia)	Cell Viability	4 days	< 40 µM	[4]
Zinc Sulfate	RK13 (Rabbit Kidney)	MTT	Not Specified	472.6 µM	[5]
Zinc Sulfate	RK13 (Rabbit Kidney)	BrdU	Not Specified	686.2 µM	[5]
Zinc Chloride	HaCaT (Human Keratinocytes)	MTT	12 h	~123 µM (16.8 µg/mL)	[6][7]
Zinc Chloride	HaCaT (Human Keratinocytes)	MTT	24 h	~99 µM (13.5 µg/mL)	[6][7]

*Relative toxicity ranking was provided without specific IC50 values. Zinc citrate and zinc sulfate were the most toxic at lower concentrations.[1] **Toxicity ranking based on IC50 values found zinc chloride to be the most cytotoxic of the three zinc salts tested.[2][3]

Experimental Protocols

The methodologies employed in the cited studies are crucial for interpreting the cytotoxicity data. Below are summaries of the key experimental protocols.

Study 1: Comparative Toxicity in Neuronal PC12 Cells[1]

• Cell Line: Differentiated PC12 cells (model for neuronal cells).

• Zinc Salts Tested: Zinc citrate, zinc sulfate, zinc orotate, zinc acetate, zinc chloride, zinc gluconate, and zinc histidinate.

• Concentration Range: 0.05 mM to 0.3 mM.

• Cytotoxicity Assays:

  • Cell Viability: Assessed to determine the overall toxic effect.

  • ATP and Glutathione Levels: Measured to evaluate metabolic activity and oxidative stress.

  • Caspase 3/7 Activation: Analyzed to investigate the induction of apoptosis.

• Key Findings: The study found a correlation between the uptake of Zn2+ and its toxicity, with zinc sulfate and zinc citrate showing higher uptake and toxicity. Cell death occurred through a combination of necrosis and apoptosis depending on the salt and concentration.

Study 2: Cytotoxicity in Established Fish Cell Lines[2][3]

• Cell Lines: EPC, CHSE, and RTG-2 (established fish cell lines).

• Zinc Salts Tested: Three divalent zinc salts, including zinc chloride.

• Cytotoxicity Assays:

  • Neutral Red (NR) Assay: To assess cell viability through lysosomal integrity.

  • Coomassie Blue (CB) Assay: To measure total protein content as an indicator of cell number.

  • Lactate Dehydrogenase (LDH) Release Assay: To quantify membrane damage.

• Key Findings: Zinc chloride was generally found to be the most cytotoxic compound to the cell lines tested. The sensitivity of the cells varied depending on the specific zinc salt and the endpoint being measured.

Study 3: Zinc Chloride Cytotoxicity in Human Keratinocytes[6][7]

• Cell Line: HaCaT (human keratinocytes).

• Zinc Salt Tested: Zinc Chloride (ZnCl2).

• Concentration Range: 1 to 800 µg/mL.

• Exposure Times: 3, 12, and 24 hours.

• Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to measure metabolic activity.

• Key Findings: The study demonstrated a time- and concentration-dependent cytotoxic effect of zinc chloride. The EC50 value decreased significantly between 3 and 12 hours of exposure, indicating that the primary cytotoxic impact occurs within the initial hours of treatment.

Mandatory Visualization

Experimental Workflow for In Vitro Cytotoxicity Testing

References

• 1. Comparative in vitro toxicity of seven zinc-salts towards neuronal PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro cytotoxicity testing of three zinc metal salts using established fish cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pjoes.com [pjoes.com]
• 6. Zinc Chloride: Time-Dependent Cytotoxicity, Proliferation and Promotion of Glycoprotein Synthesis and Antioxidant Gene Expression in Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Analysis of Zinc Orotate and Zinc Oxide Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of zinc orotate (B1227488) and zinc oxide based on available animal studies. The following sections detail quantitative data on their bioavailability, outline the experimental protocols employed in key studies, and illustrate the cellular signaling pathways influenced by zinc.

Quantitative Data Comparison

Parameter	Zinc Orotate (in rabbits)	Zinc Oxide (in rabbits)	Zinc Sulfate (B86663) (in rabbits, for reference)
Animal Model	New Zealand White Rabbits	Not specified	New Zealand White Rabbits
Dosage	5 mg/kg (oral)	40 mg/kg (in diet)	5 mg/kg (oral)
Time to Peak Concentration (Tmax)	Slower absorption phase compared to zinc sulfate	Not reported	Not specified
Peak Plasma Concentration (Cmax)	Lower than zinc sulfate	Not reported	Higher than zinc orotate
Bioavailability (relative)	Slower but more prolonged absorption suggested	Highly variable depending on particle size and manufacturing process.[1] Nanoparticle forms show higher bioavailability.[2][3][4]	Considered highly bioavailable
Key Finding	Zinc orotate, an insoluble organic salt, displays a slower absorption phase after oral administration compared to the soluble zinc sulfate.[5]	The bioavailability of zinc oxide is significantly influenced by its physicochemical properties, with some feed-grade sources showing low relative bioavailability.[1]	Readily absorbed with a faster onset compared to zinc orotate.[5]

Experimental Protocols

Understanding the methodologies behind the data is crucial for a comprehensive comparison. The following are summaries of the experimental protocols from key studies investigating the bioavailability of different zinc compounds.

Study of Zinc Orotate, Zinc Sulfate, and Zinc Pantothenate in Rabbits

• Animal Model: Female New Zealand White rabbits.[5]

• Objective: To compare the pharmacokinetics of zinc sulfate (a soluble mineral salt), zinc pantothenate (a soluble organic salt), and zinc orotate (an insoluble organic salt) after both parenteral and oral administration.[5]

• Methodology:

  • Parenteral Administration: A single intravenous injection of the respective zinc salt was administered. Blood samples were collected at various time points to determine the plasma zinc concentration curve, allowing for the calculation of distribution and elimination phases.[5]

  • Oral Administration: A single oral dose of each zinc salt was given to the rabbits. Blood samples were collected over time to measure plasma zinc concentrations and determine the absorption phase.[5]

• Data Analysis: The plasma concentration curves were analyzed to determine pharmacokinetic parameters such as the speed of distribution (alpha phase), elimination phase (beta phase), and the absorption rate (Ka) after oral administration.[5]

Bioavailability of Zinc Oxide in Broiler Chickens

• Animal Model: Male Cobb broiler chickens.[6]

• Objective: To determine the bioavailability of different feed-grade zinc oxide sources and to investigate the influence of their physicochemical properties on bioavailability.[6]

• Methodology:

  • Depletion Phase: Chicks were fed a zinc-deficient diet for a specific period to lower their zinc stores.[7]

  • Repletion Phase: Chicks were then fed diets supplemented with either a standard zinc source (e.g., zinc sulfate) at graded levels or the test zinc oxide sources.[6][7]

  • Data Collection: Key indicators of zinc status, such as weight gain and zinc concentration in the tibia, were measured.[7]

• Data Analysis: A standard response curve was generated by regressing weight gain or tibia zinc against the intake of the standard zinc source. The relative bioavailability of the zinc oxide sources was then calculated by comparing the response of the test sources to the standard curve.[7]

Signaling Pathways and Experimental Workflows

Zinc is a crucial cofactor for numerous enzymes and transcription factors, playing a significant role in various cellular signaling pathways.

The diagram above illustrates the general pathway of zinc absorption and its subsequent involvement in cellular signaling. Dietary zinc, from sources like zinc orotate or zinc oxide, is taken up by enterocytes in the small intestine primarily through ZIP4 transporters.[8] Once inside the cell, zinc levels are regulated by transporters like ZnT1, which facilitates its efflux into the bloodstream, and by binding to proteins such as metallothionein (B12644479) for storage.[8] Circulating zinc is then delivered to target cells throughout the body where it can modulate critical signaling pathways like the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, thereby influencing gene expression and immune responses.[9]

The evaluation of zinc bioavailability in animal models typically follows a structured experimental workflow. The process begins with the selection of an appropriate animal model. This is often followed by a depletion phase, where the animals are fed a zinc-deficient diet to ensure that their baseline zinc levels are low and consistent. In the subsequent repletion phase, animals are administered diets supplemented with different forms of zinc, such as zinc orotate or zinc oxide. Throughout the study, biological samples like blood and tissues are collected, and physiological parameters such as body weight gain are monitored. Finally, these data are analyzed to determine the pharmacokinetic profiles and relative bioavailability of the different zinc compounds.

References

• 1. thepoultrysite.com [thepoultrysite.com]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Use of zinc oxide nanoparticles in the growing rabbit diets to mitigate hot environmental conditions for sustainable production and improved meat quality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of the physicochemical properties of zinc oxide sources on their bioavailability in broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioavailability of zinc in several sources of zinc oxide, zinc sulfate, and zinc metal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. animine.eu [animine.eu]
• 9. Zinc and animal health: an in-depth exploration of its role in physiological functions and regulatory molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Bioavailability of Zinc Supplements: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the nuances of mineral absorption is paramount. This guide provides a comprehensive comparative analysis of the absorption of various zinc supplements in humans, supported by experimental data and detailed methodologies.

Zinc, an essential micronutrient, plays a crucial role in numerous physiological processes, including immune function, protein synthesis, and cell division.[1] Consequently, zinc supplementation is common for addressing deficiencies. However, the chemical form of zinc in a supplement significantly influences its bioavailability and subsequent absorption. This guide delves into the comparative absorption rates of different zinc formulations, offering a clear perspective for research and development.

Comparative Bioavailability of Zinc Supplements

Clinical studies have demonstrated varying absorption rates among different forms of zinc supplements. The following table summarizes key quantitative data from human clinical trials, providing a clear comparison of the bioavailability of commonly used zinc compounds.

Zinc Supplement Form	Dosage of Elemental Zinc	Key Findings	Study Design	Participants	Reference
Zinc Citrate (B86180)	10 mg	Median fractional absorption of 61.3%. Significantly higher than zinc oxide.	Crossover	15 healthy adults	[1]
Zinc Gluconate	10 mg	Median fractional absorption of 60.9%. Significantly higher than zinc oxide.	Crossover	15 healthy adults	[1]
Zinc Oxide	10 mg	Median fractional absorption of 49.9%.	Crossover	15 healthy adults	[1]
Zinc Gluconate	20 mg	Plasma zinc levels (Cmax and AUC) were significantly higher compared to zinc oxide after 14 days.	Randomized Crossover	12 healthy young men	[1]
Zinc Oxide	17.4 mg	Lower plasma zinc levels compared to zinc gluconate after 14 days.	Randomized Crossover	12 healthy young men	[1]
Zinc Bisglycinate	15 mg	43.4% more bioavailable than zinc gluconate based on serum zinc levels (Cmax and AUC).	Randomized Crossover	Not specified	[1]
Zinc Picolinate	50 mg	Significantly increased zinc levels in hair, urine, and erythrocytes compared to placebo, zinc citrate, and zinc gluconate.	Double-blind, four-period crossover	15 healthy volunteers	[2]
Zinc Citrate	50 mg	No significant change in hair, urine, or erythrocyte zinc levels compared to placebo.	Double-blind, four-period crossover	15 healthy volunteers	[2]
Zinc Gluconate	50 mg	No significant change in hair, urine, or erythrocyte zinc levels compared to placebo.	Double-blind, four-period crossover	15 healthy volunteers	[2]

Note: Cmax refers to the maximum serum concentration, and AUC refers to the area under the curve, both of which are key pharmacokinetic parameters indicating the extent of absorption.

Experimental Protocols for Measuring Zinc Absorption

The accurate measurement of zinc absorption is crucial for comparative studies. Several methodologies are employed, with the use of stable isotopes being a prominent and precise technique.

Dual Isotope Tracer Method:

A common and robust method for determining fractional zinc absorption (FZA) involves the use of stable isotopes of zinc.[3]

• Isotope Administration: A known amount of an oral zinc isotope tracer (e.g., 67Zn or 70Zn) is administered with the supplement being tested. Simultaneously or on a separate day, an intravenous dose of a different zinc isotope (e.g., 68Zn) is given.[3]

• Sample Collection: Blood and urine samples are collected at baseline and at various time points after the administration of the isotopes.[3][4]

• Isotope Ratio Analysis: The isotopic ratios of zinc in the collected samples are measured using techniques like inductively coupled plasma mass spectrometry (ICP-MS).[3]

• Calculation of Fractional Absorption: The fractional absorption of the oral zinc is calculated by comparing the enrichment of the oral isotope to the intravenous isotope in the body fluid samples. This method corrects for endogenous zinc excretion and provides a precise measure of the amount of zinc absorbed from the supplement.[3][4]

Whole-Gut Lavage Technique:

This method measures the net absorption of a nutrient by quantifying the difference between the amount ingested and the amount recovered in the intestinal lavage fluid.[5]

• Test Meal Administration: A test meal containing a known amount of zinc is consumed by the participant. A non-absorbable marker, such as polyethylene (B3416737) glycol (PEG), is also ingested.[5]

• Gut Lavage: After a specified time, the entire gastrointestinal tract is cleansed using a lavage solution.[5]

• Sample Analysis: The collected lavage fluid is analyzed for its zinc and PEG content.[5]

• Calculation of Absorption: The amount of zinc absorbed is calculated by subtracting the amount of zinc recovered in the lavage fluid (corrected for PEG recovery) from the initial amount ingested.[5]

Visualizing the Path of Zinc Absorption

To better understand the biological processes governing zinc uptake, the following diagrams illustrate the key signaling pathways and a typical experimental workflow.

Caption: A typical experimental workflow for a human zinc absorption study using the dual isotope tracer method.

Caption: Simplified signaling pathway of zinc absorption in an intestinal enterocyte.

The Cellular Journey of Zinc

The absorption of zinc in the small intestine is a meticulously regulated process primarily mediated by two families of zinc transporters: the Zrt- and Irt-like proteins (ZIP) and the zinc transporters (ZnT).[6][7]

Dietary zinc, released from supplements in its ionic form (Zn2+), is primarily taken up from the intestinal lumen into the enterocytes by the ZIP4 transporter located on the apical membrane.[6][7] Once inside the cell, zinc can be utilized for cellular functions, stored by binding to metallothionein, or transported out of the enterocyte into the bloodstream.[8] The export of zinc across the basolateral membrane into the portal circulation is mainly facilitated by the ZnT1 transporter.[6][7] The expression and activity of these transporters are tightly regulated by the body's zinc status, ensuring zinc homeostasis.[6]

Conclusion

The evidence from human clinical trials strongly suggests that the chemical form of zinc in supplements has a profound impact on its absorption and bioavailability. Zinc glycinate (B8599266) and gluconate appear to be more readily absorbed than other forms like zinc oxide.[1][9] For researchers and professionals in drug development, these findings are critical for formulating more effective zinc supplements and for designing studies to evaluate their efficacy. The use of robust methodologies, such as the dual isotope tracer technique, is essential for obtaining precise and reliable data on zinc absorption. Understanding the underlying cellular transport mechanisms further aids in the development of strategies to enhance zinc bioavailability.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparative absorption of zinc picolinate, zinc citrate and zinc gluconate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A simple method for measuring zinc absorption in man using a short-lived isotope (69mZn) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of zinc bioavailability from beef and a ready-to-eat high-fiber breakfast cereal in humans: application of a whole-gut lavage technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overview of the zinc absorption mechanism for improving zinc nutrition [jstage.jst.go.jp]
• 7. Molecular Mechanisms of Zinc Absorption in Health, Acrodermatitis Enteropathica and Celiac Disease [pubs.sciepub.com]
• 8. Gastrointestinal Factors Influencing Zinc Absorption and Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Analytical Method Validation for Zinc Orotate Dihydrate Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for determining the purity of zinc orotate (B1227488) dihydrate. It focuses on the validation of a High-Performance Liquid Chromatography (HPLC) method for assessing organic purity and compares its performance with alternative techniques for elemental analysis, namely Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Flame Atomic Absorption Spectrometry (FAAS). Detailed experimental protocols and validation data are presented to aid in the selection and implementation of the most suitable method for quality control and research purposes.

Data Presentation: Comparison of Validated Analytical Methods

The following tables summarize the validation parameters for the different analytical techniques. Table 1 outlines a representative HPLC method for the analysis of the orotate component, while Tables 2 and 3 provide data for the analysis of zinc and other elemental impurities.

Table 1: Validation Summary for a Representative HPLC-UV Method for Orotic Acid Purity

Validation Parameter	Acceptance Criteria	Representative Results
Specificity	No interference at the retention time of orotic acid.	Peak purity of orotic acid confirmed with a photodiode array detector. No co-elution with potential impurities such as hydantoin (B18101) and glyoxylic acid.
Linearity (r²)	≥ 0.999	0.9999 over a concentration range of 10-70 µg/mL.[1]
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (% RSD)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 2.0%	1.2%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	0.04 ng[2]
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10	0.12 ng[2]
Robustness	% RSD ≤ 2.0% for varied conditions (flow rate, mobile phase composition)	% RSD < 2.0% for deliberate small changes in method parameters.

Table 2: Validation Summary for ICP-MS Method for Elemental Impurities in Zinc Orotate Dihydrate [3][4]

Validation Parameter	Acceptance Criteria (as per USP <233>)	Results
Specificity	Ability to unequivocally assess the analyte in the presence of components that may be expected to be present.	Helium collision mode effectively eliminates polyatomic interferences.[5]
Linearity (r²)	≥ 0.995	≥ 0.9996 for 17 elements.
Accuracy (% Recovery)	70% - 150%	88.5% - 108.2% for all spiked elements.
Precision (% RSD)
- Repeatability	≤ 20%	< 6.4% (intra-day).
- Intermediate Precision	≤ 25%	< 6.4% (inter-day).
Limit of Detection (LOD)	Reportable	0.0004 – 0.00411 ppm for 17 elements.
Limit of Quantitation (LOQ)	Reportable	Determined based on S/N ratio ≥ 10.
Robustness	No significant impact on results with small variations in parameters.	Method is robust against small changes in plasma power, nebulizer gas flow, and sample matrix.

Table 3: Validation Summary for FAAS Method for Zinc Determination in Pharmaceutical Supplements [6][7][8]

Validation Parameter	Acceptance Criteria	Results
Specificity	Minimal matrix interference.	Sample preparation using microwave digestion minimizes matrix effects.
Linearity (r²)	≥ 0.995	0.9997 over a concentration range of 0.01-1 mg/L.[6][7]
Accuracy (% Recovery)	90% - 110%	99.4% - 100.4%.[6][7]
Precision (% RSD)
- Repeatability	≤ 2.0%	< 2.0% (intra-day).[6][7]
- Intermediate Precision	≤ 3.0%	< 2.0% (inter-day).[6][7]
Limit of Detection (LOD)	Reportable	0.01 mg/L.[6][7]
Limit of Quantitation (LOQ)	Reportable	0.02 mg/L.[6][7]
Robustness	% RSD ≤ 5.0% for varied conditions.	Method is robust for variations in sample digestion parameters.

Experimental Protocols

HPLC-UV Method for Orotic Acid Purity

This method is representative for the determination of orotic acid content and related organic impurities in zinc orotate dihydrate.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A filtered and degassed mixture of acetonitrile (B52724) and 0.05 M potassium dihydrogen phosphate (B84403) buffer (pH 3.0) in a ratio of 10:90 (v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.[1]

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

• Standard Solution Preparation:

  • Accurately weigh about 25 mg of Orotic Acid Reference Standard into a 100 mL volumetric flask.

  • Dissolve in a small amount of 0.1 M NaOH and dilute to volume with the mobile phase to obtain a concentration of 250 µg/mL.

  • Further dilute to a working concentration of 25 µg/mL with the mobile phase.

• Sample Solution Preparation:

  • Accurately weigh an amount of zinc orotate dihydrate powder equivalent to about 25 mg of orotic acid into a 100 mL volumetric flask.

  • Add a small amount of 0.1 M NaOH to dissolve the sample.

  • Dilute to volume with the mobile phase and mix well.

  • Filter through a 0.45 µm syringe filter before injection.

• Method Validation Workflow:

HPLC Method Validation Workflow

ICP-MS Method for Elemental Impurities

This protocol is based on the validated method for determining elemental impurities in zinc orotate dihydrate.[3][4]

• Instrumentation:

  • ICP-MS system equipped with a collision cell.

• Sample Preparation (Microwave Digestion):

  • Accurately weigh about 0.1 g of zinc orotate dihydrate into a microwave digestion vessel.

  • Add 5 mL of concentrated nitric acid and 2 mL of concentrated hydrochloric acid.

  • Seal the vessel and digest using a validated microwave digestion program.

  • After cooling, quantitatively transfer the digest to a 50 mL volumetric flask and dilute to volume with deionized water.

• Instrumental Analysis:

  • Aspirate the prepared sample solution into the ICP-MS.

  • Use a multi-element standard solution for calibration.

  • Monitor the specified elemental impurities according to USP <232> or other relevant guidelines.

FAAS Method for Zinc Content

This protocol is suitable for the quantification of zinc in zinc orotate dihydrate.[6][7][8]

• Instrumentation:

  • Flame Atomic Absorption Spectrophotometer equipped with a zinc hollow cathode lamp.

• Sample Preparation (Acid Digestion):

  • Accurately weigh about 0.1 g of zinc orotate dihydrate into a 100 mL volumetric flask.

  • Add 10 mL of 1 M hydrochloric acid and sonicate for 15 minutes to dissolve the sample.

  • Dilute to volume with deionized water and mix well.

  • Further dilute an aliquot of this solution to a concentration within the linear range of the instrument (typically 0.1-1.0 µg/mL).

• Instrumental Analysis:

  • Set the spectrophotometer to the zinc wavelength of 213.9 nm.

  • Aspirate a blank, standard solutions, and the sample solution into the flame.

  • Record the absorbance and calculate the zinc concentration based on the calibration curve.

Mandatory Visualization

The following diagram illustrates the logical workflow for validating an HPLC method for the purity of zinc orotate dihydrate, in accordance with ICH Q2(R1) guidelines.

HPLC Validation Logical Flow

References

• 1. ijpsr.com [ijpsr.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Quantitative Approach for the Determination of Elemental Impurities in Zinc Orotate Dihydrate Drug Substance by ICP-MS Method | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 5. shimadzu.com [shimadzu.com]
• 6. scielo.br [scielo.br]
• 7. Iron and Zinc Determination in Dietary Supplements by Flame Atomic Absorption Spectrophotometry – ScienceOpen [scienceopen.com]
• 8. sjst.scst.edu.ly [sjst.scst.edu.ly]

A Comparative Guide to Analytical Techniques for Zinc Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical techniques for the quantification of zinc. It is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific needs, with a focus on cross-validation and performance data. The information presented is based on established scientific literature and regulatory guidelines.

Introduction to Zinc Quantification and Method Validation

Zinc is an essential trace element vital for numerous biological processes. Its accurate quantification in various matrices, including pharmaceutical formulations, biological samples, and environmental samples, is crucial for quality control, research, and diagnostics. The selection of an appropriate analytical technique is paramount and should be based on a thorough evaluation of the method's performance characteristics.

Cross-validation of analytical techniques is the process of assuring that a newly developed or chosen analytical method is suitable for its intended purpose. This involves comparing the performance of the new method against an established or reference method. Key validation parameters, as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[1][2][3][4][5][6][7][8][9]

Comparative Overview of Analytical Techniques

Several instrumental methods are commonly employed for the quantification of zinc. Each technique operates on different principles and offers a unique set of advantages and limitations. The most prevalent methods include Atomic Absorption Spectrometry (AAS), Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), UV-Visible Spectrophotometry (UV-Vis), Voltammetry, and X-ray Fluorescence (XRF).

Below is a comparative summary of these techniques, with detailed performance data presented in the subsequent tables.

Atomic Absorption Spectrometry (AAS)

AAS is a widely used technique for determining the concentration of a specific metal element in a sample.[10] It is based on the principle that atoms absorb light at specific wavelengths.[10] Flame AAS (FAAS) is a common variant and is often preferred for its accuracy, sensitivity, and cost-effectiveness in analyzing trace metals.[11][12]

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a powerful analytical technique for elemental analysis, offering exceptional sensitivity and the ability to detect elements at trace and ultra-trace concentrations.[13] It utilizes an inductively coupled plasma to ionize the sample, and then a mass spectrometer separates and quantifies the ions.[13]

UV-Visible Spectrophotometry (UV-Vis)

This technique involves the formation of a colored complex between zinc ions and a specific chromogenic reagent. The absorbance of the resulting solution is measured at a specific wavelength, which is proportional to the zinc concentration.[10][14][15][16][17]

Voltammetry

Voltammetry is an electrochemical technique used for the quantitative determination of metal ions. Anodic Stripping Voltammetry (ASV) is a particularly sensitive method for trace metal analysis.[18] It involves the preconcentration of zinc onto an electrode followed by its "stripping" or re-oxidation, which generates a current proportional to the zinc concentration.[18]

X-ray Fluorescence (XRF)

XRF is a non-destructive analytical technique used to determine the elemental composition of materials. It works by exciting a sample with X-rays and measuring the secondary (or fluorescent) X-rays emitted from the sample.[19]

Data Presentation: Comparative Performance of Zinc Quantification Techniques

The following tables summarize the quantitative performance data for the discussed analytical techniques based on published studies. These values can vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Table 1: Linearity and Range

Technique	Linear Range	Correlation Coefficient (r²)	Reference
AAS (Flame)	0.20–0.75 ppm	0.997	[11]
0.25 - 3.0 mg/L	> 0.99	[15]
0.1 - 1.2 µg/mL	> 0.99
ICP-MS	Not explicitly stated, but high linearity is a known characteristic	≥0.95	[20]
UV-Vis	0.5–1.5 µg/mL	0.9998	[14]
1-5 mg/mL	Not specified	[16]
0.5 - 10 mg/L	> 0.99	[15]
Voltammetry (DPASV)	1-12 ppm	Not specified	[21]
0.5 - 6 ppb	> 0.9988	[18]
XRF	3 to 100 mmol/l	0.9996	[22]
19 to 155 mg kg-1	0.96	[19]

Table 2: Accuracy (Recovery %)

Technique	Recovery (%)	Reference
AAS (Flame)	100.15 to 101.21%	[11]
98.9%	[23]
94.28%
ICP-MS	Within ±15% of the expected value	[20][24]
UV-Vis	98.29–100.55%	[14]
97.50% to 99.91%	[16]
Voltammetry (DPASV)	96-106%	[21][25]
82–110%	[18]
XRF	96% (for certified wastewater sample)	[26]
106–109% (for spiked samples)	[26]

Table 3: Precision (Relative Standard Deviation - RSD %)

Technique	Intra-day RSD (%)	Inter-day RSD (%)	Reference
AAS (Flame)	< 1%	< 1%	[11]
< 3.0% (Repeatability)	< 3.0% (Intermediate)	[27]
8.67%	9.89%
ICP-MS	≤15%	≤15%	[20]
UV-Vis	1.57% (Repeatability)	1.77% (Reproducibility)	[14]
Voltammetry (DPASV)	2.97-3.84%	Not specified	[21]
< 7.6% (CV)	Not specified	[18]
XRF	8.0%	Not specified	[26]

Table 4: Limits of Detection (LOD) and Quantification (LOQ)

Technique	LOD	LOQ	Reference
AAS (Flame)	0.043 ppm	0.131 ppm	[11][12]
0.0078 mg/L	0.0238 mg/L	[15]
2.8614 µg/g	9.5281 µg/g
ICP-MS	Not specified, but known to be very low (ppb to ppt (B1677978) levels)	Not specified	[13]
UV-Vis	0.381 mg/mL	1.156 mg/mL	[16]
0.4257 mg/L	1.2901 mg/L	[15]
Voltammetry (SWV)	0.28 µmol L–1	0.95 µmol L–1	[28]
XRF	67 nm (for nanoparticles)	Not specified	[29]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical techniques. Below are generalized protocols for the key experiments cited.

Sample Preparation for Pharmaceutical Tablets (General Protocol)

• Weighing and Grinding: Accurately weigh and grind a representative number of tablets to a fine, homogeneous powder.

• Dissolution: Transfer a precisely weighed amount of the powder, equivalent to a known amount of zinc, into a volumetric flask.

• Solubilization: Add a suitable solvent (e.g., dilute hydrochloric acid) to dissolve the zinc. Sonication may be used to aid dissolution.[14]

• Filtration and Dilution: Filter the solution to remove any insoluble excipients. Dilute the filtrate with an appropriate solvent to a final concentration within the linear range of the analytical instrument.

Atomic Absorption Spectrometry (AAS) Protocol

• Instrument Setup: Set up the AAS instrument with a zinc hollow cathode lamp. Optimize the wavelength (typically 213.9 nm), slit width, and flame conditions (air-acetylene).[14]

• Calibration: Prepare a series of standard solutions of known zinc concentrations. Aspirate the standards and a blank solution into the flame and measure their absorbance. Construct a calibration curve by plotting absorbance versus concentration.

• Sample Analysis: Aspirate the prepared sample solutions into the flame and measure their absorbance.

• Quantification: Determine the zinc concentration in the samples using the calibration curve.

UV-Visible Spectrophotometry Protocol (using Xylenol Orange)

• Reagent Preparation: Prepare solutions of Xylenol Orange, a surfactant (e.g., cetylpyridinium (B1207926) chloride), and an appropriate buffer (e.g., acetate (B1210297) buffer, pH 5.5).[14]

• Complex Formation: To a series of volumetric flasks, add aliquots of the standard or sample solutions. Add the Xylenol Orange and surfactant solutions, and dilute to volume with the buffer.[14]

• Measurement: Allow time for the color to develop. Measure the absorbance of the solutions at the wavelength of maximum absorbance (e.g., 560 nm) against a reagent blank.[14]

• Quantification: Construct a calibration curve and determine the zinc concentration in the samples.

Voltammetry (Anodic Stripping) Protocol

• Electrode Preparation: Prepare the working electrode (e.g., a hanging mercury drop electrode).

• Sample Preparation: Place the sample solution in the electrochemical cell with a suitable supporting electrolyte.

• Deposition Step: Apply a negative potential to the working electrode for a specific time to deposit (preconcentrate) zinc onto the electrode surface.

• Stripping Step: Scan the potential in the positive direction. The deposited zinc will be stripped from the electrode, generating a current peak.

• Quantification: The height of the current peak is proportional to the concentration of zinc in the sample. Use the standard addition method for accurate quantification.

Mandatory Visualizations

The following diagrams illustrate the cross-validation workflow and the fundamental principles of the discussed analytical techniques.

Caption: Workflow for the cross-validation of analytical techniques.

Caption: Simplified principles of key analytical techniques for zinc quantification.

References

• 1. jordilabs.com [jordilabs.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Official web site : ICH [ich.org]
• 4. fda.gov [fda.gov]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 6. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 7. propharmagroup.com [propharmagroup.com]
• 8. fda.gov [fda.gov]
• 9. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 10. Zinc Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 11. Validation of the quantification of zinc as active ingredient in pharmaceutical supplementations using flame atomic absorption spectrophotometer | Surman Journal of Science and Technology [sjst.scst.edu.ly]
• 12. sjst.scst.edu.ly [sjst.scst.edu.ly]
• 13. Quantification of Zinc by ICP-MS in drug product and API – Vitas Analytical Services [vitas.no]
• 14. Determination of Zn2+ in Solid Pharmaceutical Dosage Forms by Means of Spectrophotometry in Micellar Media: Method Validation | MDPI [mdpi.com]
• 15. umfiasi.ro [umfiasi.ro]
• 16. researchgate.net [researchgate.net]
• 17. aurorabiomed.com.cn [aurorabiomed.com.cn]
• 18. Development and Validation of an Anodic Stripping Voltammetric Method for Determination of Zn2+ Ions in Brain Microdialysate Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. fertilizer.org [fertilizer.org]
• 20. researchgate.net [researchgate.net]
• 21. Voltammetric determination of zinc in compound pharmaceutical preparations--validation of method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Development and Validation of Method for the Quantitative Determination of Zinc in its Chelate Complexes Using Energy Dispersive X-ray Fluorescence Spectroscopy | Marukhlenko | Drug development & registration [pharmjournal.ru]
• 23. cabidigitallibrary.org [cabidigitallibrary.org]
• 24. Method validation of an inductively coupled plasma mass spectrometry (ICP-MS) assay for the analysis of magnesium, copper and zinc in red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. ptfarm.pl [ptfarm.pl]
• 26. Zinc determination in aqueous samples using energy-dispersive X-ray fluorescence spectrometry after magnetic solid-phase microextraction using Fe3O4 nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Development and Validation of a Method for the Analysis of Zinc Oxide in Cosmetic Matrices by Flame Atomic Absorption Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. pubs.acs.org [pubs.acs.org]
• 29. Development of the methodology for the detection and quantification of zinc oxide nanoparticles and dissolved zinc by single-particle inductively coupled plasma mass spectrometry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

A Comparative Analysis of Zinc Orotate's Influence on Gene Expression Relative to Other Zinc Formulations

For researchers and professionals in drug development, understanding the nuanced cellular effects of different supplement formulations is paramount. Zinc, a crucial trace element, is integral to a vast array of cellular processes, most notably the regulation of gene expression. Its delivery form can significantly alter its bioavailability, cellular uptake kinetics, and consequently, its impact on the transcriptome. This guide provides an objective comparison of zinc orotate's effects on gene expression with those of other common zinc salts, supported by available experimental data.

While direct comparative studies on the gene expression profiles induced by zinc orotate (B1227488) versus other zinc forms are limited, a comprehensive understanding can be built by examining their differing pharmacokinetics and the well-established link between intracellular zinc concentrations and the expression of zinc-responsive genes.

Comparative Bioavailability and Cellular Uptake

The primary determinant of a zinc salt's effect on gene expression is its ability to elevate intracellular zinc concentrations. Different forms of zinc exhibit varied pharmacokinetic profiles, which suggests they will likely elicit distinct transcriptional responses over time.

A key study comparing the pharmacokinetics of zinc orotate, zinc sulfate (B86663), and zinc pantothenate in rabbits revealed that zinc orotate has a slower oral absorption phase compared to the more soluble zinc sulfate.[1] This suggests that zinc orotate may provide a more sustained release of zinc into the bloodstream and subsequently into cells, potentially leading to a more prolonged, albeit less acute, impact on gene expression.

Further in vitro research on the cytotoxicity of seven different zinc salts in neuronal PC12 cells correlated higher toxicity with a greater rate of zinc uptake. In this study, zinc sulfate and zinc citrate (B86180) were categorized as having high cytotoxicity, while zinc orotate was found to have moderate cytotoxicity. This implies that the cellular influx of zinc from zinc orotate is less rapid than from zinc sulfate, a factor that would directly influence the timing and magnitude of gene expression changes.

Table 1: Comparison of Bioavailability and Cellular Uptake of Different Zinc Forms

Zinc Form	Elemental Zinc (%)[2]	Relative Bioavailability/Uptake	Key Findings & Citations
Zinc Orotate	~15%	Slower oral absorption phase.[1] Moderate cellular uptake and cytotoxicity in vitro.	Pharmacokinetic studies show a delayed absorption peak compared to zinc sulfate.[1]
Zinc Sulfate	~23%	High	Considered a highly bioavailable, water-soluble form.[3] Often used as a reference standard. Shows rapid cellular uptake and higher in vitro cytotoxicity.
Zinc Gluconate	~14%	High	Absorption is generally considered comparable to or, in some cases, better than zinc sulfate.[3][4]
Zinc Citrate	~31%	High	Absorption is similar to zinc gluconate and higher than zinc oxide.[4]
Zinc Bisglycinate	~25%	Very High	A chelated form noted for high absorption, potentially due to a different uptake mechanism.[4] Studies in animal models show it is more effective at increasing metallothionein (B12644479) mRNA than zinc sulfate.[5][6]
Zinc Oxide	~80%	Low	Poorly soluble and generally has lower bioavailability compared to other forms.[4]

Effects on the Expression of Key Zinc-Responsive Genes

Elevated intracellular zinc levels are known to modulate the expression of a specific set of genes, primarily those involved in zinc homeostasis and detoxification. The transcription of these genes is largely regulated by the Metal-Responsive Element (MRE)-binding Transcription Factor-1 (MTF-1). When intracellular free zinc increases, it binds to MTF-1, which then translocates to the nucleus and binds to MREs in the promoter regions of target genes, initiating their transcription.

The most prominent of these zinc-responsive genes are the metallothioneins (MTs) and zinc transporters (ZnTs and ZIPs).

• Metallothioneins (MTs): These are small, cysteine-rich proteins that bind to heavy metals, including zinc. They play a crucial role in detoxifying excess zinc and acting as a cellular zinc reservoir. The induction of MT gene expression is a sensitive and reliable biomarker of increased intracellular zinc.[5][6][7]

• Zinc Transporters (ZnT/SLC30A family): This family of transporters is responsible for effluxing zinc from the cytoplasm, either out of the cell or into intracellular compartments. The expression of some ZnT genes, such as ZnT1 (SLC30A1), is upregulated by zinc to prevent toxicity.

• ZIP Transporters (ZIP/SLC39A family): These transporters are responsible for zinc influx into the cytoplasm from the extracellular space or from intracellular organelles. The expression of certain ZIP genes is often downregulated in response to high zinc levels to limit further uptake.

Given the slower absorption profile of zinc orotate, it can be inferred that it may lead to a more gradual and sustained induction of MT and ZnT1 mRNA, in contrast to the rapid and potentially more transient spike in expression that might be observed with a highly soluble salt like zinc sulfate.

Table 2: Key Zinc-Responsive Genes and Their Function

Gene Family	Specific Gene Example	Function	Expected Response to Increased Intracellular Zinc
Metallothionein	MT1A, MT2A	Zinc buffering, detoxification, antioxidant	Upregulation[7]
ZnT Transporters	ZnT1 (SLC30A1)	Efflux of zinc from the cell	Upregulation
ZIP Transporters	ZIP1 (SLC39A1)	Influx of zinc into the cell	Generally downregulated, though responses can vary
ZIP Transporters	ZIP4 (SLC39A4)	Primary transporter for intestinal zinc absorption	Downregulation

Signaling Pathway and Experimental Workflow

The regulation of gene expression by zinc primarily follows the MTF-1 signaling pathway. An increase in free intracellular zinc is the initiating signal.

Caption: MTF-1 signaling pathway for zinc-induced gene expression.

To empirically determine the differential effects of zinc orotate, a standardized experimental workflow is essential.

Caption: Experimental workflow for comparing zinc forms on gene expression.

Experimental Protocols

The following is a generalized protocol for an in vitro experiment designed to compare the effects of different zinc forms on the expression of zinc-responsive genes, based on methodologies reported in the literature.[8][9][10][11]

Objective: To quantify and compare the temporal changes in the mRNA levels of metallothionein-1A (MT1A) and zinc transporter-1 (ZnT1) in a human cell line following exposure to zinc orotate, zinc sulfate, and zinc gluconate.

1. Cell Culture and Maintenance:

• Cell Line: Human hepatocyte (HepG2) or human colon adenocarcinoma (Caco-2) cells are suitable models.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

• Plating: Seed cells in 6-well plates at a density that allows them to reach approximately 70-80% confluency on the day of the experiment.

2. Preparation of Zinc Solutions:

• Prepare stock solutions (e.g., 100 mM) of zinc orotate, zinc sulfate, and zinc gluconate in sterile, nuclease-free water. Note that zinc orotate may require gentle heating or sonication to fully dissolve.

• Prepare working solutions by diluting the stock solutions in serum-free culture medium to achieve the desired final concentrations (e.g., 50 µM, 100 µM, 200 µM of elemental zinc). Ensure the final concentrations are equimolar with respect to elemental zinc.

3. Treatment of Cells:

• Wash the confluent cells once with phosphate-buffered saline (PBS).

• Replace the standard culture medium with the prepared treatment media (containing the different zinc forms or a vehicle control).

• Incubate the cells for various time points (e.g., 2, 6, 12, and 24 hours) to capture both early and later transcriptional responses.

4. RNA Extraction and Quality Control:

• At each time point, wash the cells with PBS and lyse them directly in the well using a suitable lysis buffer (e.g., from an RNA extraction kit).

• Isolate total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions, including a DNase treatment step to remove genomic DNA contamination.

• Assess the quantity and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop), checking for A260/A280 ratios between 1.8 and 2.0.

5. Reverse Transcription (cDNA Synthesis):

• Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) with a mix of oligo(dT) and random hexamer primers.

6. Quantitative Real-Time PCR (qPCR):

• Prepare qPCR reactions using a SYBR Green-based master mix, cDNA template, and primers specific for the target genes (MT1A, ZnT1) and a stable housekeeping gene (e.g., GAPDH, ACTB).

• Perform the qPCR on a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Include a melt curve analysis at the end of the run to verify the specificity of the amplified products.

7. Data Analysis:

• Determine the cycle threshold (Ct) values for each gene in each sample.

• Calculate the relative gene expression using the ΔΔCt method. Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt) and then normalize to the vehicle control group (ΔΔCt).

• The fold change in gene expression is calculated as 2-ΔΔCt.

• Perform statistical analysis (e.g., two-way ANOVA) to compare the effects of different zinc forms and time points.

Conclusion

While direct experimental evidence is still emerging, a comparison based on bioavailability and cellular uptake kinetics provides a strong foundation for understanding the differential effects of zinc orotate on gene expression. Its slower absorption profile compared to highly soluble salts like zinc sulfate suggests that zinc orotate may induce a more moderate but sustained transcriptional response. This could be advantageous in scenarios where a prolonged, rather than acute, cellular response is desired. The provided experimental protocol offers a robust framework for researchers to directly test this hypothesis and further elucidate the specific molecular impacts of various zinc formulations. Such data are critical for the rational design of supplements and therapeutic agents aimed at modulating zinc-dependent cellular pathways.

References

• 1. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bisley.biz [bisley.biz]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Comparison of zinc bioavailability in zinc-glycine and zinc-methionine chelates for broilers fed with a corn-soybean meal diet [frontiersin.org]
• 6. Comparison of zinc bioavailability in zinc-glycine and zinc-methionine chelates for broilers fed with a corn-soybean meal diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ZINC-mediated gene expression offers protection against H2O2-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alteration of gene expression by zinc oxide nanoparticles or zinc sulfate in vivo and comparison with in vitro data: A harmonious case - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Zinc improves the developmental ability of bovine in vitro fertilization embryos through its antioxidative action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Potential mechanisms of zinc sulfate in inhibiting porcine reproductive and respiratory syndrome virus replication: attenuation of oxidative stress, inflammatory response, and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Profiling of zinc-altered gene expression in human prostate normal vs. cancer cells: a time course study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetics of Organic vs. Inorganic Zinc Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of common organic and inorganic zinc salts used in supplementation and therapeutic development. By presenting supporting experimental data, detailed methodologies, and visual representations of key pathways, this document aims to facilitate informed decisions in research and drug development.

Executive Summary

Zinc is an essential trace element vital for numerous physiological functions. Its therapeutic efficacy and supplementation effectiveness are critically dependent on its bioavailability, which varies significantly depending on the salt form administered. Generally, organic zinc salts, such as zinc gluconate, citrate (B86180), picolinate, and glycinate, exhibit superior absorption and bioavailability compared to their inorganic counterparts like zinc sulfate (B86663) and zinc oxide.[1][2][3] This difference is largely attributed to the nature of the chelating agent, which can influence solubility and the absorption pathway.

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters from comparative human and animal studies.

Table 1: Human Pharmacokinetic Parameters of Various Zinc Salts

Zinc Salt	Form	Fractional Zinc Absorption (FZA) (%)	Maximum Concentration (Cmax)	Area Under the Curve (AUC)	Key Findings & Citations
Zinc Gluconate	Organic	60.9%	18.3% higher than Zinc Oxide	8.1% higher than Zinc Oxide	Significantly higher absorption than zinc oxide.[1][4][5] Bioavailability may be lower than zinc glycinate.[1]
Zinc Citrate	Organic	61.3%	Not specified	Not specified	Absorption is comparable to zinc gluconate and significantly higher than zinc oxide.[1][6]
Zinc Picolinate	Organic	Not specified	Not specified	Not specified	Significantly increased zinc levels in hair, urine, and erythrocytes compared to placebo, zinc citrate, and zinc gluconate.[6][7]
Zinc Glycinate	Organic	Not specified	Higher than Zinc Gluconate	43.4% higher than Zinc Gluconate	Considered to have superior bioavailability compared to zinc gluconate and zinc oxide.[1][8]
Zinc Sulfate	Inorganic	8.94% - 34.58% (aspartate)	Lower than Zinc Gluconate	Lower than Zinc Gluconate	Often used as a reference in studies; generally shows lower bioavailability than organic forms like gluconate and aspartate.[9][10]
Zinc Oxide	Inorganic	49.9%	Lower than Zinc Gluconate	Lower than Zinc Gluconate	Exhibits the lowest absorption among the commonly studied zinc salts.[1][4][6]

Table 2: Comparative Bioavailability Rankings from Human Studies

Study	Bioavailability Ranking (Highest to Lowest)	Citation
DiSilvestro et al.	Glycinate > Gluconate > Picolinate = Oxide	[1]
Wegmuller et al.	Citrate ≈ Gluconate > Oxide	[1]
Barrie et al.	Picolinate > Citrate ≈ Gluconate (based on tissue levels)	[7]
Gandia et al.	Bisglycinate > Gluconate	[1]

Experimental Protocols

The gold standard for assessing zinc absorption is the double-isotope tracer ratio (DITR) method . This technique allows for the precise measurement of the fraction of an orally administered zinc dose that is absorbed by the body.[9]

Double-Isotope Tracer Ratio (DITR) Method

Objective: To determine the fractional absorption of zinc from a specific zinc salt.

Methodology:

• Isotope Preparation: Two stable isotopes of zinc are utilized, for example, 67Zn for oral administration and 70Zn for intravenous administration. The oral dose is prepared by incorporating the 67Zn into the specific zinc salt being tested (e.g., 67Zn-gluconate).

• Subject Preparation: Healthy volunteers are recruited and typically undergo a washout period to standardize their baseline zinc status. They are often required to fast overnight before the study.

• Simultaneous Administration: On the morning of the study, subjects receive the oral dose of the zinc supplement containing one isotope (e.g., 67Zn). Concurrently, a precisely known amount of the second zinc isotope (e.g., 70ZnCl₂) is administered intravenously.

• Sample Collection: Blood and/or urine samples are collected at baseline and at various time points after administration.

• Isotopic Analysis: The enrichment of both zinc isotopes in the collected samples is measured using techniques like inductively coupled plasma mass spectrometry (ICP-MS).

• Calculation of Fractional Absorption: The fractional zinc absorption (FZA) is calculated by comparing the ratio of the two isotopes in the body (as measured in blood or urine) to the ratio of the administered oral and intravenous doses.

Mechanisms of Zinc Absorption

The absorption of zinc primarily occurs in the small intestine, with the duodenum being the main site. The process involves two primary mechanisms: a carrier-mediated transport system at low zinc concentrations and passive diffusion at higher concentrations.[11][12] Organic zinc salts may also be absorbed via alternative pathways, such as amino acid transporters, which can contribute to their higher bioavailability.[11][13]

Signaling Pathways in Intestinal Zinc Absorption

The absorption of zinc into and across the intestinal enterocytes is a tightly regulated process involving a symphony of transporter proteins. The two main families of zinc transporters are:

• ZIP (Zrt- and Irt-like Protein) family: These transporters are responsible for the influx of zinc into the cytoplasm from the intestinal lumen or from intracellular organelles. ZIP4 is a key transporter on the apical membrane of enterocytes.

• ZnT (Zinc Transporter) family: These transporters facilitate the efflux of zinc from the cytoplasm, either out of the cell or into intracellular compartments. ZnT1 is located on the basolateral membrane and is crucial for exporting zinc into the bloodstream.

Inorganic zinc is absorbed mainly through these dedicated zinc transporters.[11] In contrast, organic zinc, chelated to amino acids or organic acids, can be absorbed through both these transporters and potentially through other carriers, such as peptide transporters (PepT1), which may contribute to its enhanced absorption.[11]

Conclusion

The evidence strongly suggests that organic zinc salts generally offer superior pharmacokinetic profiles compared to inorganic forms. Zinc glycinate, picolinate, citrate, and gluconate consistently demonstrate higher bioavailability than zinc sulfate and, particularly, zinc oxide.[1][4][6] This enhanced absorption is likely due to the protective effect of the organic ligand, which can prevent the formation of insoluble complexes in the gastrointestinal tract and may utilize additional absorption pathways.[11] For researchers and drug development professionals, the choice of zinc salt should be a critical consideration, with organic forms being preferable when aiming for maximal bioavailability and therapeutic effect.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The pharmacokinetics of zinc from zinc gluconate: a comparison with zinc oxide in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. droracle.ai [droracle.ai]
• 7. Comparative absorption of zinc picolinate, zinc citrate and zinc gluconate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Comparative Absorption and Bioavailability of Various Chemical Forms of Zinc in Humans: A Narrative Review [ouci.dntb.gov.ua]

A Comparative Guide to the Relative Bioavailability of Zinc Picolinate and Zinc Orotate

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form for a metallic element like zinc is a critical decision that significantly impacts its bioavailability and therapeutic efficacy. This guide provides a detailed comparison of two popular organic zinc salts: zinc picolinate (B1231196) and zinc orotate (B1227488), with a focus on their relative bioavailability supported by available experimental data.

Quantitative Data on Bioavailability

The available quantitative data for the bioavailability of zinc picolinate and zinc orotate are derived from separate studies, each comparing them to different zinc salts. Therefore, a direct statistical comparison of their Cmax, Tmax, and AUC is not feasible. The following tables summarize the key findings from notable studies.

Table 1: Bioavailability Data for Zinc Picolinate vs. Other Zinc Salts (Human Study)

Parameter	Zinc Picolinate	Zinc Gluconate	Zinc Citrate (B86180)	Placebo
Change in Hair Zinc	Significant Increase (p < 0.005)[1][2]	No Significant Change[1][2]	No Significant Change[1][2]	No Significant Change[1][2]
Change in Urine Zinc	Significant Increase (p < 0.001)[1][2]	No Significant Change[1][2]	No Significant Change[1][2]	No Significant Change[1][2]
Change in Erythrocyte Zinc	Significant Increase (p < 0.001)[1][2]	No Significant Change[1][2]	No Significant Change[1][2]	No Significant Change[1][2]
Change in Serum Zinc	Small, Insignificant Rise[1]	No Significant Change[1]	Small, Insignificant Rise[1]	Small, Insignificant Rise[1]

Data from Barrie SA, et al. Agents Actions. 1987.[1]

Table 2: Pharmacokinetic Data for Zinc Orotate vs. Other Zinc Salts (Rabbit Study)

Parameter	Zinc Orotate	Zinc Sulfate (B86663)	Zinc Pantothenate
Absorption Phase (Ka) after oral administration	Slower[3]	Faster	Faster
Distribution Phase (alpha) after parenteral administration	Faster[3]	Slower	Slower
Elimination Phase (beta) after parenteral administration	Faster[3]	Slower	Slower

Data from Andermann G, Dietz M. Eur J Drug Metab Pharmacokinet. 1982.[3]

Experimental Protocols

Study of Zinc Picolinate Bioavailability (Barrie SA, et al., 1987)

• Study Design: A double-blind, four-period crossover trial.[1]

• Subjects: 15 healthy human volunteers.[1]

• Intervention: Oral supplementation with zinc picolinate, zinc citrate, and zinc gluconate (equivalent to 50 mg elemental zinc per day) and a placebo. Each supplementation period lasted for four weeks.[1]

• Bioanalytical Method: Zinc levels were measured in hair, urine, erythrocytes, and serum before and after each supplementation period.[1] The specific analytical technique used for zinc measurement was not detailed in the abstract.

Study of Zinc Orotate Pharmacokinetics (Andermann G, Dietz M., 1982)

• Study Design: A comparative pharmacokinetic study.

• Subjects: Rabbits.[3]

• Intervention: Parenteral and oral administration of three zinc salts: zinc sulfate (a soluble mineral salt), zinc pantothenate (a soluble organic salt), and zinc orotate (an insoluble organic salt).[3]

• Bioanalytical Method: Plasma zinc concentrations were measured over time to determine pharmacokinetic parameters.[3] The specific analytical technique for zinc measurement was not detailed in the abstract.

Signaling Pathways and Experimental Workflows

Proposed Absorption Pathways

The absorption of zinc from the intestine is a complex process involving various transporters. The chemical form of zinc can influence its absorption pathway.

Caption: Proposed intestinal absorption pathways for zinc picolinate and zinc orotate.

Typical Experimental Workflow for a Human Zinc Bioavailability Study

The following diagram outlines a typical workflow for a clinical trial designed to assess the bioavailability of different zinc formulations.

References

• 1. Comparative absorption of zinc picolinate, zinc citrate and zinc gluconate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. The bioavailability and pharmacokinetics of three zinc salts: zinc pantothenate, zinc sulfate and zinc orotate - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Zinc Orotate Dihydrate

The following guide provides essential safety and logistical information for the proper disposal of zinc orotate (B1227488) dihydrate in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance. This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Data

While some safety data sheets (SDS) classify zinc orotate dihydrate as a non-hazardous substance or mixture, others indicate potential hazards such as skin, eye, and respiratory irritation.[1][2] Therefore, it is prudent to handle this compound with appropriate caution and personal protective equipment. Waste disposal must always comply with federal, state, and local environmental regulations.[3][4]

Summary of Safety Information:

Hazard Category	Description	Source
GHS Classification	Not classified as a hazardous substance by some sources. However, other sources indicate it may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).	[1][5]
Personal Protective Equipment (PPE)	Safety glasses, protective gloves, and a lab coat are recommended. In case of insufficient ventilation or dust formation, wear suitable respiratory equipment.	[1][3]
Handling Precautions	Avoid contact with skin, eyes, and clothing. Minimize dust generation and avoid inhalation. Wash hands thoroughly after handling.	[1][3]
Environmental Precautions	Do not allow the product to enter drains, soil, or water sources.[1][3]
Fire & Combustion	The product is non-flammable in ordinary handling but may be combustible at high temperatures. Combustion may produce zinc oxide, carbon oxides, and nitrogen oxides.	[3][4]

Required Personal Protective Equipment (PPE)

Before handling zinc orotate dihydrate for disposal, ensure the following PPE is worn to mitigate exposure risks:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A fully buttoned lab coat.

• Respiratory Protection: Use only in a well-ventilated area. A respirator may be necessary if dust is generated and engineering controls (like a fume hood) are not available.

Step-by-Step Disposal Protocol

All laboratory chemical waste should be treated as hazardous unless explicitly confirmed otherwise by your institution's Environmental Health & Safety (EHS) department.[6] Evaporation is not an acceptable method of disposal.[6][7]

Step 1: Waste Identification and Segregation

• Solid Waste: Collect all unused or expired zinc orotate dihydrate powder in a designated waste container.

• Contaminated Materials: Any items grossly contaminated with the compound, such as weighing paper, gloves, or spill cleanup materials, should be disposed of as hazardous waste.

Step 2: Containment and Labeling

• Container Selection: Use a sturdy, leak-proof container that is compatible with the chemical. Plastic is often preferred for solid waste storage.[8] The container must have a secure screw-top cap and be kept closed except when adding waste.[6][7]

• Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "Zinc Orotate Dihydrate"

  • The date waste was first added to the container.

  • An indication of the hazards (e.g., "Irritant").

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[7][8]

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]

• The SAA must be inspected weekly for any signs of leakage.[7]

Step 4: Arranging for Disposal

• Once the waste container is full or you are no longer generating this waste stream, submit a chemical collection or waste pickup request to your institution's EHS or hazardous waste management department.[6]

Spill Cleanup Procedures

In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

• Secure the Area: Ensure the area is well-ventilated.

• Wear Appropriate PPE: Don safety glasses, gloves, and a lab coat.

• Contain the Spill: Cover the spilled solid with an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[3][4]

• Collect the Material: Carefully sweep or use appropriate tools to place the spilled material and absorbent into a designated hazardous waste container.[4] Avoid creating dust.[3]

• Clean the Surface: Finish cleaning the contaminated surface by spreading water on it and collecting the rinsate for disposal as hazardous waste.[3][4]

• Dispose of Waste: Seal and label the container with the cleanup materials and dispose of it according to the protocol in Section 3.

For large spills, evacuate the area, restrict access, and contact your institution's emergency response or EHS department immediately.

Disposal of Empty Containers

Proper disposal of the original product container is also crucial:

• Remove all Product: Ensure the container is empty by removing as much of the solid residue as possible.

• Decontaminate (If Required): For containers that held acutely hazardous waste, triple-rinsing with a suitable solvent is required, with the rinsate collected as hazardous waste.[6] While zinc orotate dihydrate is not typically classified as acutely hazardous, it is best practice to consult with your EHS office.

• Deface the Label: Completely remove or deface all chemical and hazard labels on the empty container.[6]

• Final Disposal: Once emptied and defaced, the container can typically be disposed of as regular trash. Remove the cap before placing it in the trash.[6]

Waste Minimization

To reduce the environmental impact and disposal costs, laboratories should adopt waste minimization practices:[8]

• Order only the quantity of chemical required for your research.

• Maintain an accurate inventory to avoid purchasing duplicates.

• Share surplus chemicals with other labs when possible.

• Whenever feasible, reduce the scale of experiments to produce less waste.

Disclaimer: This document provides general guidance. Researchers must always consult and adhere to the specific hazardous waste management protocols established by their institution and comply with all local, state, and federal regulations.

Logical Workflow for Disposal

References

• 1. aksci.com [aksci.com]
• 2. materie-prime.farmalabor.it [materie-prime.farmalabor.it]
• 3. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 4. Zinc Orotate Dihydrate Manufacturers, with SDS [mubychem.com]
• 5. Zinc orotate dihydrate | C10H10N4O10Zn | CID 46942247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. vumc.org [vumc.org]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling Zinc orotate dihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of Zinc Orotate Dihydrate in a laboratory setting. Our aim is to be your preferred resource for laboratory safety, building trust by delivering value beyond the product itself.

I. Personal Protective Equipment (PPE)

While Zinc Orotate Dihydrate is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial to ensure personnel safety and prevent contamination.[1] The following table summarizes the recommended PPE.

Protection Type	Required Equipment	Specifications & Rationale
Eye/Face Protection	Safety glasses with side shields or goggles	Provides a barrier against accidental splashes or airborne particles.
Skin Protection	Nitrile gloves and a standard laboratory coat	Prevents direct skin contact with the compound. Thicker gloves are generally more protective.
Respiratory Protection	NIOSH-approved particulate respirator (e.g., N95)	Recommended when handling the powder outside of a ventilated enclosure or when there is a potential for dust generation to minimize inhalation.
Footwear	Closed-toe shoes	Protects feet from spills and falling objects.

II. Operational Plan: Safe Handling Protocol

A systematic approach to handling Zinc Orotate Dihydrate is critical for both safety and experimental integrity.

A. Preparation and Weighing:

• Ventilation: Conduct all handling of Zinc Orotate Dihydrate powder, especially weighing, inside a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Decontamination: Before and after handling, wipe down the work surface, balance, and any equipment used with a suitable laboratory disinfectant.

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

• Weighing: Use a clean, tared weigh boat or paper to accurately measure the desired amount of Zinc Orotate Dihydrate. Minimize the creation of dust.

• Container Handling: Keep the primary container of Zinc Orotate Dihydrate tightly sealed when not in use to prevent contamination and absorption of moisture.

B. Dissolution (for in vitro studies):

• Solvent Selection: Zinc Orotate Dihydrate is practically insoluble in water and ethanol.[1][2] For cell culture experiments, it is often dissolved in a suitable buffer or media, which may require adjustments to pH to improve solubility.[3]

• Procedure:

  • In a sterile container, add the weighed Zinc Orotate Dihydrate.

  • Gradually add the desired solvent while gently agitating or vortexing to aid dissolution.

  • Sterile filter the solution using a 0.22 µm filter before adding to cell cultures to remove any undissolved particles or microbial contamination.[3]

III. Emergency Procedures: Accidental Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent exposure.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert colleagues and the laboratory safety officer.

• Don PPE: Before cleaning, ensure you are wearing the appropriate PPE, including a respirator if the powder is airborne.

• Containment: For solid spills, gently cover the material with an inert absorbent material like sand or vermiculite (B1170534) to prevent it from becoming airborne.

• Clean-up:

  • Carefully scoop the contained material into a labeled waste container.

  • Clean the spill area with soap and water.

• Disposal: Dispose of the waste material according to the disposal plan outlined below.

IV. Disposal Plan

Proper disposal of Zinc Orotate Dihydrate and associated waste is essential to comply with environmental regulations.

• Waste Collection:

  • Collect all solid waste, including spilled material and contaminated consumables (e.g., weigh boats, gloves), in a clearly labeled, sealed container.

  • Collect aqueous waste containing Zinc Orotate Dihydrate in a separate, labeled container.

• Labeling: Ensure all waste containers are accurately labeled with the contents, including "Zinc Orotate Dihydrate Waste."

• Storage: Store waste containers in a designated, well-ventilated area away from incompatible materials.

• Disposal: Dispose of the waste through your institution's hazardous waste management program, following all local, state, and federal regulations. Do not dispose of Zinc Orotate Dihydrate down the drain.

V. Experimental Workflow Visualization

The following diagram illustrates a general workflow for preparing a Zinc Orotate Dihydrate solution for use in a cell culture experiment, a common application in research.[3][4]

References

• 1. Specifications, Uses, SDS of Zinc Orotate Dihydrate Manufacturers [kingofchemicals.com]
• 2. ulprospector.com [ulprospector.com]
• 3. mdpi.com [mdpi.com]
• 4. Zinc in Cell Culture [sigmaaldrich.com]